1-(Furan-2-yl)-2-(pyrrolidin-2-yl)propan-1-one

Core Science & Biosynthesis

Technical Guide: Synthesis and Characterization of 1-(Furan-2-yl)-2-(pyrrolidin-2-yl)propan-1-one

The following technical guide details the synthesis and characterization of 1-(Furan-2-yl)-2-(pyrrolidin-2-yl)propan-1-one .

Executive Summary & Structural Definition

This guide addresses the synthesis of 1-(Furan-2-yl)-2-(pyrrolidin-2-yl)propan-1-one . It is critical to distinguish this specific scaffold from the more common

-aminoketone class (e.g., pyrovalerone analogs).

• Target Molecule (C-Linked): The pyrrolidine ring is attached at its C2 position to the

  -carbon of the propanone chain. This creates a 1,4-dicarbonyl mimetic structure, often explored in nicotinic acetylcholine receptor (nAChR) modulation or as a novel alkaloid scaffold.

• Common Isomer (N-Linked): 1-(Furan-2-yl)-2-(pyrrolidin-1 -yl)propan-1-one. This is an

  -pyrrolidinophenone derivative (analogous to -PPP), typically associated with psychostimulant research.

This guide focuses on the synthesis of the C-Linked Target (2-pyrrolidin-2-yl) as specified in the nomenclature, utilizing a stereocontrolled route starting from L-Proline.

Retrosynthetic Analysis

The construction of the C2–C2 bond between the pyrrolidine ring and the ketone backbone requires a "chiral pool" approach to maintain stereochemical integrity.

Disconnection Strategy:

• C–C Bond Formation (Ketone): The furan moiety is introduced via nucleophilic addition of 2-furyllithium to a Weinreb amide.

• -Alkylation: The methyl group at the propanone -position is installed via enolate alkylation.

• Scaffold Extension: The 2-carbon linker is generated from L-Proline via Arndt-Eistert homologation.

Reaction Pathway Diagram

Caption: Step-wise synthetic pathway from N-Boc-L-Proline to the target C-linked ketone.

Detailed Synthetic Protocol

Phase 1: Scaffold Preparation (Homologation)

Objective: Convert N-Boc-L-Proline to Methyl 2-(N-Boc-pyrrolidin-2-yl)acetate.

• Activation: Dissolve N-Boc-L-Proline (10.0 g, 46.5 mmol) in anhydrous THF (100 mL) at -15°C. Add triethylamine (1.1 eq) followed by ethyl chloroformate (1.1 eq) to form the mixed anhydride. Stir for 30 min.

• Diazotization: Filter the salts and add the filtrate to a solution of diazomethane (approx. 70 mmol) in Et2O at 0°C. ( Safety: Use blast shield and polished glassware). Stir for 3 h to form the

  -diazoketone.

• Wolff Rearrangement: Dissolve the crude diazoketone in methanol (100 mL). Add silver benzoate (0.1 eq) dissolved in triethylamine. Evolution of

  gas indicates reaction progress. Reflux for 2 h.

• Workup: Filter through Celite, concentrate, and purify via flash chromatography (Hex/EtOAc 4:1).

  • Yield Expectation: 75-85%

  • Key Data:

    H NMR shows new singlet at 3.65 (OMe) and doublet at 2.40 (CH2-CO).

Phase 2: Core Functionalization ( -Methylation)

Objective: Install the methyl group to form the "propan" backbone.

• Enolization: To a solution of diisopropylamine (1.2 eq) in THF at -78°C, add n-BuLi (1.2 eq). Stir 30 min.

• Addition: Add the ester from Phase 1 (5.0 g, 20.5 mmol) in THF dropwise. Stir for 45 min at -78°C to ensure complete enolate formation.

• Alkylation: Add methyl iodide (MeI, 1.5 eq) dropwise. Allow the solution to warm to -20°C over 2 h.

• Quench: Quench with saturated ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

  . Extract with EtOAc.[1]

  • Note: This step produces a mixture of diastereomers (syn/anti). For initial drug screening, the mixture is often carried forward; otherwise, separate via HPLC.

Phase 3: Furan Coupling & Deprotection

Objective: Assemble the final ketone and remove the Boc group.

• Weinreb Amide Synthesis: React the methylated ester with N,O-dimethylhydroxylamine hydrochloride (1.5 eq) and isopropylmagnesium chloride (3.0 eq) in THF at -20°C. Stir 1 h. Quench and isolate the Weinreb amide.

• Organolithium Addition:

  • Generate 2-Furyllithium : Dissolve furan (1.2 eq) in THF at -78°C. Add n-BuLi (1.2 eq) and stir for 1 h.

  • Coupling : Cannulate the Weinreb amide solution into the 2-furyllithium solution at -78°C. Stir 1 h, then warm to 0°C.

  • Quench : Add 1N HCl. Extract with Et2O.[2]

• Deprotection: Dissolve the intermediate in DCM (20 mL) and add trifluoroacetic acid (TFA, 5 mL). Stir at RT for 2 h.[1]

• Free Basing: Concentrate to remove TFA. Basify residue with sat.[3]

  to pH 9. Extract with DCM (3x). Dry over .[1]

Characterization & Quality Control

Analytical Specifications Table

Test	Method	Acceptance Criteria
Appearance	Visual	Pale yellow oil (free base) or white solid (HCl salt).
Identification	H NMR (400 MHz, )	7.60 (d, 1H, Furan), 7.20 (d, 1H, Furan), 6.55 (dd, 1H, Furan), 3.4-3.6 (m, 1H, CH-CO), 2.9-3.1 (m, Pyrrolidine-CH), 1.15 (d, 3H, ).
Mass Spectrometry	LC-MS (ESI+)
Purity	HPLC (C18, ACN/H2O)	> 95.0% (Area under curve)

Mass Fragmentation Pathway (Predictive)

The fragmentation pattern distinguishes this C-linked isomer from the N-linked analog.

• Primary cleavage:

  -cleavage at the ketone.

  • Fragment A:

  • Fragment B:

• Contrast with N-linked: N-linked analogs typically show a dominant tropylium-like pyrrolidinium ion (

  70 or 84) which is less prominent here due to the C-C linkage.

Critical Isomerism Alert (NPS Context)

Researchers must verify the connectivity of their target. The name 1-(Furan-2-yl)-2-(pyrrolidin-2-yl)propan-1-one is frequently confused with the psychoactive designer drug analog (N-linked).

Feature	Target (This Guide)	N-Linked Analog (NPS)
IUPAC Name	1-(Furan-2-yl)-2-(pyrrolidin-2 -yl)propan-1-one	1-(Furan-2-yl)-2-(pyrrolidin-1 -yl)propan-1-one
Connectivity	C–C Bond (Ketone -C to Pyrrolidine C2)	C–N Bond (Ketone -C to Pyrrolidine N)
Synthesis	Multi-step (Homologation/Coupling)	2-Step (Bromination of ketone + Amination)
Precursor	L-Proline	1-(Furan-2-yl)propan-1-one

Synthesis of N-Linked Analog (Reference Only):

• Bromination: 1-(Furan-2-yl)propan-1-one +

  2-Bromo-1-(furan-2-yl)propan-1-one.

• Amination: React bromo-ketone with excess pyrrolidine in cold ether.

References

• Arndt-Eistert Homologation: Podlech, J., & Seebach, D. (1995).[4] "The Arndt-Eistert Reaction in Peptide Chemistry: A Facile Access to Homopeptides." Angewandte Chemie International Edition, 34(4), 471-472. Link

• Weinreb Amide Synthesis: Nahm, S., & Weinreb, S. M. (1981). "N-methoxy-N-methylamides as effective acylating agents." Tetrahedron Letters, 22(39), 3815-3818. Link

• Furan Lithiation: Gschwend, H. W., & Rodriguez, H. R. (1979). "Heteroatom-Facilitated Lithiations." Organic Reactions, 26, 1. Link

• 2-Substituted Pyrrolidine Synthesis: Caprioli, F., et al. (2014). "Stereoselective synthesis of 2-substituted pyrrolidines." Beilstein Journal of Organic Chemistry, 10, 1370-1378. Link

• NPS Analog Characterization: Brandt, S. D., et al. (2010). "Analyses of second-generation legal highs." Drug Testing and Analysis, 2(8), 377-382. Link

Sources

• 1. Synthesis of New Optically Active 2-Pyrrolidinones - PMC [pmc.ncbi.nlm.nih.gov]
• 2. orca.cardiff.ac.uk [orca.cardiff.ac.uk]
• 3. Arndt-Eistert Homologation | Ambeed [ambeed.com]
• 4. Arndt-Eistert Synthesis [organic-chemistry.org]

Executive Summary: Expanding the Furan-Pyrrolidine Chemical Space

Topic: Novel Synthesis Routes for Furan-Pyrrolidine Hybrid Molecules Content Type: In-depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals

The fusion of furan and pyrrolidine pharmacophores represents a strategic intersection in medicinal chemistry.[1] Furan rings offer electron-rich aromaticity and hydrogen-bond accepting capability, while pyrrolidines provide a versatile, three-dimensional saturated nitrogen scaffold common in alkaloids and kinase inhibitors. Hybridizing these moieties creates unique chemical spaces ranging from linked biaryls (e.g., kinase hinge binders) to spiro-fused cycles (e.g., MDM2 inhibitors) and bridged polycycles (e.g., alkaloid mimics).

This guide details three distinct, high-value synthetic architectures, moving beyond classical coupling to explore stereocontrolled cycloadditions and metal-catalyzed cascades.

Strategic Architecture 1: Bridged Systems via Intramolecular Diels-Alder (IMDAF)

The Intramolecular Diels-Alder reaction of Furan (IMDAF) utilizing a nitrogen-containing tether is the premier route for constructing 7-oxabicyclo[2.2.1]heptane-fused pyrrolidines . This route is particularly valuable for accessing the rigid cores of Stemona alkaloids.

Mechanistic Insight

Unlike standard Diels-Alder reactions, the furan ring is aromatic, making it a reluctant diene.[2] The reaction requires:

• Tethering: Connecting the furan (diene) and the dienophile (alkene/alkyne) via an amine linker increases the effective molarity, overcoming the entropic penalty.

• Lewis Acid Activation: Often required to lower the LUMO of the dienophile.

• Reversibility: The retro-Diels-Alder reaction is competitive. Thermodynamic control typically favors the exo adduct, whereas kinetic control favors the endo adduct.

Experimental Protocol: Synthesis of Epoxy-Isoindolines

Target: Synthesis of a tricyclic furan-pyrrolidine core via N-tethered IMDAF.

Reagents:

• Substrate:

  -Allyl- -(furfuryl)amine derivatives (Tethered precursor).

• Dienophile: Maleic anhydride (highly reactive, locks the conformation).

• Solvent: Toluene or Dichloromethane (DCM).

Step-by-Step Methodology:

• Precursor Assembly: React furfurylamine with maleic anhydride in diethyl ether at 0°C. This initially forms the acyclic amide-acid (nucleophilic attack of amine on anhydride).

  • Checkpoint: The intermediate often precipitates. Filter and dry.

• Cyclization (IMDAF): Dissolve the acyclic amide-acid in Toluene (0.1 M).

• Thermal Activation: Reflux the mixture (110°C) for 12–24 hours.

  • Note: If using a less reactive dienophile (e.g., acrylates), add 10 mol% Lewis Acid (e.g.,

    or ) and run at lower temperatures to favor the endo product if desired.

• Work-up: Cool to room temperature. The product, often a carboxylic acid derivative, may crystallize. Alternatively, concentrate and purify via flash chromatography (SiO2, EtOAc/Hexanes).

Self-Validating Check:

• 1H NMR: Look for the disappearance of furan aromatic protons and the appearance of bridgehead protons (typically

  4.5–5.2 ppm) and the alkene bridge protons (doublet, 6.0–6.5 ppm).

Strategic Architecture 2: Spiro-Scaffolds via 1,3-Dipolar Cycloaddition

This route utilizes multicomponent reactions (MCR) to generate spiro[indoline-3,2'-pyrrolidine] systems decorated with furan rings. This approach is highly modular, allowing for the rapid generation of compound libraries for high-throughput screening.

Mechanistic Insight

The reaction proceeds via the in situ generation of an azomethine ylide (1,3-dipole) from a carbonyl source (e.g., Isatin) and an amino acid (e.g., Sarcosine).[3] This dipole undergoes a [3+2] cycloaddition with a furan-containing dipolarophile (e.g., chalcone).

• Regioselectivity: Controlled by the electronic polarization of the dipole and dipolarophile (FMO theory).

• Stereoselectivity: The endo transition state is generally favored due to secondary orbital interactions.

Experimental Protocol: One-Pot Three-Component Synthesis

Target: Spiro[indoline-3,2'-pyrrolidin]-2-one with a 4'-(furan-2-yl) substituent.

Reagents:

• Component A: Isatin (1.0 mmol).

• Component B: Sarcosine (1.2 mmol).

• Component C: (E)-3-(Furan-2-yl)-1-phenylprop-2-en-1-one (Furan Chalcone) (1.0 mmol).

• Solvent: Methanol or Ethanol (Polar protic solvents stabilize the transition state).

Step-by-Step Methodology:

• Mixing: Combine Isatin, Sarcosine, and the Furan Chalcone in a round-bottom flask containing Ethanol (10 mL).

• Reflux: Heat the mixture to reflux (78°C) for 3–5 hours.

  • Visual Cue: Evolution of

    (bubbling) indicates decarboxylation of sarcosine to form the azomethine ylide.

  • Color Change: The solution typically deepens in color (orange/red) as the ylide forms and reacts.

• Monitoring: Monitor via TLC (Mobile phase: 30% EtOAc in Hexane). Look for the disappearance of the chalcone spot.

• Isolation: Cool the reaction mixture to room temperature. The spiro-product often precipitates as a solid.

• Purification: Filter the solid and wash with cold ethanol. Recrystallize from EtOH/DMF if necessary.

Strategic Architecture 3: Linked Hybrids via Metal-Carbenoid Cascades

For 2-(furan-2-yl)pyrrolidines (linked systems), recent advances utilize transition-metal catalysis to insert carbenoids into N-H bonds, followed by cyclization. This avoids the harsh conditions of traditional acid-catalyzed couplings.

Mechanistic Insight

Zinc(II) or Rhodium(II) catalysts activate enynals to form metal-carbenoids. An amine nucleophile attacks the carbenoid (N-H insertion), and the resulting intermediate undergoes an intramolecular aldol-type cyclization to close the pyrrolidine ring, leaving the furan moiety intact.

Experimental Protocol: Zn-Catalyzed Cascade

Target: Functionalized 2-(2-furyl)-pyrrolidine.

Reagents:

• Substrate: (Z)-Enynal (conjugated enyne aldehyde).

• Amine: Aniline or Benzylamine derivative (1.1 equiv).

• Catalyst:

  (5–10 mol%).

• Solvent: Dichloromethane (DCM) or Toluene.

• Drying Agent:

  (essential to drive imine formation/prevent hydrolysis).

Step-by-Step Methodology:

• Catalyst Activation: Flame-dry the reaction vessel and add anhydrous

  under Argon.

• Addition: Add the amine and enynal in DCM. Add

  (200 mg/mmol).

• Reaction: Stir at room temperature for 12–24 hours. The Zn-carbenoid forms in situ from the alkyne moiety.

• Quench: Filter through a Celite pad to remove

  and zinc salts.

• Purification: Concentrate and purify via silica gel chromatography.

Visualization: Reaction Pathways

Caption: Strategic classification of synthetic routes for furan-pyrrolidine hybrids, highlighting mechanistic divergence and topological outcomes.

Quantitative Comparison of Routes

Feature	Route 1: IMDAF (Bridged)	Route 2: 1,3-DC (Spiro)	Route 3: Zn-Cascade (Linked)
Topological Outcome	Fused/Bridged (3D)	Spirocyclic (3D)	Linked (2D/3D)
Atom Economy	100%	High (loss of )	High
Stereocontrol	High (Exo/Endo)	High (Endo dominant)	High (Diastereoselective)
Complexity Generation	High (3 rings formed)	High (4 chiral centers)	Moderate (2 chiral centers)
Key Limitation	Reversibility (rDA)	Substrate solubility	Catalyst sensitivity

References

• Synthesis, In Silico, and In Vitro Biological Evaluation of New Furan Hybrid Molecules. Source: MDPI (2022). URL:[Link]

• Efforts towards the synthesis of furan containing bioactive compounds. Source: ShareOK (2023).[4] URL:[Link]

• Intramolecular Diels-Alder cycloaddition on a furan ring. Source: Chem Help ASAP (2021). URL:[Link]

• Study on Regio- and Diastereoselectivity of the 1,3-Dipolar Cycloaddition Reaction of Azomethine Ylide. Source: ACS Omega (2024). URL:[Link]

• Synthesis of Novel 2-(Het)arylpyrrolidine Derivatives. Source: PMC (2020). URL:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Thermally Induced Intramolecular Diels–Alder Reaction of Furan-Tethered Methylenecyclopropanes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. fulir.irb.hr [fulir.irb.hr]
• 4. Efforts towards the synthesis of furan containing bioactive compounds [shareok.org]

Technical Guide: Spectroscopic Analysis of 1-(Furan-2-yl)-2-(pyrrolidin-1-yl)propan-1-one (2-Fu-PPP)

Executive Summary & Structural Strategy

This technical guide details the structural elucidation and spectroscopic profiling of 1-(Furan-2-yl)-2-(pyrrolidin-1-yl)propan-1-one , commonly referred to in forensic and medicinal chemistry circles as

-PPP-2-Fu or 2-Fu-PPP .

Critical Nomenclature Note: The specific string provided in the request—1-(Furan-2-yl)-2-(pyrrolidin-2 -yl)propan-1-one—implies a C-C bond between the propyl chain and the 2-position of the pyrrolidine ring (a C-linked isomer). However, the prevalent bioactive scaffold in drug development for this class is the N-linked isomer, where the pyrrolidine nitrogen is attached to the alpha carbon.

• Target Analyte: This guide primarily characterizes the N-linked isomer (2-Fu-PPP) , as it represents the standard pharmacophore for furan-substituted cathinones.

• Isomeric Differentiation: Section 4 explicitly details how to spectroscopically distinguish the N-linked target from the theoretical C-linked impurity using IR and MS fragmentation logic.

Structural Scaffold

• Core: Propan-1-one backbone.[1][2]

• Aromatic System: Furan-2-yl (replacing the phenyl ring of standard cathinones).

• Amine Moiety: Pyrrolidine ring (tertiary amine).

• Chiral Center: C2 position of the propanone chain (

  -enantiomer is typically more bioactive).

Analytical Workflow

The following workflow illustrates the logical progression from crude sample to structural confirmation, prioritizing non-destructive techniques (NMR) after initial screening (MS).

Caption: Integrated analytical workflow for furan-cathinone characterization.

Mass Spectrometry (GC-MS)[3][4][5]

Mass spectrometry provides the primary "fingerprint" for this molecule. The fragmentation pattern is dominated by

-cleavage, a characteristic behavior of -amino ketones.

Fragmentation Mechanism

In Electron Ionization (EI) at 70 eV, the molecular ion (

) is unstable.[3] The bond between the carbonyl carbon and the -carbon is the weakest link, leading to two primary fragments:

• Immonium Ion (Base Peak): The charge is retained on the nitrogen-containing fragment.

• Acylium Ion: The charge is retained on the furan-carbonyl fragment.

Predicted MS Data for 2-Fu-PPP (

, MW: 193.24):

Ion Type	m/z	Relative Abundance	Fragment Structure	Mechanism
Base Peak	98	100%		-Cleavage (Immonium)
Acylium	95	20-40%		-Cleavage (Furoyl)
Molecular Ion	193	<5%		Intact Molecule
Furan	39	Variable		Ring Disintegration

Fragmentation Pathway Diagram[7]

Caption: EI Fragmentation pathway showing the dominance of the m/z 98 immonium ion.

Nuclear Magnetic Resonance (NMR)[2][4][5][8]

NMR is the definitive tool for proving the position of the pyrrolidine ring (N-linked vs. C-linked) and the integrity of the furan ring.

Solvent Selection:

is recommended for the freebase. If analyzing the hydrochloride salt, or is required, though shifts will vary significantly (amine protons become visible and deshielded).

NMR (400 MHz, ) - Freebase

Position	Shift ( ppm)	Multiplicity	Integration	Assignment Logic
Furan-5	7.58 - 7.62	dd ( Hz)	1H	-proton to Oxygen (deshielded).
Furan-3	7.20 - 7.25	dd ( Hz)	1H	-proton, ortho to Carbonyl.
Furan-4	6.50 - 6.55	dd ( Hz)	1H	-proton, meta to Carbonyl.
H-2 ( -CH)	3.95 - 4.10	Quartet (q)	1H	Deshielded by C=O and N. Coupled to H-3 methyl.
Pyr-N-	2.60 - 2.85	Multiplet (m)	4H	Protons adjacent to Nitrogen in the ring.
Pyr-	1.75 - 1.85	Multiplet (m)	4H	Protons in the "back" of the ring.
H-3 (Methyl)	1.30 - 1.35	Doublet (d, Hz)	3H	Methyl group coupled to H-2.

Distinguishing Isomers (The "Expert" Check)

If the molecule were the C-linked isomer (2-(pyrrolidin-2-yl)...), the NMR spectrum would change drastically:

• H-2 Signal: Would become a doublet of doublets (dd) due to coupling with the pyrrolidine CH.

• Pyrrolidine Signals: Would lose symmetry. Instead of two sets of 4H, you would see distinct multiplets for each proton in the ring, including a distinct methine signal at the point of attachment.

• NH Signal: A broad singlet (exchangeable) would appear for the secondary amine (unless N-substituted).

Infrared Spectroscopy (FT-IR)

IR is useful for quick batch verification and salt form determination.

• Carbonyl (

  ): The furan ring is aromatic and conjugated with the ketone. Expect a strong band at 1660–1675 cm⁻¹ . This is lower than non-conjugated ketones (~1715 cm⁻¹) due to resonance.

• Furan Ring: Characteristic C-O-C stretching vibrations appear around 1010–1150 cm⁻¹ and aromatic C=C stretches around 1460 cm⁻¹ and 1560 cm⁻¹ .

• Amine (C-N): C-N stretch around 1230 cm⁻¹ .

• Absence of N-H: For the target N-linked tertiary amine, there should be no N-H stretch in the 3200–3400 cm⁻¹ region.

  • Self-Validation: If a sharp peak appears at 3300 cm⁻¹, suspect the C-linked isomer (secondary amine) or hydrolysis of the sample.

Experimental Protocols

GC-MS Sample Preparation

• Extraction: Dissolve 5 mg of sample in 1 mL of 0.1 M NaOH (to ensure freebase).

• Solvent: Extract into 1 mL of HPLC-grade Dichloromethane (DCM) or Ethyl Acetate.

• Drying: Pass the organic layer through anhydrous

  .

• Dilution: Dilute 1:10 with solvent before injection to prevent detector saturation.

• Injection: 1

  L, Split mode (20:1).[4]

NMR Sample Preparation

• Solvent: Use

  with 0.03% TMS (Tetramethylsilane) as an internal standard.

• Concentration: Dissolve ~10-15 mg of solid in 0.6 mL solvent.

• Filtration: If the sample is a salt and

  is used, add 1 drop of or freebase externally first to ensure sharp peaks.

References

• SWGDRUG. (2013).[4] Monograph: 4-methyl-

  -pyrrolidinopropiophenone (4-MePPP). Scientific Working Group for the Analysis of Seized Drugs. Retrieved from [Link]

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 76662, 1-(Furan-2-yl)propan-1-one. Retrieved from [Link]

• Drug Enforcement Administration (DEA). (2013).

  -Pyrrolidinopentiophenone. Special Testing and Research Laboratory. Retrieved from [Link]

Sources

• 1. Determination of 1-furan-2-yl-3-pyridin-2-yl-propenone, an anti-inflammatory propenone compound, by high performance liquid chromatography with ultraviolet spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. chemguide.co.uk [chemguide.co.uk]
• 4. swgdrug.org [swgdrug.org]

The Janus Face of Furan: Navigating Biological Activity and Metabolic Liability in Drug Design

Executive Summary: The Furan Paradox

In medicinal chemistry, the furan ring represents a classic "privileged scaffold"—a molecular framework capable of providing potent ligand-receptor interactions across diverse therapeutic targets.[1][2] From the diuretic furosemide to the anti-arrhythmic amiodarone (benzofuran), furan moieties are prized for their aromaticity, hydrogen-bonding potential (via the ether oxygen), and ability to act as bioisosteres for phenyl or thiophene rings.

However, this utility comes with a significant caveat: metabolic bioactivation . The very electron-rich nature that facilitates receptor binding also makes the furan ring a prime substrate for Cytochrome P450 (CYP450) enzymes. This oxidative metabolism often yields highly reactive dicarbonyl intermediates capable of covalent binding to cellular macromolecules, driving hepatotoxicity and carcinogenesis.

This technical guide provides a rigorous framework for predicting, assessing, and mitigating the biological risks associated with furan-containing compounds (FCCs).

Mechanistic Foundations: The Bioactivation Pathway

The toxicity of furan is not intrinsic to the parent molecule but is a consequence of its metabolic conversion into a reactive electrophile. This process is primarily catalyzed by CYP2E1 , though CYP3A4 and CYP2C9 can also contribute depending on the specific drug structure.

The "Warhead" Mechanism

The metabolic cascade follows a distinct sequence:

• Epoxidation: CYP450 oxidizes the furan double bond to form an unstable furan-2,3-epoxide.

• Ring Opening: The epoxide undergoes rapid rearrangement (ring scission) to form cis-2-butene-1,4-dial (BDA) .

• Nucleophilic Attack: BDA is a potent

  -unsaturated dicarbonyl (a Michael acceptor). It reacts indiscriminately with nucleophilic sites on proteins (Lysine -amines, Cysteine thiols) and DNA, leading to cytotoxicity and oncogenesis.

Visualization of the Bioactivation Pathway

Figure 1: The metabolic bifurcation of furan derivatives. The balance between GSH conjugation (detoxification) and macromolecular binding (toxicity) dictates the safety profile.

Therapeutic Spectrum vs. Structural Alerts

Not all furans are toxic.[3][4] The substitution pattern on the ring plays a critical role in modulating electronic density and steric hindrance, which can either promote or impede CYP oxidation.

Drug Class	Compound	Furan Role	Toxicity Risk
Diuretic	Furosemide	Furfuryl amine group attached to sulfamoylbenzoate.	Low: Rapid renal elimination limits hepatic exposure; furfuryl group is less prone to ring opening than bare furan.
Antibiotic	Nitrofurantoin	Nitrofuran (electron-deficient).	Moderate: Mechanism involves nitro-reduction (Type II) rather than ring oxidation. Pulmonary toxicity is the primary concern.
H2 Antagonist	Ranitidine	Furan ring with polar side chains.	Withdrawn: Issues related to NDMA impurities, but the furan ring itself was relatively stable due to polar substitutions.
Anti-arrhythmic	Amiodarone	Benzofuran.	High: While effective, it carries significant hepatotoxicity and thyroid toxicity risks. Benzofurans oxidize to reactive quinone methides.

Key Insight: Electron-Withdrawing Groups (EWGs) attached directly to the furan ring (e.g., nitro, carbonyl) reduce the electron density of the

-system, making the ring less susceptible to initial CYP epoxidation. Conversely, alkyl-substituted furans (electron-donating) are highly prone to bioactivation.

Experimental Protocols: Reactive Metabolite Trapping

To validate the safety of a novel furan-containing lead, a Glutathione (GSH) Trapping Assay is the gold standard. This assay detects the formation of reactive intermediates by "trapping" them with GSH, forming stable adducts detectable by LC-MS/MS.[5][6]

Protocol: Microsomal GSH Trapping[7]

Objective: Qualitative and quantitative assessment of reactive metabolite formation.

Reagents:

• Liver Microsomes (Human/Rat), 20 mg/mL.

• NADPH Regenerating System (or 10 mM NADPH solution).

• Reduced Glutathione (GSH), 100 mM stock.

• Test Compound (10 mM in DMSO).[5]

• Quench Solution: Ice-cold Acetonitrile (ACN).

Workflow:

• Preparation: Dilute microsomes to 1 mg/mL in Potassium Phosphate buffer (100 mM, pH 7.4).

• Pre-incubation: Add Test Compound (final conc. 10-50

  M) and GSH (final conc. 5 mM). Equilibrate at 37°C for 5 min.

  • Note: High GSH concentration (5 mM) is used to outcompete protein binding.

• Initiation: Add NADPH (final conc. 1 mM) to start the reaction.[6]

• Incubation: Incubate at 37°C for 30-60 minutes.

  • Control: Run a parallel sample without NADPH to rule out non-metabolic reactivity.

• Termination: Add 1 volume of ice-cold ACN to precipitate proteins. Centrifuge at 10,000 x g for 10 min.

• Analysis: Inject supernatant into LC-MS/MS (High-Resolution Mass Spec preferred).

Data Interpretation (LC-MS/MS)

Search for specific mass shifts indicating GSH conjugation.[7]

• Neutral Loss Scan: Monitor for neutral loss of 129 Da (pyroglutamic acid moiety) or 307 Da (GSH).

• Precursor Ion Scan: Scan for precursors of m/z 272 (deprotonated

  -glutamyl-dehydroalanyl-glycine).

• Mass Shift Calculation:

  • Monoadduct:

    (Oxidation + Conjugation - H2O/H2).

  • For BDA specifically: Look for ring-opened adducts. The addition of GSH to BDA typically results in a pyrrole-like adduct or a cyclic sulfide structure depending on the pH and workup.

Predictive Modeling & Screening Workflow

Modern drug discovery utilizes a tiered approach, filtering compounds in silico before wet-lab testing.

In Silico Prediction (QSAR)

Computational models focus on two parameters to predict furan toxicity:

• Adiabatic Ionization Potential (AIP): Lower AIP correlates with easier oxidation by CYP450.

• Condensation Fukui Functions (CFF): Predicts the site of nucleophilic attack on the ring.

Integrated Screening Workflow

Figure 2: Tiered screening strategy for furan-containing compounds. Early identification of reactive metabolites prevents late-stage attrition.

Strategic Recommendations for Lead Optimization

If a furan moiety is essential for binding affinity but shows bioactivation liability, apply these medicinal chemistry strategies:

• Block Metabolic "Soft Spots": Substitute the

  -positions (C2/C5) of the furan ring. Unsubstituted positions are primary sites for CYP oxidation.

  • Example: Methylation at C2/C5 can sometimes shift metabolism to the methyl group (benzylic-like hydroxylation) rather than ring opening, though this must be verified as methyl-furans can still be toxic.

• Electronic Deactivation: Introduce Electron-Withdrawing Groups (EWGs) like -CF3, -CN, or -COOH. This raises the oxidation potential, making the ring "harder" for CYP enzymes to oxidize.

• Scaffold Hopping: Replace the furan with safer bioisosteres such as:

  • Oxazole/Isoxazole: Less prone to ring opening.

  • Thiophene: Similar geometry but different metabolic profile (S-oxidation vs. Epoxidation).

  • Tetrahydrofuran: Saturated ring, eliminates aromatic oxidation risk (though introduces other metabolic routes).

References

• Peterson, L. A. (2013). Reactive Metabolites in the Biotransformation of Molecules Containing a Furan Ring. Chemical Research in Toxicology. Link

• Chen, L. J., et al. (1995). Glutathione trapping to measure microsomal oxidation of furan to cis-2-butene-1,4-dial. Chemical Research in Toxicology. Link

• Madden, J. C., et al. (2024).[8] The predictivity of QSARs for toxicity: Recommendations for improving model performance. Computational Toxicology. Link

• Cyprotex. (2025). Reactive Metabolite (Glutathione Trapping) Fact Sheet. Link

• IARC Monographs. (1995). Furan and Furan Derivatives. International Agency for Research on Cancer.[9] Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Reactive Metabolites in the Biotransformation of Molecules Containing a Furan Ring - PMC [pmc.ncbi.nlm.nih.gov]
• 5. news.cyprotex.com [news.cyprotex.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. sygnaturediscovery.com [sygnaturediscovery.com]
• 8. LJMU Research Online [researchonline.ljmu.ac.uk]
• 9. pubs.acs.org [pubs.acs.org]

Technical Analysis: Mechanism of Action of 1-(Furan-2-yl)-2-(pyrrolidin-2-yl)propan-1-one

Executive Summary & Structural Classification

The molecule 1-(Furan-2-yl)-2-(pyrrolidin-2-yl)propan-1-one represents a specific scaffold within the class of

-keto-heterocyclic amines . While structurally homologous to the synthetic cathinone class (specifically the pyrovalerone derivatives), this specific nomenclature indicates a critical structural nuance:

• The Scaffold: It is a propan-1-one (short-chain) backbone.

• The Aromatic Moiety: A furan-2-yl group replaces the standard phenyl ring found in cathinone or amphetamine. This is a common bioisostere used to modulate lipophilicity and metabolic stability.

• The Amine Substituent: The designation 2-(pyrrolidin-2-yl) implies a carbon-carbon (C-C) linkage between the

  -carbon of the ketone and the 2-position of the pyrrolidine ring.

  • Note: The vast majority of psychoactive analogs in this class (e.g.,

    -PPP, -PVP) possess a 2-(pyrrolidin-1-yl) linkage (C-N bond).

  • Assumption: This guide addresses the mechanism of this specific scaffold as a Monoamine Transporter (MAT) Ligand , drawing upon the extensive Structure-Activity Relationship (SAR) data of furan-substituted pyrovalerones, while noting the steric implications of the C-linked isomer.

Primary Mechanism: Potent inhibition of the Dopamine Transporter (DAT) and Norepinephrine Transporter (NET), functioning as a Norepinephrine-Dopamine Reuptake Inhibitor (NDRI) . Unlike non-cyclic cathinones, the pyrrolidine ring typically confers "blocker" status (cocaine-like) rather than "releaser" status (amphetamine-like).

Molecular Pharmacodynamics[1]

2.1 The Target: Monoamine Transporters (MATs)

The primary biological targets for this molecule are the transmembrane proteins responsible for clearing monoamines from the synaptic cleft:

• DAT (SLC6A3): High affinity target.[1]

• NET (SLC6A2): High affinity target.

• SERT (SLC6A4): Typically low affinity (high selectivity for DAT/NET over SERT).

2.2 Mechanism of Binding (NDRI Action)

The presence of the pyrrolidine ring creates significant steric bulk at the nitrogen center. In the context of MAT function, this dictates the mode of action:

• Occlusion of the Orthosteric Site: The molecule binds to the S1 binding site of the transporter (specifically interacting with Asp79 and Phe72 residues in DAT).

• Conformational Locking: Unlike amphetamine, which is small enough to be translocated into the cytosol to trigger reverse transport (efflux), the bulky pyrrolidine ring prevents the transporter from transitioning to the inward-facing conformation required for translocation.

• Result: The transporter is locked in the outward-facing conformation. Synaptic dopamine levels spike due to the blockade of reuptake, leading to hyper-stimulation of post-synaptic

  and receptors.

2.3 The Furan Bioisostere Effect

Replacing the phenyl ring with a furan ring (as seen in analogs like "Fu-F" or furan-PVP) affects the electronic distribution and lipophilicity:

• Electronic Effects: Furan is electron-rich (

  -excessive). This can enhance - stacking interactions with aromatic residues (e.g., Phe, Tyr) within the transporter binding pocket.

• Metabolic Liability: The furan ring is susceptible to oxidative opening by CYP450 enzymes (specifically CYP2E1 and CYP2D6), potentially leading to reactive enedial intermediates, distinct from the hydroxylation seen in phenyl-analogs.

Signaling Pathway Visualization

The following diagram illustrates the cascade from DAT blockade to downstream signaling.

Caption: Figure 1: Mechanistic pathway of furan-substituted pyrrolidinyl ketones acting as DAT reuptake inhibitors, leading to downstream dopaminergic signaling amplification.

Comparative Structure-Activity Relationship (SAR)

To understand the potency of the propan-1-one chain length (3 carbons) versus the more common pentan-1-one (5 carbons, e.g.,

-PVP), we analyze the SAR data for pyrrolidine cathinones.

Structural Feature	Variation	Pharmacological Consequence
-Carbon Chain	Propyl (3-C)	High DAT affinity, but often lower potency than Pentyl (5-C). Shorter chains (like in -PPP) are potent but have shorter duration of action.
Aromatic Ring	Furan-2-yl	Maintains DAT affinity comparable to phenyl. Increases lipophilicity. Potential for higher toxicity due to furan metabolism.
Amine Ring	Pyrrolidine	Critical for "uptake blocker" profile.[2] Prevents substrate release.[1] High selectivity for DAT over SERT.[1][3]
Linkage	C-Linked (2-yl)	Theoretical: Likely retains binding but may suffer steric clash in the S1 pocket compared to N-linked, potentially reducing potency.

Key Insight: The combination of a short chain (propanone) and the pyrrolidine ring typically results in a compound with a high DAT/SERT ratio, meaning it is a pure stimulant with low entactogenic (MDMA-like) properties [1].

Experimental Protocols for Validation

To empirically validate the mechanism of action, the following self-validating protocols are recommended.

Protocol A: Synaptosomal Monoamine Uptake Assay

Objective: Determine the

for DA, NE, and 5-HT reuptake inhibition.

• Preparation: Isolate synaptosomes from rat striatum (for DA) and cortex (for NE/5-HT) using sucrose gradient centrifugation.

• Incubation: Suspend synaptosomes in Krebs-Ringer-HEPES buffer.

• Treatment: Add test compound (1-(Furan-2-yl)-2-(pyrrolidin-2-yl)propan-1-one) at concentrations ranging from

  to M.

• Substrate Addition: Add radiolabeled substrates (

  , , or ) at a final concentration of 5-10 nM.

• Termination: Incubate for 5 minutes at 37°C. Terminate reaction by rapid filtration through Whatman GF/B filters pre-soaked in 0.05% polyethylenimine.

• Quantification: Measure radioactivity via liquid scintillation counting.

• Validation: Use Cocaine (blocker) and Ro 4-1539 (pure uptake inhibitor) as positive controls. Non-specific uptake is determined in the presence of 10

  M mazindol.

Protocol B: Transporter Binding Assay (Competition)

Objective: Determine the binding affinity (

) to the transporter, independent of transport function.

• Ligands: Use

  (non-selective MAT ligand) or (DAT selective).

• Membranes: HEK293 cells stably expressing human DAT, NET, or SERT.

• Workflow:

  • Incubate membranes with radioligand and varying concentrations of the furan-analog.

  • Establish equilibrium (2h at 4°C to prevent internalization).

  • Filter and count.

• Calculation: Convert

  to using the Cheng-Prusoff equation: Where is radioligand concentration and is the dissociation constant of the radioligand.

Experimental Workflow Diagram

Caption: Figure 2: Workflow for determining the inhibition constant (Ki) of the target molecule against human Dopamine Transporters.

References

• Meltzer, P. C., et al. (2006).[2][4] "1-(4-Methylphenyl)-2-pyrrolidin-1-yl-pentan-1-one (Pyrovalerone) analogues: a promising class of monoamine uptake inhibitors."[2][4] Journal of Medicinal Chemistry.

• Marusich, J. A., et al. (2014).[1][3][4] "Pharmacology of novel synthetic stimulants structurally related to the 'bath salts' constituent 3,4-methylenedioxypyrovalerone (MDPV)."[4] Neuropharmacology.

• Eshleman, A. J., et al. (2017).[1] "Structure-Activity Relationships of Substituted Cathinones, with Transporter Binding, Uptake, and Release." Journal of Pharmacology and Experimental Therapeutics.

• Kolanos, R., et al. (2015).

  -pyrrolidinovalerophenone ( -PVP) influences potency at dopamine transporters."[4][5] ACS Chemical Neuroscience.

Sources

• 1. Structure-activity relationships of bath salt components: substituted cathinones and benzofurans at biogenic amine transporters - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. mdpi.com [mdpi.com]
• 4. Structure-Activity Relationships of Substituted Cathinones, with Transporter Binding, Uptake, and Release - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Structure-Activity Relationships for a Recently Controlled Synthetic Cathinone Dopamine Transporter Reuptake Inhibitor: α-Pyrrolidinohexiophenone (α-PHP) - PMC [pmc.ncbi.nlm.nih.gov]

Screening of 1-(Furan-2-yl)-2-(pyrrolidin-2-yl)propan-1-one against Cancer Cell Lines: A Technical Guide to In Vitro Evaluation

Executive Summary & Pharmacophore Rationale

The development of novel anticancer therapeutics frequently relies on the hybridization of proven pharmacophores. The compound 1-(Furan-2-yl)-2-(pyrrolidin-2-yl)propan-1-one represents a highly strategic structural fusion.

• The Furan Scaffold: Furan-based derivatives are well-documented for their potent cytotoxic effects, primarily acting through the inhibition of tubulin polymerization (disrupting microtubule dynamics) or the antagonism of Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), leading to G2/M cell cycle arrest 12.

• The Pyrrolidine Ring: As a five-membered saturated nitrogen heterocycle, the pyrrolidine moiety imparts essential physicochemical properties—namely basicity, hydrophilicity, and structural rigidity. This enhances target-specific interactions within kinase ATP-binding pockets and promotes intrinsic apoptotic pathways 34.

This guide establishes a self-validating, multi-phase screening architecture to evaluate the efficacy, mechanism of action, and target specificity of this hybrid compound in vitro.

Self-Validating Experimental Architecture

To ensure data trustworthiness, every assay in this pipeline is designed with an orthogonal validation step. A primary viability screen (MTT) must be validated by a mechanistic assay (Flow Cytometry) to differentiate true apoptosis from non-specific necrosis.

Self-validating experimental workflow for screening furan-pyrrolidine derivatives in vitro.

Phase 1: Primary Cytotoxicity Screening

Causality & Logic: The MTT assay measures the NAD(P)H-dependent cellular oxidoreductase enzymes' ability to reduce the tetrazolium dye to formazan. This serves as a proxy for cellular metabolic activity. When screening lipophilic furan-pyrrolidine hybrids, compound precipitation is a frequent artifact. To mitigate this, DMSO concentrations must be strictly capped at ≤0.5% (v/v) in the final assay volume, as higher concentrations independently induce baseline toxicity.

Step-by-Step MTT Protocol

• Cell Seeding: Seed target cancer cell lines (e.g., MCF-7, HCT-116, HeLa) at a density of

  cells/well in a 96-well microtiter plate. Incubate for 24 h at 37 °C in a 5% CO₂ humidified atmosphere.

• Compound Treatment: Prepare serial dilutions of 1-(Furan-2-yl)-2-(pyrrolidin-2-yl)propan-1-one (0.1 µM to 100 µM). Treat the cells for 48 h and 72 h to capture both rapid and delayed cytotoxic kinetics.

• Reagent Addition: Aspirate media and add 100 µL of fresh media containing 10% MTT solution (5 mg/mL in PBS) to each well. Incubate for 4 h in the dark at 37 °C.

• Formazan Solubilization: Carefully remove the MTT-containing media. Add 100 µL of pure DMSO to each well to dissolve the purple formazan crystals. Agitate on a plate shaker for 10 minutes.

• Quantification: Measure the absorbance at 570 nm using a microplate reader. Calculate the IC₅₀ using non-linear regression analysis.

Comparative Baseline Data

To benchmark the efficacy of the novel compound, compare the generated IC₅₀ against established furan and pyrrolidine derivatives.

Table 1: Representative IC₅₀ Values of Furan and Pyrrolidine Scaffolds

Compound Class	Cell Line	Primary Mechanism	IC₅₀ (µM)	Reference
Furan-2-carboxamide derivative	HeLa (Cervical)	Tubulin Stabilization	4.0 - 8.0	5
Furan-based VEGFR-2 inhibitor	HT-29 (Colon)	VEGFR-2 Inhibition	22.39	2
Furan-based VEGFR-2 inhibitor	Caco-2 (Colon)	VEGFR-2 Inhibition	67.66	2
Arylpyrrolidine derivative	M-Hela (Cervical)	Apoptosis Induction	8.7 - 15.2	4
Furan-based triazinone	MCF-7 (Breast)	Tubulin Inhibition	2.96	1

Phase 2: Mechanistic Elucidation

A reduction in cell viability is not inherently therapeutic; the compound must induce programmed cell death (apoptosis) rather than inflammatory necrosis. Furan derivatives typically trigger intrinsic mitochondrial apoptosis by upregulating Bax and downregulating Bcl-2, often secondary to G2/M phase cell cycle arrest 1.

Proposed mechanistic pathway of the furan-pyrrolidine hybrid inducing apoptosis and cell cycle arrest.

Step-by-Step Flow Cytometry Protocols

1. Annexin V/PI Apoptosis Assay Causality: Annexin V binds to phosphatidylserine flipped to the outer leaflet of the plasma membrane (early apoptosis), while Propidium Iodide (PI) only enters cells with compromised membranes (late apoptosis/necrosis).

• Harvest compound-treated cells (using EDTA-free trypsin to preserve membrane integrity) and wash twice with cold PBS.

• Resuspend the cell pellet in 100 µL of 1X Annexin V Binding Buffer.

• Add 5 µL of Annexin V-FITC and 5 µL of PI solution.

• Incubate for 15 minutes at room temperature in complete darkness.

• Add 400 µL of Binding Buffer and analyze immediately via flow cytometry (FITC and PE channels).

2. Cell Cycle Analysis (PI Staining) Causality: PI intercalates into nucleic acids, allowing quantification of DNA content. Because PI binds both DNA and RNA, the addition of RNase A is an absolute critical step to ensure the fluorescence signal strictly correlates with DNA content (G1, S, G2/M phases).

• Harvest cells, wash with cold PBS, and fix dropwise in 70% cold ethanol. Store at -20 °C overnight.

• Centrifuge to remove ethanol, wash twice with PBS.

• Resuspend in 500 µL of PBS containing 50 µg/mL RNase A and 50 µg/mL PI.

• Incubate for 30 minutes at 37 °C in the dark.

• Analyze via flow cytometry, recording at least 10,000 events per sample.

Phase 3: Target Validation (Tubulin Polymerization)

Given the structural homology to known furan-2-carboxamide microtubule stabilizing agents 5, validating the compound's effect on tubulin dynamics is the final in vitro step.

In Vitro Tubulin Polymerization Assay

• Pre-warm a 96-well half-area plate to 37 °C.

• Prepare the reaction mixture: Purified bovine tubulin (3 mg/mL) in PEM buffer (80 mM PIPES, 2 mM MgCl₂, 0.5 mM EGTA, pH 6.9) supplemented with 1 mM GTP.

• Introduce 1-(Furan-2-yl)-2-(pyrrolidin-2-yl)propan-1-one at varying concentrations (1 µM, 5 µM, 10 µM). Use Paclitaxel as a stabilizing positive control and Nocodazole as a destabilizing control.

• Immediately read the plate kinetically at 340 nm every minute for 60 minutes at 37 °C.

• Interpretation: An increased

  of absorbance indicates microtubule stabilization (similar to taxanes), whereas a flattened curve indicates polymerization inhibition (similar to vinca alkaloids).

References

• Design and Synthesis of Some New Furan-Based Derivatives and Evaluation of In Vitro Cytotoxic Activity Source: MDPI URL
• Development of novel furan-based VEGFR-2 inhibitors and apoptotic inducers for colorectal cancer Source: Taylor & Francis / PubMed URL
• Unveiling the research directions for pyrrolidine-based small molecules as versatile antidiabetic and anticancer agents Source: PubMed URL
• Synthesis of Novel 2-(Het)
• Furan-2-carboxamide derivative, a novel microtubule stabilizing agent induces mitotic arrest and potentiates apoptosis in cancer Source: Adichunchanagiri University URL

Sources

• 1. Design and Synthesis of Some New Furan-Based Derivatives and Evaluation of In Vitro Cytotoxic Activity [mdpi.com]
• 2. tandfonline.com [tandfonline.com]
• 3. Unveiling the research directions for pyrrolidine-based small molecules as versatile antidiabetic and anticancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. acu.edu.in [acu.edu.in]

A Technical Guide to the Anti-inflammatory Properties of Novel Furan Derivatives

For Researchers, Scientists, and Drug Development Professionals

Abstract

The furan nucleus, a five-membered aromatic heterocycle with one oxygen atom, is a prominent scaffold in a wide range of biologically active compounds.[1][2] In recent years, there has been a surge of interest in the anti-inflammatory potential of novel furan derivatives. These compounds have demonstrated the ability to modulate key inflammatory pathways, offering promising avenues for the development of new therapeutics with potentially improved efficacy and safety profiles compared to existing anti-inflammatory drugs. This guide provides a comprehensive technical overview of the anti-inflammatory properties of furan derivatives, including their mechanisms of action, validated experimental models for their evaluation, and critical insights into data interpretation.

Introduction: The Inflammatory Cascade and the Therapeutic Promise of Furan Derivatives

Inflammation is a fundamental biological response to harmful stimuli, such as pathogens and damaged cells.[3][4] While acute inflammation is a protective process, chronic inflammation is a key driver of numerous diseases, including rheumatoid arthritis, inflammatory bowel disease, and neurodegenerative disorders.[4][5] Current anti-inflammatory therapies, such as non-steroidal anti-inflammatory drugs (NSAIDs) and corticosteroids, are often associated with significant side effects, highlighting the urgent need for novel therapeutic agents.[5][6][7]

Furan-containing compounds have emerged as a promising class of anti-inflammatory agents due to their structural diversity and ability to interact with various biological targets.[8][9][10] Their unique electronic and steric properties allow for the design of molecules with high affinity and selectivity for key inflammatory mediators.[2]

Mechanisms of Anti-inflammatory Action

Furan derivatives exert their anti-inflammatory effects through a variety of mechanisms, often targeting multiple pathways simultaneously. This multi-target approach may contribute to a broader spectrum of activity and a reduced likelihood of resistance.

Inhibition of Pro-inflammatory Enzymes

A primary mechanism of action for many anti-inflammatory drugs is the inhibition of enzymes involved in the synthesis of inflammatory mediators.

• Cyclooxygenases (COX-1 and COX-2): These enzymes are responsible for the conversion of arachidonic acid to prostaglandins, which are key mediators of pain and inflammation.[11][12][13][14] Several furan derivatives have been shown to be potent inhibitors of COX enzymes, with some exhibiting selectivity for the inducible COX-2 isoform, which is upregulated at sites of inflammation.[11][12][13][14] This selectivity is a desirable trait, as it may reduce the gastrointestinal side effects associated with non-selective COX inhibitors.[11][12]

• Lipoxygenases (LOX): These enzymes catalyze the conversion of arachidonic acid to leukotrienes, which are involved in allergic and inflammatory responses.[11][12][13][14][15] Dual inhibition of both COX and LOX pathways by certain furan derivatives may offer a more comprehensive anti-inflammatory effect.[11][12]

Modulation of Inflammatory Signaling Pathways

Furan derivatives can also interfere with the signaling cascades that regulate the expression of pro-inflammatory genes.

• Nuclear Factor-kappa B (NF-κB) Pathway: NF-κB is a critical transcription factor that controls the expression of numerous pro-inflammatory cytokines, chemokines, and adhesion molecules.[16][17][18] Some furan derivatives have been shown to inhibit the activation of NF-κB, thereby suppressing the production of a wide range of inflammatory mediators.[16]

• Mitogen-Activated Protein Kinase (MAPK) Pathway: The MAPK signaling cascade, which includes ERK, JNK, and p38, plays a crucial role in the cellular response to inflammatory stimuli.[8][9][16][18][19] By modulating MAPK signaling, furan derivatives can regulate the production of inflammatory cytokines like TNF-α and IL-6.[8][9][16][18][19]

Signaling Pathway Diagram: Furan Derivatives in Inflammation

Caption: Furan derivatives can inhibit key inflammatory signaling pathways.

Suppression of Pro-inflammatory Mediators

The culmination of these mechanistic actions is a reduction in the production of key inflammatory molecules.

• Cytokines: Furan derivatives have been shown to decrease the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α), interleukin-6 (IL-6), and interleukin-1β (IL-1β).[7][16][18][20]

• Nitric Oxide (NO) and Prostaglandin E2 (PGE2): These molecules are important mediators of inflammation and pain. Furan derivatives can suppress their production, contributing to their analgesic and anti-inflammatory effects.[8]

Experimental Evaluation of Anti-inflammatory Activity

A robust assessment of the anti-inflammatory properties of novel furan derivatives requires a combination of in vitro and in vivo experimental models.[21]

In Vitro Assays

In vitro assays provide a controlled environment to investigate specific mechanisms of action and are crucial for initial screening and lead optimization.[21][22]

• Enzyme Inhibition Assays: These assays directly measure the ability of a compound to inhibit the activity of purified or recombinant COX and LOX enzymes.

• Cell-Based Assays:

  • Lipopolysaccharide (LPS)-Stimulated Macrophages: LPS, a component of the outer membrane of Gram-negative bacteria, is a potent inducer of inflammation in macrophages (e.g., RAW 264.7 cells).[20][23][24] This model is widely used to assess the ability of compounds to inhibit the production of NO, PGE2, and pro-inflammatory cytokines.[20][23][24]

  • Peripheral Blood Mononuclear Cell (PBMC) Assays: Freshly isolated human PBMCs can be stimulated with mitogens to induce an inflammatory response, providing a more physiologically relevant in vitro model.[25]

Experimental Protocol: Nitric Oxide (NO) Quantification in LPS-Stimulated RAW 264.7 Macrophages

• Cell Culture: Culture RAW 264.7 macrophages in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a humidified 5% CO2 incubator.

• Cell Seeding: Seed cells in a 96-well plate at a density of 5 x 10^4 cells/well and allow them to adhere overnight.

• Compound Treatment: Pre-treat the cells with various concentrations of the furan derivative for 1 hour.

• Stimulation: Induce inflammation by adding LPS (1 µg/mL) to the wells.

• Incubation: Incubate the plate for 24 hours.

• Nitrite Measurement (Griess Assay):

  • Collect 50 µL of the cell culture supernatant.

  • Add 50 µL of Griess Reagent A (1% sulfanilamide in 5% phosphoric acid) and incubate for 10 minutes at room temperature, protected from light.

  • Add 50 µL of Griess Reagent B (0.1% N-(1-naphthyl)ethylenediamine dihydrochloride) and incubate for another 10 minutes at room temperature, protected from light.

  • Measure the absorbance at 540 nm using a microplate reader.

• Data Analysis: Calculate the concentration of nitrite using a sodium nitrite standard curve. The percentage inhibition of NO production is calculated relative to the LPS-stimulated control.

Experimental Protocol: Cytokine Quantification using ELISA or Multiplex Assays

• Sample Collection: Collect cell culture supernatants from the in vitro assays described above.

• Cytokine Measurement:

  • ELISA (Enzyme-Linked Immunosorbent Assay): A highly sensitive and specific method for quantifying individual cytokines.[26][27][28]

  • Multiplex Assays (e.g., Luminex): Allow for the simultaneous quantification of multiple cytokines in a small sample volume, providing a more comprehensive profile of the inflammatory response.[26][27][29][30]

• Data Analysis: Determine cytokine concentrations based on standard curves and calculate the percentage inhibition for each furan derivative.

In Vivo Models

In vivo models are essential for evaluating the efficacy, pharmacokinetics, and safety of lead compounds in a whole-organism context.[5][31]

• Acute Inflammation Models:

  • Carrageenan-Induced Paw Edema: A widely used and reproducible model of acute inflammation.[32][33][34][35][36] Injection of carrageenan into the paw of a rodent induces a localized inflammatory response characterized by swelling (edema). The anti-inflammatory effect of a compound is determined by its ability to reduce this swelling.[32][33][34][35][36]

  • LPS-Induced Systemic Inflammation: Systemic administration of LPS induces a robust inflammatory response characterized by the release of pro-inflammatory cytokines into the bloodstream.[37][38] This model is useful for assessing the systemic anti-inflammatory effects of a compound.[37][38]

• Chronic Inflammation Models:

  • Adjuvant-Induced Arthritis (AIA): This model mimics some of the clinical and pathological features of human rheumatoid arthritis.[5][39][40][41][42] It is induced by the injection of an adjuvant, such as Complete Freund's Adjuvant (CFA), and is used to evaluate the efficacy of compounds in a chronic inflammatory setting.[5][39][40][41][42]

Experimental Protocol: Carrageenan-Induced Paw Edema in Rats

• Animal Acclimatization: Acclimatize male Wistar or Sprague-Dawley rats (150-200g) to the laboratory conditions for at least one week.

• Grouping: Randomly divide the animals into groups (n=6-8 per group): Vehicle control, positive control (e.g., indomethacin), and furan derivative treatment groups.

• Compound Administration: Administer the test compounds orally or intraperitoneally 1 hour before the carrageenan injection.

• Induction of Edema: Inject 0.1 mL of 1% carrageenan solution in saline into the sub-plantar region of the right hind paw.

• Paw Volume Measurement: Measure the paw volume using a plethysmometer at 0, 1, 2, 3, 4, and 5 hours after carrageenan injection.[32]

• Data Analysis: Calculate the percentage inhibition of edema for each treatment group compared to the vehicle control group.

In Vivo Experimental Workflow

Caption: A generalized workflow for in vivo anti-inflammatory studies.

Data Interpretation and Structure-Activity Relationships

The anti-inflammatory potency of furan derivatives is typically expressed as the half-maximal inhibitory concentration (IC50) for in vitro assays or the effective dose (ED50) for in vivo models.[2]

Table 1: Representative Anti-inflammatory Data for a Hypothetical Furan Derivative (Compound X)

Assay	Parameter	IC50 / ED50 (µM or mg/kg)	Positive Control (IC50 / ED50)
In Vitro
COX-2 Inhibition	Enzyme Activity	0.5 µM	Celecoxib (0.1 µM)
LPS-stimulated RAW 264.7	NO Production	2.1 µM	Dexamethasone (0.8 µM)
LPS-stimulated RAW 264.7	TNF-α Production	1.5 µM	Dexamethasone (0.6 µM)
In Vivo
Carrageenan-Induced Paw Edema	Edema Inhibition	10 mg/kg	Indomethacin (5 mg/kg)

Structure-activity relationship (SAR) studies are crucial for optimizing the anti-inflammatory activity of furan derivatives. These studies involve systematically modifying the furan scaffold and evaluating the impact of these changes on biological activity. Key considerations include the nature and position of substituents on the furan ring, as these can influence the compound's electronic properties, lipophilicity, and steric interactions with its biological target.

Future Directions and Conclusion

Novel furan derivatives represent a promising and versatile class of compounds for the development of new anti-inflammatory therapies.[10] Future research should focus on elucidating the precise molecular targets of these compounds, optimizing their pharmacokinetic and pharmacodynamic properties, and evaluating their efficacy and safety in more complex preclinical models of chronic inflammatory diseases. The continued exploration of the chemical space around the furan scaffold is likely to yield novel drug candidates with improved therapeutic profiles. Further investigations are needed to isolate, detect, and examine the health-beneficial effects of different furan derivatives from natural compounds.[1][8]

References

• Alizadeh, M., et al. (2020). Recent Updates on Anti-Inflammatory and Antimicrobial Effects of Furan Natural Derivatives. Journal of Inflammation Research, 13, 465–478. [Link]

• Eze, F. I., et al. (2019). In vitro and In vivo Models for Anti-inflammation: An Evaluative Review. INNOSC Theranostics and Pharmacological Sciences, 2(2), 755. [Link]

• Nuvisan. (n.d.). Advanced in vivo inflammation & immunology models | Preclinical CRO Services. Retrieved from [Link]

• Alizadeh, M., et al. (2020). Recent Updates on Anti-Inflammatory and Antimicrobial Effects of Furan Natural Derivatives. ResearchGate. [Link]

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• Toivonen, M. L., et al. (1982). Rat Adjuvant Arthritis as a Model to Test Potential Antirheumatic Agents. Methods and Findings in Experimental and Clinical Pharmacology, 4(6), 359–363. [Link]

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Technical Assessment: Cytotoxicity Profiling of 1-(Furan-2-yl)-2-(pyrrolidin-2-yl)propan-1-one

Executive Summary & Structural Analysis

This technical guide outlines the preliminary cytotoxicity assessment framework for 1-(Furan-2-yl)-2-(pyrrolidin-2-yl)propan-1-one . This compound represents a structural hybrid between the furan-based synthetic cathinones (often termed "furanyl-pyrrolidinophenones") and pyrrolidine alkaloids.

Critical Structural Alert: The specific nomenclature "2-(pyrrolidin-2 -yl)" implies a carbon-carbon bond between the propyl chain and the pyrrolidine ring, distinct from the more common nitrogen-linked "alpha-pyrrolidinophenones" (e.g.,

-PPP, -PVP) where the connection is 2-(pyrrolidin-1 -yl). While the N-linked analogs are well-documented psychostimulants, the C-linked isomer described here presents a unique toxicological profile, potentially acting as a hygrine-like alkaloid derivative.

Toxicological Hypothesis: The presence of the furan ring at the 1-position introduces a high probability of metabolic bioactivation. Unlike the phenyl ring in standard cathinones, the furan moiety is a known structural alert for hepatotoxicity via cytochrome P450-mediated opening to reactive dicarbonyls (cis-2-butene-1,4-dial). Consequently, this study must prioritize oxidative stress and metabolic activation endpoints alongside standard viability.

Experimental Strategy & Cell Model Selection

To ensure data integrity and physiological relevance, a multi-parametric approach is required.[1] Single-endpoint assays (e.g., only MTT) are insufficient for furan-containing compounds due to potential interference with mitochondrial dehydrogenases.

Cell Line Selection Rationale

Cell Line	Tissue Origin	Rationale for Selection
HepG2	Liver (Hepatocellular Carcinoma)	Primary Model. Expresses CYP450 enzymes (though lower than primary hepatocytes) necessary to bioactivate the furan ring. Critical for assessing metabolite-driven toxicity.
SH-SY5Y	Neuroblastoma	Target Tissue Model. As a pyrrolidine derivative, the compound likely targets monoamine transporters. This line assesses direct neurotoxicity and neurite outgrowth inhibition.
HEK293	Kidney (Embryonic)	Baseline Control. Non-metabolically active line to distinguish between direct chemical toxicity and metabolite-mediated toxicity.

Mechanistic Toxicology: The Furan Pathway

The core hypothesis for this compound's toxicity differs from standard cathinones.[2] While the pyrrolidine chain drives dopaminergic activity, the furan ring drives cytotoxicity.

Mechanism:

• Bioactivation: CYP2E1 oxidizes the furan ring.

• Intermediate Formation: Formation of an unstable epoxide or cis-enedione (cis-2-butene-1,4-dial).

• Cellular Damage: The enedione is a potent Michael acceptor, covalently binding to proteins and depleting Glutathione (GSH), leading to necrotic cell death.

Visualization: Proposed Toxicity Pathway

Figure 1: Proposed metabolic activation pathway of the furan moiety leading to cytotoxicity.

Comprehensive Experimental Protocols

Compound Preparation & Stability

• Solvent: Dimethyl sulfoxide (DMSO). Final concentration in culture must be < 0.5% (v/v) to avoid solvent toxicity.

• Stability Check: Furan derivatives can be light-sensitive. Prepare stock solutions (10-100 mM) in amber glass vials and store at -20°C. Verify integrity via HPLC-UV prior to dosing.

Protocol A: Dual-Endpoint Viability (MTT + LDH)

This protocol distinguishes between mitochondrial dysfunction (early toxicity) and membrane rupture (late toxicity/necrosis).

Materials:

• Thiazolyl Blue Tetrazolium Bromide (MTT)

• Lactate Dehydrogenase (LDH) Detection Kit

• 96-well clear-bottom plates

Workflow:

• Seeding: Plate HepG2 and SH-SY5Y cells at

  cells/well. Incubate 24h for attachment.

• Dosing: Treat cells with serial dilutions of the compound (e.g., 0.1, 1, 10, 50, 100, 500, 1000 µM). Include:

  • Negative Control: 0.5% DMSO media.

  • Positive Control: 10% Triton X-100 (for LDH max release).

• Incubation: 24h and 48h timepoints.

• LDH Harvest: Transfer 50 µL supernatant to a new plate for LDH assay (measure A490 nm).

• MTT Addition: Add MTT (0.5 mg/mL) to remaining cells. Incubate 4h.

• Solubilization: Aspirate media, add DMSO (100 µL), shake 10 min. Measure A570 nm.

Data Analysis: Calculate IC50 using non-linear regression (sigmoidal dose-response).

Protocol B: Oxidative Stress Assessment (DCFDA-ROS)

Since furan toxicity is mediated by GSH depletion, measuring Reactive Oxygen Species (ROS) is mandatory.

Workflow:

• Probe Loading: Wash cells with PBS. Incubate with 25 µM DCFDA (2',7'-dichlorofluorescin diacetate) for 45 min in serum-free media.

• Wash: Remove excess probe to lower background.

• Treatment: Add compound dilutions in phenol-red free media.

• Kinetic Read: Measure fluorescence (Ex/Em: 485/535 nm) every 15 mins for 2 hours.

• Interpretation: A rapid spike in fluorescence compared to control indicates oxidative stress preceding cell death.

Data Presentation & Interpretation

Expected Outcomes (Reference Ranges)

Based on structural analogs (alpha-PPP, alpha-PVP, and furan-based chalcones), anticipate the following:

Assay	Cell Line	Expected IC50 Range	Interpretation
MTT (24h)	HEK293	> 500 µM	Low baseline toxicity expected if non-metabolized.
MTT (24h)	HepG2	50 - 200 µM	Higher toxicity due to CYP bioactivation of furan.
MTT (24h)	SH-SY5Y	100 - 300 µM	Moderate toxicity; sensitivity to dopaminergic disruption.
ROS	HepG2	Significant Increase	>2-fold increase over control at IC50 concentration confirms oxidative mechanism.

Decision Matrix

• If IC50 < 10 µM: Highly cytotoxic. Likely unsuitable for drug development; high risk of acute liver failure.

• If IC50 > 100 µM but ROS is High: "Hidden" toxicity. Chronic exposure may lead to carcinogenicity (common with furans) despite low acute lethality.

References

• Meyer, M. R., et al. (2016). "Metabolic Activation and Hepatotoxicity of Furan-Containing Compounds." Drug Metabolism and Disposition, 44(1), 123-135. Link

• Wojcieszak, J., et al. (2016). "Cytotoxicity of α-Pyrrolidinophenones: An Impact of α-Aliphatic Side-Chain Length." Neurotoxicity Research, 30, 12-25. Link

• Valente, M. J., et al. (2016). "Cytotoxic Activity of Pyrovalerone Derivatives, an Emerging Group of Psychostimulant Designer Cathinones." Toxicology Letters, 258, 16-25. Link

• Peterson, L. A. (2013). "Reactive Metabolites in the Biotransformation of Molecules Containing a Furan Ring." Chemical Research in Toxicology, 26(1), 6-25. Link

• Eshleman, A. J., et al. (2017).[2] "Structure-Activity Relationships of Bath Salt Components: Substituted Cathinones and Benzofurans at Biogenic Amine Transporters." Psychopharmacology, 234(5), 817-829. Link

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The Furan Paradox: Navigating Therapeutic Efficacy and Metabolic Liability

Executive Summary: The Dual Nature of Furan

The furan ring—a five-membered aromatic heterocycle containing one oxygen atom—occupies a controversial yet indispensable niche in medicinal chemistry. As a bioisostere for benzene and thiophene, it offers unique electronic properties, including high electron density and the capacity to act as a hydrogen bond acceptor. These traits have cemented its role in blockbuster drugs ranging from the diuretic furosemide to the anti-arrhythmic amiodarone .

However, the furan moiety carries a "structural alert" status.[1] Its metabolic activation by Cytochrome P450 enzymes (specifically CYP2E1) can generate reactive dicarbonyl intermediates, leading to hepatotoxicity and potential carcinogenicity.

This guide provides a technical roadmap for researchers to exploit the therapeutic potential of furan-based compounds while rigorously mitigating their metabolic liabilities. We move beyond basic synthesis to explore the causality of toxicity and the protocols required to validate safety early in the drug discovery pipeline.

The Toxicology Paradox: Metabolic Activation Mechanism

To design safe furan drugs, one must first understand the mechanism of failure. The toxicity of furan is not intrinsic to the ground-state molecule but is a result of bioactivation.

The CYP2E1 Pathway

The primary metabolic route involves the oxidation of the furan ring by CYP450 enzymes, predominantly CYP2E1 . This reaction does not typically proceed via a stable epoxide intermediate, as once believed, but rather through a direct oxidation to cis-2-butene-1,4-dial (BDA) .

• The Danger: BDA is a highly reactive

  -unsaturated dicarbonyl.[2] It acts as a potent Michael acceptor.

• The Target: BDA covalently binds to cellular nucleophiles, including thiol groups in proteins and exocyclic amino groups in DNA, causing cytotoxicity and mutagenesis.

Visualization: The Bioactivation Cascade

The following diagram illustrates the critical divergence between detoxification (Glutathione conjugation) and toxicity (Protein/DNA binding).

Figure 1: The metabolic bifurcation of furan.[3] CYP2E1 activation leads to the reactive BDA intermediate. Safety depends on the dominance of the GSH detoxification pathway over macromolecular binding.

Medicinal Chemistry Strategy: Mitigating the Alert

The "Furan Defect" is not absolute.[4][5][6] Strategic substitution can block metabolic hotspots or alter the electronic landscape to prevent oxidation.

Blocking the -Position

Metabolic oxidation occurs primarily at the

-carbons (C2 and C5).

• Strategy: Substituting both C2 and C5 positions with steric bulk or electron-withdrawing groups (EWGs) significantly reduces CYP2E1 affinity and oxidative lability.

• Evidence: Furosemide contains a furan ring substituted at C2.[4][5][6] However, its primary metabolic clearance is via glucuronidation rather than ring oxidation, rendering it relatively safe [1].

Electronic Deactivation

Introducing strong EWGs (e.g., nitro, carbonyl, sulfonyl) directly attached to the furan ring reduces the electron density of the

-system, making the ring less susceptible to oxidative attack.

• Case Study: Nitrofurantoin . The nitro group at C5 withdraws electron density, stabilizing the ring against oxidative opening, although it introduces its own set of redox-cycling mechanisms (nitroreductase pathway) effective against bacteria [2].[4]

Bioisosteric Swapping & Fusion

• Benzofurans: Fusing a benzene ring (as in Amiodarone ) alters the aromaticity and metabolic profile, often improving stability compared to the isolated furan ring.

• Naphthofurans: Recent studies in 2024-2025 highlight naphthofurans as potent anticancer agents targeting VEGFR-2, where the fused system provides scaffolding rigidity and metabolic resistance [3].

Experimental Protocols: Synthesis & Screening

To validate these strategies, researchers must employ robust synthesis and rigorous reactive metabolite screening.

Synthesis: Microwave-Assisted Paal-Knorr

The Paal-Knorr synthesis remains the gold standard for generating substituted furans from 1,4-dicarbonyls.[7] Modern adaptation using microwave irradiation improves yield and reduces reaction time.

Protocol: Synthesis of 2,5-Disubstituted Furans

• Reagents: 1,4-diketone (1.0 equiv), p-Toluenesulfonic acid (p-TSA, 0.1 equiv) or Iodine (

  , 5 mol%) as catalyst.

• Solvent: Ethanol or solvent-free conditions (green chemistry).

• Procedure:

  • Mix reagents in a microwave-safe vial.

  • Irradiate at 100–120°C for 5–10 minutes (monitor pressure).

  • Mechanism:[4][6][7][8][9][10][11][12][13] Acid-catalyzed cyclization followed by dehydration.[4]

• Workup: Cool to room temperature. Dilute with EtOAc, wash with

  (aq) and brine. Dry over .[12]

• Purification: Silica gel flash chromatography (Hexane/EtOAc).

Safety Screening: Glutathione (GSH) Trapping Assay

Before efficacy testing, you must determine if your furan derivative generates reactive metabolites. The GSH trapping assay is the industry standard for "de-risking" structural alerts [4].

Protocol: Reactive Metabolite Assessment This assay incubates the test compound with liver microsomes and GSH.[14][15] If the furan ring opens to form BDA, GSH will "trap" it, forming a conjugate detectable by Mass Spectrometry.

Materials:

• Human Liver Microsomes (HLM) (1 mg/mL protein).

• Test Compound (10

  M).

• NADPH-generating system (1.3 mM NADP+, 3.3 mM glucose-6-phosphate, 0.4 U/mL G6P dehydrogenase).

• Trapping Agent: Glutathione (GSH) (5 mM) or Dansyl-GSH (for fluorescence detection).

Workflow:

• Pre-incubation: Mix HLM, Test Compound, and GSH in phosphate buffer (pH 7.4) at 37°C for 5 mins.

• Initiation: Add NADPH-generating system.

• Reaction: Incubate for 60 minutes at 37°C.

• Termination: Add ice-cold Acetonitrile (1:1 v/v) to precipitate proteins. Centrifuge at 10,000 x g for 10 mins.

• Analysis: Inject supernatant into LC-MS/MS.

  • Search Trigger: Look for Neutral Loss of 129 Da (pyroglutamic acid moiety of GSH) or precursor ion scans for GSH fragment (

    308).

  • Interpretation: The presence of a GSH adduct (

    Da) confirms the formation of a reactive intermediate.

Visualization: The Screening Workflow

Figure 2: Step-by-step workflow for the Glutathione Trapping Assay. Detection of GSH adducts serves as a stop/go decision gate in lead optimization.

Therapeutic Applications & Data Summary

Despite the risks, furan derivatives are showing promise in oncology, particularly in overcoming drug resistance.

Table 1: Comparative Therapeutic Profile of Furan Classes

Drug Class	Target Mechanism	Key Structural Feature	Metabolic Risk Status
Nitrofurans (e.g., Nitrofurantoin)	Bacterial DNA damage (via nitroreductase)	5-Nitro group	Manageable: Rapid renal excretion limits systemic exposure [2].
Naphthofurans	VEGFR-2 Inhibition / Apoptosis	Fused Benzene ring	Low: Fused ring system stabilizes the furan moiety against ring opening [3].
Furanocoumarins	EGFR / Bcl-2 modulation	Lactone fusion	Moderate: Potential for phototoxicity; requires structure-activity optimization [5].
Novel Sulfonyl-Furans	COX-2 Inhibition	Sulfonyl EWG at C5	Low: Electron-withdrawing group prevents oxidative activation [6].

References

• National Institutes of Health (NIH). Reactive Metabolites in the Biotransformation of Molecules Containing a Furan Ring. Available at: [Link]

• Future Medicinal Chemistry. Development of novel furan-based VEGFR-2 inhibitors and apoptotic inducers for colorectal cancer.[16] (2025).[3][4][12][17][18] Available at: [Link]

• Chemical Research in Toxicology. Glutathione trapping to measure microsomal oxidation of furan to cis-2-butene-1,4-dial. Available at: [Link]

• Scientific Reports. In vitro anticancer studies of new derivatives based on the furanocoumarin scaffold. (2025).[3][4][12][17][18] Available at: [Link]

• MDPI. Design and Synthesis of Some New Furan-Based Derivatives and Evaluation of In Vitro Cytotoxic Activity. Available at: [Link]

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Protocols & Analytical Methods

Application Note: High-Resolution HPLC-UV/MS Method for the Quantification of 1-(Furan-2-yl)-2-(pyrrolidin-2-yl)propan-1-one

Document Type: Analytical Protocol & Application Note Target Audience: Analytical Chemists, Forensic Toxicologists, and Drug Development Professionals Matrix: Bulk Powder and Biological Fluids (Urine)

Introduction & Analytical Challenges

The continuous evolution of new psychoactive substances (NPS) demands highly adaptable and robust analytical methodologies. Synthetic cathinones, typically characterized by a

-keto phenethylamine backbone, have seen numerous structural permutations designed to evade legal classification[1].

The target compound, 1-(Furan-2-yl)-2-(pyrrolidin-2-yl)propan-1-one , represents a highly specific structural analog where the traditional phenyl ring is replaced by an electron-rich furan ring, and the pyrrolidine moiety is attached at the 2-position rather than the typical 1-position (nitrogen) seen in

-PVP analogs.

Analytical Challenges:

• Peak Tailing: The pyrrolidine nitrogen is highly basic (pKa ~8.5). In reversed-phase liquid chromatography (RPLC), basic analytes often undergo secondary ion-exchange interactions with residual silanols on the silica support, leading to severe peak tailing and poor resolution.

• Positional Isomers: Synthetic cathinones frequently present as complex mixtures of positional isomers and diastereomers, which standard C18 columns struggle to resolve due to their reliance on purely dispersive van der Waals forces[2].

• In-Source Fragmentation: Cathinone analogs are prone to extensive fragmentation in the mass spectrometer source, requiring carefully optimized collision energies to maintain stable precursor ions[2].

Scientific Rationale & Method Development

As a validated analytical system, every parameter in this protocol is chosen based on established chromatographic causality.

Stationary Phase Selection: The Biphenyl Advantage

To overcome the limitations of standard C18 columns, this method utilizes a Core-Shell Biphenyl stationary phase [3]. The biphenyl ligand provides orthogonal retention mechanisms:

• Hydrophobic Partitioning: Similar to alkyl phases, retaining the propan-1-one aliphatic chain.

• Interactions: The polarizable biphenyl rings engage in strong electron interactions with the conjugated furan-carbonyl system of the analyte. This enhanced shape selectivity is critical for resolving the target compound from isobaric interferents and structurally similar cathinones[3].

Mobile Phase Optimization

To mitigate peak tailing, the mobile phase is heavily modified with 0.1% Formic Acid (pH ~2.7)[4]. This acidic environment serves a dual purpose:

• It ensures the pyrrolidine nitrogen remains fully protonated (

  ), locking the analyte into a single ionization state.

• It suppresses the ionization of residual surface silanols on the stationary phase, effectively eliminating secondary cation-exchange interactions.

Detection Modalities

A dual-detection approach is employed. UV-Vis Detection at 254 nm captures the maximum absorbance of the furan ring conjugated with the

-keto group[5]. Simultaneously, Tandem Mass Spectrometry (MS/MS) in positive Electrospray Ionization (ESI+) mode provides unambiguous identification via Multiple Reaction Monitoring (MRM).

Experimental Visualization

Figure 1: Analytical workflow detailing sample preparation, biphenyl-mediated chromatographic separation, and dual UV/MS detection.

Materials and Reagents

• Analytical Standards: 1-(Furan-2-yl)-2-(pyrrolidin-2-yl)propan-1-one (Reference Standard, >98% purity), Mephedrone-d3 (Internal Standard).

• Solvents: LC-MS Grade Water, LC-MS Grade Acetonitrile, LC-MS Grade Methanol.

• Modifiers: Formic Acid (LC-MS Grade, 99%).

• Column: Phenomenex Kinetex® Biphenyl or Restek Raptor™ Biphenyl (100 mm × 2.1 mm i.d., 2.6 µm core-shell particles)[3].

Step-by-Step Experimental Protocol

Sample Preparation

Protocol A: Biological Matrix (Urine - Dilute and Shoot) Note: The dilute-and-shoot method minimizes sample loss and is highly effective for polar cathinones when utilizing sensitive MS/MS detection[4].

• Centrifuge the raw urine sample at 10,000 × g for 5 minutes at 4°C to pellet cellular debris.

• Transfer 50 µL of the clarified supernatant into a 2 mL glass autosampler vial.

• Add 10 µL of the Internal Standard solution (Mephedrone-d3, 1.0 µg/mL in Methanol).

• Dilute the mixture with 940 µL of Mobile Phase A (Water + 0.1% Formic Acid).

• Vortex vigorously for 10 seconds. The sample is ready for injection.

Protocol B: Seized Bulk Powder

• Accurately weigh 1.0 mg of the homogenized powder.

• Dissolve in 1.0 mL of 50:50 Methanol:Water to create a 1 mg/mL stock solution.

• Sonicate for 5 minutes to ensure complete dissolution.

• Dilute 1:1000 in Mobile Phase A prior to injection to prevent detector saturation.

HPLC Instrument Parameters

Parameter	Specification
Column	Biphenyl, 100 × 2.1 mm, 2.6 µm
Column Temperature	40 °C (Maintains low backpressure and reproducible retention)
Mobile Phase A	Water + 0.1% Formic Acid (v/v)
Mobile Phase B	Acetonitrile + 0.1% Formic Acid (v/v)
Flow Rate	0.4 mL/min
Injection Volume	2.0 µL
Autosampler Temp	4 °C

Gradient Elution Profile

The gradient is designed to hold initial aqueous conditions to focus the polar analyte at the head of the column, followed by a shallow organic ramp to elute the compound via

disruption.

Time (min)	% Mobile Phase A	% Mobile Phase B	Curve
0.0	95.0	5.0	Initial
1.0	95.0	5.0	Isocratic Hold
5.0	40.0	60.0	Linear Ramp
6.0	5.0	95.0	Column Wash
7.5	5.0	95.0	Isocratic Hold
7.6	95.0	5.0	Re-equilibration
10.0	95.0	5.0	End

MS/MS Detection Parameters (ESI+)

The theoretical exact mass of 1-(Furan-2-yl)-2-(pyrrolidin-2-yl)propan-1-one (

) is 193.11 g/mol , yielding a protonated precursor ion at m/z 194.2 . Fragmentation typically occurs via -cleavage at the carbonyl group, yielding a characteristic pyrrolidine-containing product ion[3].

Analyte	Precursor Ion (m/z)	Product Ion 1 (Quantifier)	Product Ion 2 (Qualifier)	Collision Energy (V)
1-(Furan-2-yl)-2-(pyrrolidin-2-yl)propan-1-one	194.2	98.1	95.1	15 / 25
Mephedrone-d3 (IS)	181.1	163.1	146.1	15 / 20

Note: Source temperature set to 350°C; Desolvation gas flow at 10 L/min.

System Suitability & Validation Criteria

To ensure the trustworthiness of the analytical run, the following system suitability criteria must be met prior to sample analysis:

• Retention Time Stability: The retention time of the target analyte must not deviate by more than

  across 6 replicate injections of the standard.

• Peak Symmetry: The asymmetry factor (

  ) must be between 0.9 and 1.2. A value indicates insufficient protonation (check formic acid concentration) or column degradation.

• Signal-to-Noise (S/N): The Limit of Quantitation (LOQ) must demonstrate an S/N ratio

  for the quantifier transition (m/z 194.2 98.1).

References

• United Nations Office on Drugs and Crime (UNODC). Recommended Methods for the Identification and Analysis of Synthetic Cathinones in Seized Materials.[1] URL:[Link]

• Chromatography Online. Recent Advances in Comprehensive Chromatographic Analysis of Emerging Drugs.[2] URL:[Link]

• Oxford Academic / Journal of Analytical Toxicology. Quantitative Measurement of Synthetic Cathinones in Oral Fluid.[4] URL:[Link]

• Food and Drug Administration, Taiwan (FDA). Method of Test for Synthetic Cathinones in Urine.[3] URL:[Link]

• MDPI / Molecules. 4-Isobutylmethcathinone—A Novel Synthetic Cathinone with High In Vitro Cytotoxicity.[5] URL:[Link]

Sources

• 1. unodc.org [unodc.org]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. fda.gov.tw [fda.gov.tw]
• 4. academic.oup.com [academic.oup.com]
• 5. mdpi.com [mdpi.com]

Application Note: Developing a Robust In Vitro Anti-Inflammatory Assay Protocol Using RAW 264.7 Macrophages

Introduction & Biological Rationale

Inflammation is a complex biological response essential for pathogen clearance, but its dysregulation is a hallmark of chronic diseases. In preclinical drug discovery, evaluating the anti-inflammatory potential of novel compounds requires highly reproducible, self-validating in vitro models.

The murine macrophage cell line RAW 264.7 is the gold standard for these assays. Unlike human monocyte lines, murine macrophages express exceptionally high levels of inducible nitric oxide synthase (iNOS) upon stimulation with bacterial lipopolysaccharide (LPS)[1]. This provides a massive and easily quantifiable release of nitric oxide (NO) alongside pro-inflammatory cytokines like TNF-α and IL-6.

LPS-induced TLR4/NF-κB inflammatory signaling pathway in macrophages.

Experimental Design & Self-Validating Controls

A fundamental pitfall in early-stage drug screening is misinterpreting cytotoxicity as anti-inflammatory efficacy. A compound that damages or kills cells will naturally reduce NO and cytokine production, leading to false positives[2]. Therefore, a scientifically rigorous protocol must integrate a tri-partite self-validating system:

• Nitric Oxide Quantification (Griess Assay): Measures nitrite, the stable oxidative end-product of NO[3].

• Cytokine Quantification (ELISA): Measures specific pro-inflammatory mediators (TNF-α, IL-6)[4].

• Cell Viability (MTT/MTS Assay): Conducted on the exact same cell population after supernatant removal to normalize inflammatory readouts against living cell mass.

Step-by-step experimental workflow for in vitro anti-inflammatory evaluation.

Step-by-Step Methodologies

Cell Culture and Seeding

Causality: RAW 264.7 cells are highly sensitive to contact inhibition and mechanical stress. Scraping cells can pre-activate them, leading to high baseline inflammation. Always use gentle pipetting or Trypsin-EDTA for detachment[1].

• Cultivate RAW 264.7 cells in DMEM supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin/Streptomycin at 37°C in a 5% CO₂ humidified incubator.

• Harvest cells at 70-80% confluency.

• Seed cells into a 96-well plate at a density of

  cells/mL (100 µL/well).

• Incubate for 24 hours to allow cellular adherence and recovery.

Compound Pre-treatment and LPS Stimulation

Causality: Pre-treating cells 1-2 hours prior to LPS stimulation ensures the test compound achieves intracellular steady-state concentrations. This allows the drug to effectively block early signal transduction events (e.g., TLR4 binding or NF-κB translocation) before the massive transcriptional cascade begins[2].

• Aspirate the old media and replace it with 90 µL of fresh media containing the test compounds at varying concentrations (e.g., 1, 10, 50 µM). Include a vehicle control (e.g., 0.1% DMSO).

• Incubate for 1-2 hours.

• Add 10 µL of LPS (from E. coli O111:B4) working solution to achieve a final well concentration of 1 µg/mL.

• Incubate for 24 hours.

Griess Assay for Nitric Oxide Detection

Causality: NO has a half-life of seconds and rapidly decomposes into nitrite (

) and nitrate ( ). The Griess reagent specifically reacts with nitrite under acidic conditions to form a bright pink azo dye, serving as a highly reliable surrogate marker for NO production[3].

• Transfer 50 µL of the cell-free culture supernatant from each well of the 96-well plate to a new 96-well assay plate.

• Add 50 µL of Griess Reagent A (1% sulfanilamide in 5% phosphoric acid) and incubate for 5 minutes in the dark.

• Add 50 µL of Griess Reagent B (0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in water).

• Incubate for 10 minutes at room temperature.

• Measure absorbance at 540-550 nm using a microplate reader. Quantify against a sodium nitrite (

  ) standard curve (0-100 µM).

Cytokine Quantification (TNF-α ELISA)

Causality: While NO is a broad marker of oxidative stress and macrophage activation, TNF-α is a specific master-regulator cytokine. Measuring both ensures the compound targets the broader NF-κB pathway rather than just directly scavenging NO radicals[5].

• Dilute the remaining supernatant according to the specific ELISA kit instructions (typically 1:10 to 1:50 for LPS-stimulated RAW 264.7 cells).

• Add samples and standards to the pre-coated capture antibody microplate.

• Follow standard sandwich ELISA procedures: Biotin-conjugated detection antibody

  Streptavidin-HRP TMB Substrate.

• Stop the reaction with

  and read absorbance at 450 nm.

MTT Cell Viability Assay

• To the original 96-well plate (containing the adherent cells and ~50 µL residual media), add 10 µL of MTT solution (5 mg/mL in PBS).

• Incubate for 2-4 hours at 37°C until purple formazan crystals form.

• Carefully aspirate the media and dissolve the crystals in 100 µL of DMSO.

• Measure absorbance at 570 nm.

Data Presentation & Expected Results

Quantitative data must be normalized and evaluated for dose-dependency. The table below illustrates a typical self-validating dataset for a successful anti-inflammatory candidate versus a false positive.

Treatment Group	Concentration (µM)	Nitrite Concentration (µM)	TNF-α Concentration (pg/mL)	Cell Viability (%)	Interpretation
Control (Untreated)	-	1.5 ± 0.3	45 ± 12	100 ± 4.2	Basal state
LPS (1 µg/mL)	-	45.2 ± 2.1	2850 ± 150	98 ± 5.1	Validated inflammation
LPS + Compound X	1	38.9 ± 1.8	2400 ± 110	99 ± 3.8	Weak inhibition
LPS + Compound X	10	22.4 ± 1.5	1350 ± 85	102 ± 4.5	Moderate inhibition
LPS + Compound X	50	8.5 ± 0.9	420 ± 40	96 ± 6.0	Strong inhibition
LPS + Compound Y	50	4.2 ± 0.5	150 ± 20	42 ± 8.5	False Positive (Cytotoxic)

Note: Compound Y shows a drastic reduction in inflammatory markers, but the concurrent MTT assay reveals this is entirely due to cell death (<50% viability), highlighting the necessity of the self-validating workflow.

Troubleshooting & Expert Insights

• High Basal NO Levels: If untreated controls show >5 µM nitrite, the RAW 264.7 cells may be over-passaged or mechanically stressed during seeding. Never use cells beyond passage 20.

• Phenol Red Interference: Phenol red in standard DMEM can slightly interfere with the colorimetric Griess readout at 540 nm. Always use a media-only blank or switch to phenol red-free DMEM for the assay duration.

• Direct NO Scavenging vs. iNOS Inhibition: To prove a compound inhibits the pathway (iNOS expression) and doesn't just chemically neutralize NO radicals in the media, researchers should run a cell-free NO scavenging assay using a chemical NO donor (e.g., Sodium Nitroprusside) as a counter-screen[6].

References

• Optimized incubation regime for nitric oxide measurements in murine macrophages using the Griess assay. PubMed - NIH.[Link]

• Detection of Nitric Oxide Production by the Macrophage Cell Line RAW264.7. NCBI - NIH.[Link]

• Two High Throughput Screen Assays for Measurement of TNF-α in THP-1 Cells. PMC - NIH.[Link]

• Improved detection of nitric oxide radical (NO•) production in an activated macrophage culture with a radical scavenger, carboxy PTIO, and Griess reagent. Scilit.[Link]

Sources

• 1. Detection of Nitric Oxide Production by the Macrophage Cell Line RAW264.7 - National Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Optimized incubation regime for nitric oxide measurements in murine macrophages using the Griess assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Two High Throughput Screen Assays for Measurement of TNF-α in THP-1 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. scilit.com [scilit.com]

Evaluating the Efficacy of Furan-Pyrrolidine Compounds: A Cell-Based Assay Application Note &amp; Protocol Guide

Introduction: The Therapeutic Promise of Furan-Pyrrolidine Scaffolds

In the landscape of modern medicinal chemistry, the fusion of heterocyclic ring systems has yielded compounds with significant therapeutic potential. Among these, furan-pyrrolidine derivatives have emerged as a noteworthy class of molecules, demonstrating a broad spectrum of biological activities, including anticancer, anti-inflammatory, and antimicrobial effects.[1][2][3] The furan ring, an aromatic five-membered heterocycle containing an oxygen atom, is a "privileged scaffold" known for its ability to interact with various biological targets.[1][4] Similarly, the pyrrolidine ring, a saturated five-membered nitrogen-containing heterocycle, is a cornerstone of many natural products and synthetic drugs, valued for its structural rigidity and physicochemical properties.[3][5][6]

The combination of these two moieties creates a unique chemical space, offering opportunities for developing novel therapeutics. In oncology, a critical area of investigation is the ability of these compounds to induce programmed cell death (apoptosis) in cancer cells and to modulate key signaling pathways that drive tumor progression.[2][7] One such critical pathway is the Nuclear Factor-kappa B (NF-κB) signaling cascade. Aberrant NF-κB activation is a hallmark of many cancers, promoting cell survival, proliferation, and inflammation, making it a prime target for therapeutic intervention.[8][9][10][11] Notably, several pyrrolidine derivatives have been identified as potent inhibitors of the NF-κB pathway.[8][9][10][11]

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the use of a suite of cell-based assays to evaluate the efficacy of novel furan-pyrrolidine compounds. We will detail the methodologies for assessing cytotoxicity, quantifying apoptosis, and measuring the inhibition of the NF-κB signaling pathway. The protocols herein are designed to be self-validating systems, incorporating insights to explain the rationale behind experimental choices and to ensure the generation of robust and reproducible data.

I. Foundational Analysis: Assessing Cytotoxicity

The initial step in evaluating any potential anticancer compound is to determine its cytotoxic effect on cancer cells. The MTT assay is a widely used colorimetric method for assessing cell metabolic activity, which serves as an indicator of cell viability and proliferation.[12] This assay is based on the reduction of the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to purple formazan crystals by mitochondrial dehydrogenases in metabolically active cells. The intensity of the purple color is directly proportional to the number of viable cells.

Core Principle of the MTT Assay

The enzymatic conversion of MTT to formazan is a hallmark of viable cells with active metabolism. This allows for the quantification of cell death or inhibition of proliferation after treatment with a test compound. The resulting data are typically used to calculate the half-maximal inhibitory concentration (IC50), which is the concentration of a drug that is required for 50% inhibition in vitro.[7][12]

Experimental Workflow: MTT Assay

Caption: General workflow for determining compound cytotoxicity using the MTT assay.

Detailed Protocol: MTT Cytotoxicity Assay

This protocol is optimized for adherent human cancer cell lines such as HeLa (cervical cancer) and A549 (lung cancer).

Materials:

• Furan-pyrrolidine compounds of interest

• HeLa or A549 cells

• Complete culture medium (e.g., DMEM with 10% FBS)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 N HCl)

• 96-well flat-bottom plates

• Microplate reader

Procedure:

• Cell Seeding:

  • Harvest and count cells that are in the logarithmic growth phase.

  • Seed the cells into a 96-well plate at an optimized density. For A549 cells, a density of 7,000-8,000 cells per well is recommended.[13][14] For HeLa cells, a similar density can be used as a starting point.

  • Include wells with media only to serve as a blank control.

  • Incubate the plate overnight at 37°C in a humidified 5% CO2 atmosphere to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of the furan-pyrrolidine compounds in complete culture medium. It is advisable to perform a wide range of concentrations initially to determine the approximate IC50.

  • Carefully remove the old medium from the wells and replace it with 100 µL of the medium containing the various concentrations of the test compounds. Include untreated control wells that receive medium with the vehicle (e.g., DMSO) at the same final concentration as the treated wells.

  • Incubate the plate for the desired exposure time (typically 24, 48, or 72 hours).

• MTT Addition and Incubation:

  • After the incubation period, add 10 µL of MTT solution (5 mg/mL) to each well.[15]

  • Incubate the plate for an additional 2-4 hours at 37°C. During this time, viable cells will reduce the yellow MTT to purple formazan crystals.

• Formazan Solubilization:

  • Carefully remove the medium from the wells without disturbing the formazan crystals.

  • Add 100 µL of a solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.[12]

  • Gently pipette to ensure complete solubilization.

• Absorbance Measurement:

  • Read the absorbance at 570 nm using a microplate reader.

Data Presentation and Analysis

The raw absorbance data should be processed to determine the percentage of cell viability for each compound concentration.

Calculation of Cell Viability:

• Subtract the average absorbance of the blank wells (media only) from all other wells.

• Calculate the percentage of cell viability using the formula: % Cell Viability = (Mean Absorbance of Treated Wells / Mean Absorbance of Untreated Control Wells) x 100

IC50 Determination: Plot the % Cell Viability against the logarithm of the compound concentration. Use a non-linear regression analysis (sigmoidal dose-response curve) to determine the IC50 value.[12]

Table 1: Sample Data Presentation for Cytotoxicity Assay

Compound Concentration (µM)	Mean Absorbance (570 nm)	% Cell Viability
0 (Control)	1.250	100.0
1	1.188	95.0
5	1.025	82.0
10	0.850	68.0
25	0.613	49.0
50	0.375	30.0
100	0.150	12.0
IC50 (µM)	~25.5

II. Mechanistic Insight: Quantifying Apoptosis

Once a compound has demonstrated cytotoxic activity, the next critical step is to determine if cell death is occurring via apoptosis. Apoptosis is a regulated process of programmed cell death crucial for normal tissue development and homeostasis.[16] We will describe two complementary assays to robustly quantify apoptosis: Annexin V/Propidium Iodide (PI) staining by flow cytometry and a Caspase-3/7 activity assay.

A. Annexin V/PI Staining for Apoptosis Detection

A key feature of early apoptosis is the translocation of phosphatidylserine (PS) from the inner to the outer leaflet of the plasma membrane.[16] Annexin V is a protein that has a high affinity for PS and can be conjugated to a fluorochrome (e.g., FITC) for detection by flow cytometry. Propidium Iodide (PI) is a fluorescent nucleic acid intercalating agent that cannot cross the membrane of live cells or early apoptotic cells, but can stain the nucleus of late apoptotic and necrotic cells where membrane integrity is lost. This dual-staining method allows for the differentiation of viable, early apoptotic, late apoptotic, and necrotic cells.[16][17]

Logical Flow of Apoptosis Detection

Caption: Differentiating cell populations based on membrane changes in the Annexin V/PI assay.

Detailed Protocol: Annexin V/PI Staining by Flow Cytometry

Materials:

• Cells treated with furan-pyrrolidine compounds

• FITC Annexin V Apoptosis Detection Kit (containing Annexin V-FITC, PI, and Binding Buffer)

• Phosphate-Buffered Saline (PBS)

• Flow cytometer

Procedure:

• Cell Preparation:

  • Treat cells with the furan-pyrrolidine compound at concentrations around the IC50 value for a predetermined time (e.g., 24 hours). Include an untreated control.

  • Harvest the cells, including any floating cells in the supernatant, as these may be apoptotic. For adherent cells, use a gentle dissociation reagent like Accutase, as trypsin with EDTA can interfere with the assay.[18]

  • Wash the cells twice with cold PBS by centrifuging at 300 x g for 5 minutes.

• Staining:

  • Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

  • Transfer 100 µL of the cell suspension (~1 x 10^5 cells) to a flow cytometry tube.

  • Add 5 µL of Annexin V-FITC and 5 µL of PI solution.

  • Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Flow Cytometry Analysis:

  • Add 400 µL of 1X Binding Buffer to each tube.

  • Analyze the samples by flow cytometry within one hour.

  • Use unstained, single-stained (Annexin V-FITC only and PI only), and untreated controls to set up proper compensation and gates.

Data Analysis and Troubleshooting: The data is typically displayed as a dot plot with Annexin V fluorescence on the x-axis and PI fluorescence on the y-axis. The plot is divided into four quadrants:

• Lower-Left (Q4): Viable cells (Annexin V- / PI-)

• Lower-Right (Q3): Early apoptotic cells (Annexin V+ / PI-)

• Upper-Right (Q2): Late apoptotic/necrotic cells (Annexin V+ / PI+)

• Upper-Left (Q1): Necrotic cells (Annexin V- / PI+)

Table 2: Troubleshooting Common Issues in Annexin V/PI Staining

Issue	Possible Cause	Solution
High background in negative control	Cell damage during harvesting; improper instrument settings.	Handle cells gently; use Accutase instead of trypsin. Optimize PMT voltages and compensation.[16]
Weak or no signal in positive control	Insufficient drug concentration or treatment time; kit degradation.	Optimize treatment conditions. Use a known apoptosis inducer (e.g., staurosporine) to validate the kit.[18]
Most cells are PI positive	Harsh cell handling; excessively high drug concentration causing rapid necrosis.	Treat cells gently. Perform a dose-response and time-course experiment.[19]

B. Caspase-3/7 Activity Assay

Caspases are a family of proteases that are key executioners of apoptosis. Caspase-3 and Caspase-7 are effector caspases that, once activated, cleave numerous cellular proteins, leading to the morphological and biochemical hallmarks of apoptosis.[20] Luminescent or fluorescent assays that measure the activity of these caspases provide a quantitative measure of apoptosis induction.

Detailed Protocol: Luminescent Caspase-3/7 Assay (e.g., Caspase-Glo® 3/7)

Materials:

• Caspase-Glo® 3/7 Assay System (Promega) or similar

• Cells treated with furan-pyrrolidine compounds in a white-walled 96-well plate

• Luminometer

Procedure:

• Cell Plating and Treatment:

  • Plate cells in a white-walled 96-well plate and treat with the furan-pyrrolidine compounds as described for the MTT assay. Include positive (e.g., staurosporine) and negative controls.

• Assay Reagent Preparation and Addition:

  • Equilibrate the Caspase-Glo® 3/7 Reagent to room temperature.

  • Add 100 µL of the reagent directly to each well containing 100 µL of cell culture medium.

• Incubation and Measurement:

  • Mix the contents of the wells by gentle orbital shaking for 30 seconds.

  • Incubate at room temperature for 1-3 hours, protected from light.

  • Measure the luminescence using a plate-reading luminometer.

Data Presentation: The results can be presented as fold change in caspase activity relative to the untreated control.

Table 3: Sample Data for Caspase-3/7 Activity

Treatment	Luminescence (RLU)	Fold Change vs. Control
Untreated Control	1,500	1.0
Vehicle Control (DMSO)	1,550	1.03
Compound X (25 µM)	12,750	8.5
Staurosporine (1 µM)	18,000	12.0

III. Target Engagement: NF-κB Reporter Assay

To investigate if the furan-pyrrolidine compounds exert their effects by modulating the NF-κB pathway, a reporter gene assay is the method of choice. This assay utilizes a cell line that has been engineered to express a reporter gene, such as luciferase, under the control of an NF-κB response element. When NF-κB is activated and translocates to the nucleus, it binds to this response element and drives the expression of the reporter gene. Inhibition of the NF-κB pathway by a test compound will result in a decrease in the reporter signal.[4][21]

NF-κB Signaling and Assay Principle

Caption: Inhibition of the NF-κB signaling pathway by a test compound, blocking luciferase reporter expression.

Detailed Protocol: Dual-Luciferase® NF-κB Reporter Assay

This protocol uses a dual-luciferase system, where a firefly luciferase is under the control of the NF-κB promoter, and a Renilla luciferase under a constitutive promoter serves as an internal control for transfection efficiency and cell viability.[22][23]

Materials:

• HEK293 cells or other suitable cell line

• NF-κB firefly luciferase reporter vector and a constitutively expressing Renilla luciferase control vector

• Transfection reagent (e.g., Lipofectamine® 2000)

• TNF-α (Tumor Necrosis Factor-alpha) or other NF-κB activator

• Dual-Luciferase® Reporter Assay System (Promega)

• 96-well plate (white, clear-bottom)

• Luminometer with dual injectors

Procedure:

• Transfection:

  • One day before transfection, seed HEK293 cells in a 96-well plate at a density that will result in ~90% confluency at the time of transfection (e.g., 30,000 cells/well).[24]

  • Co-transfect the cells with the NF-κB firefly luciferase reporter vector and the Renilla luciferase control vector according to the manufacturer's protocol for the transfection reagent.

• Compound Treatment and Stimulation:

  • Approximately 24 hours post-transfection, remove the medium and replace it with fresh medium containing various concentrations of the furan-pyrrolidine compound.

  • Pre-incubate with the compound for 1-2 hours.

  • Stimulate NF-κB activation by adding TNF-α to the wells (a final concentration of 10-20 ng/mL is a common starting point). Include wells that are unstimulated and wells that are stimulated but not treated with the compound.

  • Incubate for an additional 6-8 hours.[4]

• Luciferase Assay:

  • Perform the dual-luciferase assay according to the manufacturer's instructions. This typically involves sequential lysis of the cells and measurement of firefly and then Renilla luciferase activity in the same well using a luminometer with injectors.[22]

Data Analysis:

• For each well, calculate the ratio of the firefly luciferase activity to the Renilla luciferase activity to normalize the data.

• Express the results as a percentage of the activity of the stimulated control (TNF-α alone), and plot this against the compound concentration to determine the IC50 for NF-κB inhibition.

Table 4: Sample Data for NF-κB Inhibition Assay

Compound Conc. (µM)	Normalized Luciferase Activity (Firefly/Renilla Ratio)	% Inhibition of TNF-α Response
Unstimulated	1.5	N/A
0 (TNF-α only)	50.0	0.0
1	42.5	15.0
5	31.0	38.0
10	24.5	51.0
25	12.0	76.0
50	6.0	88.0
IC50 (µM)	~9.8

IV. Conclusion and Future Directions

The suite of assays detailed in this application note provides a robust framework for the initial evaluation of furan-pyrrolidine compounds as potential anticancer agents. By systematically assessing cytotoxicity, quantifying the induction of apoptosis, and investigating the modulation of the NF-κB signaling pathway, researchers can gain critical insights into the mechanism of action of their compounds. The data generated from these assays are essential for lead compound selection and optimization in the drug discovery pipeline.

Future studies should aim to validate these in vitro findings in more complex models, such as 3D spheroids or in vivo animal models, to better predict clinical efficacy. Further mechanistic studies, including western blotting for key apoptotic and NF-κB pathway proteins, can provide deeper insights into the specific molecular targets of these promising compounds.

V. References

• Common Problems and Solutions in Annexin V-Based Flow Cytometry Apoptosis Assays. (2025). Elabscience. Available at: [Link]

• Cao, Y., et al. (2011). Pyrrolidine dithiocarbamate inhibits nuclear factor-κB pathway activation, and regulates adhesion, migration, invasion and apoptosis of endometriotic stromal cells. Molecular Human Reproduction, 17(3), 175-81. Available at: [Link]

• Li, Q., et al. (2018). Inhibition of nuclear factor-κB signal by pyrrolidine dithiocarbamate alleviates lipopolysaccharide-induced acute lung injury. Journal of Cellular Biochemistry. Available at: [Link]

• Annexin V PI Staining Guide for Apoptosis Detection. (2024). Boster Bio. Available at: [Link]

• Furan: A Promising Scaffold for Biological Activity. (2024). International Journal of Advanced Biological and Biomedical Research. Available at: [Link]

• Clinical Pharmaceutical Applications and Bioactivity of Furan-Containing Compounds: A Mini Review. (2024). Oriental Journal of Chemistry. Available at: [Link]

• Blackwell, T. S., et al. (1999). Inhibition of NF-kappaB activation by pyrrolidine dithiocarbamate prevents In vivo expression of proinflammatory genes. Circulation, 100(12), 1330-7. Available at: [Link]

• Unveiling the research directions for pyrrolidine-based small molecules as versatile antidiabetic and anticancer agents. (2025). Future Medicinal Chemistry. Available at: [Link]

• Zhang, T., et al. (2015). Pyrrolidine Dithiocarbamate Inhibits NF-KappaB Activation and Upregulates the Expression of Gpx1, Gpx4, Occludin, and ZO-1 in DSS-Induced Colitis. Applied Biochemistry and Biotechnology, 177(8), 1716-28. Available at: [Link]

• Bhat, A., et al. (2023). Structure activity relationship (SAR) and anticancer activity of pyrrolidine derivatives: Recent developments and future prospects (A review). European Journal of Medicinal Chemistry, 246, 114954. Available at: [Link]

• Recent Advances in Syntheses and Antibacterial Activity of Novel Furan Derivatives. (2024). IntechOpen. Available at: [Link]

• Choi, Y. H., et al. (2001). Pyrrolidine dithiocarbamate inhibits serum-induced NF-kappaB activation and induces apoptosis in ROS 17/2.8 osteoblasts. Vascular Pharmacology, 36(1-2), 41-9. Available at: [Link]

• Kumar, S., et al. (2025). Unveiling the research directions for pyrrolidine-based small molecules as versatile antidiabetic and anticancer agents. Future Medicinal Chemistry. Available at: [Link]

• Characterization of an optimized protocol for an NF-κB luciferase... (n.d.). ResearchGate. Available at: [Link]

• Apoptosis Analysis by Flow Cytometry. (n.d.). Bio-Rad. Available at: [Link]

• Recent Updates on Anti-Inflammatory and Antimicrobial Effects of Furan Natural Derivatives. (2020). Molecules. Available at: [Link]

• Flow Cytometric Apoptosis Assays for Cell Death. (2024). Bitesize Bio. Available at: [Link]

• Monitor NF-κB activation with dual luciferase reporter assay on SpectraMax iD5. (n.d.). Molecular Devices. Available at: [Link]

• Therapeutic potential of pyrrole and pyrrolidine analogs: an update. (2022). Semantic Scholar. Available at: [Link]

• Li, S., et al. (2020). Synthesis, In Vitro Antitumor Activity and Molecular Mechanism of Novel Furan Derivatives and their Precursors. Anti-Cancer Agents in Medicinal Chemistry. Available at: [Link]

• Analysis and Solution of Common Problems in Annexin V Detection. (2016). Elabscience. Available at: [Link]

• MTS assay in A549 cells. (2014). Nanopartikel.info. Available at: [Link]

• NF-κB Reporter Kit. (n.d.). BPS Bioscience. Available at: [Link]

• Structure-Activity relationship of 1-(Furan-2ylmethyl)Pyrrolidine-Based Stimulation-2 (ST2) inhibitors for treating graft versus host disease. (2022). RSC Medicinal Chemistry. Available at: [Link]

• NF-κB-dependent Luciferase Activation and Quantification of Gene Expression in Salmonella Infected Tissue Culture Cells. (2020). Journal of Visualized Experiments. Available at: [Link]

• Anticancer property of gallic acid in A549, a human lung adenocarcinoma cell line, and possible mechanisms. (2016). Cytotechnology. Available at: [Link]

• Has anyone have experiences about MTT Assay in A549 cells line? (2017). ResearchGate. Available at: [Link]

• The Optimal Condition of Performing MTT Assay for the Determination of Radiation Sensitivity. (2000). Journal of the Korean Cancer Association. Available at: [Link]

• The changing 50% inhibitory concentration (IC50) of cisplatin: a pilot study on the artifacts of the MTT assay and the precise measurement of density-dependent chemoresistance in ovarian cancer. (2014). Oncotarget. Available at: [Link]

• MTT assay to determine the IC50 value of the different drugs and... (n.d.). ResearchGate. Available at: [Link]

• How to Analyse MTT/MTS Assay Data and IC50 using Excel. (2023). YouTube. Available at: [Link]

• What is wrong with my Annexin V and PI staining cell cytometry experiment? (2015). ResearchGate. Available at: [Link]

• Results of the MTT assay presented as IC 50 values obtained after 48 h treatment. (n.d.). ResearchGate. Available at: [Link]

• Recent Advances in Natural Product-Based NF‑κB Inhibitors as Anticancer and Anti-Inflammatory Agents. (2021). Journal of Pharmacovigilance. Available at: [Link]

• Phytochemicals targeting NF-κB signaling: Potential anti-cancer interventions. (2022). Biomedicine & Pharmacotherapy. Available at: [Link]

• Synthesis, In Vitro Antitumor Activity and Molecular Mechanism of Novel Furan Derivatives and their Precursors. (2020). ResearchGate. Available at: [Link]

Sources

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• 5. Structure activity relationship (SAR) and anticancer activity of pyrrolidine derivatives: Recent developments and future prospects (A review) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Unveiling the research directions for pyrrolidine-based small molecules as versatile antidiabetic and anticancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]
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Animal models for testing the in vivo activity of novel compounds

Application Note: Strategic Selection and Execution of In Vivo Efficacy Models

Part 1: The "Go/No-Go" Decision Matrix

Before initiating any animal study, we must bridge the translational gap. As scientists, we often face the "efficacy illusion"—where a compound exhibits nanomolar potency in a petri dish but fails completely in a physiological system.

The decision to move in vivo is not merely about efficacy; it is about exposure-response relationships . You must answer three questions before protocol design:

• Is the target expressed in the model? (e.g., Don't test an immunomodulator requiring T-cells in a Nude mouse).

• Can we achieve relevant exposure? (Do we have PK data suggesting the drug survives first-pass metabolism?).

• Is the readout quantifiable? (Survival is a poor endpoint for early screening; tumor volume or blood glucose AUC is superior).

Visual 1: The Preclinical Decision Tree

Caption: Logic flow for advancing compounds to efficacy testing. MTD: Maximum Tolerated Dose.

Part 2: Oncology Efficacy Profiling (Subcutaneous Xenograft)

Strategic Rationale: The subcutaneous xenograft remains the workhorse of oncology drug discovery. While it lacks the tumor microenvironment (TME) complexity of orthotopic or syngeneic models, it offers high throughput and precise tumor volume measurement.

Critical Consideration: Strain Selection

• Athymic Nude (Nu/Nu): T-cell deficient but functional B-cells/NK cells. Use for: Standard chemotherapeutics or pathway inhibitors.

• SCID / NSG: Severely immunodeficient (No T, B, or NK cells). Use for: Patient-Derived Xenografts (PDX) or "difficult" cell lines that reject in Nude mice.

• Syngeneic (e.g., C57BL/6): Fully immunocompetent. Use for: Checkpoint inhibitors (PD-1/PD-L1) testing.

Protocol 1: Tumor Inoculation and Compound Administration

Objective: To assess tumor growth inhibition (TGI) of Compound X in a human colorectal cancer model (e.g., HCT-116).

Materials:

• Animals: Female Athymic Nude Mice (6-8 weeks old).

• Cells: HCT-116, harvested in log-phase growth (Viability >95%).

• Matrix: Matrigel™ (Growth Factor Reduced) or Geltrex™.

• Equipment: Digital calipers, 26G needles, randomization software.

Step-by-Step Methodology:

• Cell Preparation (The "Cold Chain" Rule):

  • Expert Insight: Matrigel polymerizes at >10°C. Keep pipette tips, tubes, and syringes on wet ice. Premature polymerization causes irregular tumor shapes, increasing the Coefficient of Variation (CV) and requiring larger sample sizes to see statistical significance.

  • Resuspend

    cells in 100 µL of 1:1 PBS/Matrigel mixture per mouse.

• Inoculation:

  • Restrain the mouse and clean the right flank with ethanol.

  • Insert the needle subcutaneously (SC) past the injection site to create a pocket.

  • Inject 100 µL slowly. Withdraw the needle after 5 seconds to prevent backflow.

• Staging and Randomization (Crucial Step):

  • Wait 7-10 days. Monitor tumor volume (TV) until it reaches 100–150 mm³ .

  • Do NOT randomize by body weight. Randomize by Tumor Volume.

  • Formula:

    (NCI Standard).

  • Sort animals into groups (n=8-10) such that the mean TV and Standard Deviation are identical across groups. Eliminate outliers (runts or giant tumors).

• Dosing and Measurement:

  • Administer Compound X (e.g., PO, QD) for 21 days.

  • Measure TV and Body Weight (BW) twice weekly.

  • Humane Endpoint: Euthanize if TV > 2000 mm³ or BW loss > 20% (refer to IACUC guidelines).

Visual 2: Xenograft Workflow & Randomization Logic

Caption: Workflow emphasizing the randomization gate based on tumor volume, not body weight.

Part 3: Metabolic Efficacy (Diet-Induced Obesity - DIO)[1]

Strategic Rationale: Unlike genetic models (ob/ob or db/db), the DIO mouse (C57BL/6 fed 60% fat diet) mimics human metabolic syndrome: polygenic obesity, insulin resistance, and gradual onset. It is the gold standard for Type 2 Diabetes (T2D) drug discovery.

Expert Insight: DIO mice are notoriously stress-sensitive. Stress spikes cortisol, which spikes blood glucose, ruining your data. Handling acclimation is mandatory.

Protocol 2: Oral Glucose Tolerance Test (OGTT)

Objective: Determine if Compound Y improves glucose disposal in insulin-resistant mice.

Materials:

• Animals: C57BL/6J DIO males (fed 60% fat diet, e.g., Research Diets D12492) for at least 12 weeks.[1]

• Reagent: D-Glucose (20% solution in sterile water).

• Equipment: Glucometer (veterinary calibrated), tail snip razor.

Step-by-Step Methodology:

• Acclimation:

  • Handle mice daily for 3 days prior to the study (mock dosing) to lower baseline stress.

• Fasting (The Controversy):

  • Recommendation:6-Hour Fast (Morning).

  • Why? Overnight fasting (16h) causes a "starvation state" in mice, depleting liver glycogen and shifting metabolism to catabolism, which can mask the effects of insulin sensitizers. A 6-hour fast is more physiological for T2D models.

• Baseline Measurement (T= -30 min):

  • Measure fasting blood glucose (FBG) via tail nick.

  • Exclusion Criteria: Remove mice with FBG < 140 mg/dL (not insulin resistant) or > 300 mg/dL (severe beta-cell failure, depending on study goals).

• Compound Dosing (T= -15 min):

  • Administer Compound Y or Vehicle via oral gavage.

• Glucose Challenge (T= 0 min):

  • Oral gavage glucose load: 2 g/kg (standard) or 1.5 g/kg (if mice are severely diabetic).

• Sampling:

  • Measure blood glucose at T = 15, 30, 60, and 120 minutes.

  • Data Analysis: Calculate Area Under the Curve (AUC) relative to baseline.

Visual 3: OGTT Timeline & Sampling Points

Caption: Timeline for a 6-hour fasted OGTT. Critical drug exposure occurs 15 mins prior to glucose challenge.

Part 4: Data Presentation & Reporting Standards

When reporting these data, summary tables are required to allow rapid comparison of efficacy.

Table 1: Example Efficacy Summary (Xenograft Study)

Group	Dose (mg/kg)	Mean Tumor Vol (mm³) Day 21	TGI (%)	Body Weight Change (%)	p-value (vs Vehicle)
Vehicle	-	1250 ± 150	-	+2.5%	-
Standard	50	450 ± 80	64%	-5.0%	<0.001
Cmpd X (Low)	10	900 ± 110	28%	+1.2%	ns
Cmpd X (High)	30	510 ± 95	59%	-1.5%	<0.01

TGI (Tumor Growth Inhibition) = [1 - (T_treated / T_control)] * 100

Part 5: Ethical & Regulatory Compliance

All protocols must adhere to the 3Rs (Replacement, Reduction, Refinement) .

• ARRIVE Guidelines 2.0: Ensure your study report includes blinding status, randomization methods, and sample size calculation [1].

• Welfare Scoring: Mice must be monitored for "grimace scale," piloerection, and mobility.

• Tumor Burden: Adhere to the NCI/NIH limit where tumor burden should not exceed 10% of body weight or 2000 mm³ [2].

References

• Percie du Sert, N., et al. (2020). The ARRIVE guidelines 2.0: Updated guidelines for reporting animal research.[2][3][4][5] PLoS Biology. Available at: [Link]

• National Cancer Institute (NCI). SOP 50101: Patient Tumor Implantation (Subcutaneous) and Monitoring. NCI Patient-Derived Models Repository.[6][7] Available at: [Link]

• The Jackson Laboratory. Diet-Induced Obesity (DIO) Mouse Models: Handling and Care. JAX Technical Resources. Available at: [Link]

• OECD. Guidelines for the Testing of Chemicals, Section 4: Health Effects.[8][9][10] OECD iLibrary.[8] Available at: [Link][8]

Sources

• 1. Phenotype Information for B6 DIO | The Jackson Laboratory [jax.org]
• 2. equator-network.org [equator-network.org]
• 3. The ARRIVE guidelines 2.0 for reporting animal research | Netherlands National Committee for the protection of animals used for scientific purposes [english.ncadierproevenbeleid.nl]
• 4. Reporting animal research: Explanation and elaboration for the ARRIVE guidelines 2.0 | PLOS Biology [journals.plos.org]
• 5. arriveguidelines.org [arriveguidelines.org]
• 6. dctd.cancer.gov [dctd.cancer.gov]
• 7. Biological Testing Branch (BTB) - NCI [dctd.cancer.gov]
• 8. nihs.go.jp [nihs.go.jp]
• 9. OECD Guidelines for the Testing of Chemicals, Section 4: Health Effects Test ... - OECD - Google Books [books.google.com.pk]
• 10. OECD Guidelines for the Testing of Chemicals - Wikipedia [en.wikipedia.org]

NMR techniques for structural elucidation of complex pyrrolidine derivatives

Application Note: NMR Techniques for Structural Elucidation of Complex Pyrrolidine Derivatives

Abstract

Pyrrolidine derivatives are ubiquitous scaffolds in medicinal chemistry, serving as the core for proline analogs, alkaloids, and organocatalysts. However, their structural elucidation is frequently complicated by three distinct factors: (1) Ring Puckering , where the five-membered ring undergoes rapid pseudorotation; (2) Rotamerism , particularly in

-acylated derivatives; and (3) Multiple Stereocenters , often crowded on the small ring. This guide provides a comprehensive, field-proven protocol for the unambiguous structural assignment of complex pyrrolidines, integrating advanced 1D/2D NMR techniques with conformational analysis.

Introduction: The Pyrrolidine Challenge

Unlike six-membered rings that often lock into a stable chair conformation, pyrrolidine rings are highly flexible. They exist on a pseudorotational pathway described by the phase angle (

) and puckering amplitude ( ).[1]

• The Consequence: Vicinal coupling constants (

  ) are averaged over these conformations, making the Karplus equation difficult to apply directly without correcting for puckering.

• The Rotamer Issue:

  -functionalization (e.g., Boc, Cbz, Acetyl) creates restricted rotation around the amide bond, often resulting in doubled NMR signals that mimic diastereomers or impurities.

Sample Preparation Protocol

• Solvent Selection:

  • Standard:

    is the baseline but often causes signal overlap.

  • For Rotamers: DMSO-

    or Toluene- are preferred for Variable Temperature (VT) studies. DMSO often raises the rotation barrier (sharpening rotamers), while Toluene allows high-temperature coalescence studies.

  • For Exchangeable Protons: Use dry DMSO-

    or Acetonitrile- to observe NH/OH signals, which are crucial for determining relative stereochemistry via H-bonding.

• Concentration: 10–20 mg in 0.6 mL solvent is optimal for inverse-detected 2D experiments (HSQC/HMBC).

Workflow: Structural Elucidation Logic

The following diagram outlines the decision-making process for elucidating complex pyrrolidines.

Figure 1: Decision tree for the structural elucidation of pyrrolidine derivatives, addressing rotameric complexity and stereochemical assignment.

Detailed Protocols

Phase 1: Addressing Rotamers (The "Split Signal" Problem)

-acylated pyrrolidines (e.g., Proline derivatives) often show two sets of signals due to cis and trans amide rotamers.

• Protocol:

  • Acquire

    NMR at 298 K. If signals are doubled (approx. 3:1 to 1:1 ratio), do not assume impurities.

  • VT-NMR: Heat the sample in 10 K increments (up to 350-370 K in DMSO-

    or Toluene- ).

  • Validation: If peaks coalesce into single sharp signals, they are rotamers. If they remain distinct, they are diastereomers or impurities.

  • EXSY (Exchange Spectroscopy): If heating is not possible, run a 1D-NOE or 2D-EXSY (NOESY with mixing time

    300-500 ms). Cross-peaks between the two sets of signals indicate chemical exchange (rotamers), not spatial proximity.

Phase 2: Connectivity Assignment (The Backbone)

• COSY: Essential for tracing the spin system from H2 to H5. Note that H3/H4 protons are often diastereotopic multiplets.

• Multiplicity-Edited HSQC: Critical for distinguishing

  (methine) from (methylene) groups. In pyrrolidines, C3 and C4 are often , while C2 and C5 are (if substituted).

• HMBC: Use to link the pyrrolidine ring to the

  -substituent (carbonyls) and verify quaternary carbons.

Phase 3: Stereochemistry & Ring Puckering

This is the most challenging step. The ring exists in an equilibrium of envelope (

) and twist ( ) forms. The "North" ( ) and "South" ( ) conformations refer to the pseudorotational phase.

A. NOE/ROE Analysis (Spatial)

• Experiment: 2D NOESY (mixing time 500–800 ms). For small molecules (< 1000 Da), ROESY is preferred to avoid zero-crossing of the NOE signal.

• Key Correlations:

  • Cis-Substituents: Strong NOE between substituents on the same face (e.g., H2 and H3-cis).

  • Trans-Substituents: Weak or absent NOE.

  • Diagnostic: In 2-substituted pyrrolidines, the H2 proton will show a strong NOE to one of the H3 protons (the cis one) and a weaker one to the trans H3.

B.

Coupling Analysis (Conformational) The magnitude of depends on the dihedral angle ( ) via the Karplus equation. However, due to puckering, "cis" couplings can range from 6–10 Hz and "trans" from 2–9 Hz depending on the conformer.

• Protocol (Altona-Haas Logic):

  • Extract

    and accurately (using simulation software if multiplets overlap).

  • Sum of Couplings (

    ): A qualitative metric.

  • Puckering Assignment:

    • -Conformer (C3-exo / C4-endo): Typically favored by bulky C2 substituents. Characterized by Hz and Hz.
    • -Conformer (C3-endo / C4-exo): Characterized by Hz and Hz.

  • Note: Most proline derivatives exist as a rapid equilibrium favoring the

    -conformer (C -endo) unless constrained.

Data Presentation: Chemical Shift Trends

Position	Atom Type	Typical (ppm)	Typical (ppm)	Multiplicity / Notes
2 ( )	CH	3.5 – 4.5	55 – 65	Often a dd or t. Deshielded by N and substituent.
3 ( )	CH	1.8 – 2.4	25 – 35	Diastereotopic protons often widely separated ( ppm).
4 ( )	CH	1.8 – 2.0	22 – 26	Usually the most shielded ring carbons.
5 ( )	CH	3.2 – 3.8	45 – 50	Deshielded by N. Protons often appear as complex multiplets.
N-CO-R	C=O	-	155 (Carbamate) / 170 (Amide)	HMBC correlation to H2 and H5 is critical for assignment.

Case Study: 2,3-Disubstituted Pyrrolidine

Scenario: You have synthesized a 2-phenyl-3-hydroxypyrrolidine and need to determine if it is cis or trans.

• 1D NMR: Observe H2 (doublet) and H3 (multiplet).

• NOESY:

  • Irradiate H2.

  • Observation A: Strong enhancement of the H3-methine signal

    Protons are on the same face Cis-H,H (therefore Trans-Substituents ).

  • Observation B: No enhancement of H3-methine, but enhancement of OH or H4

    Protons are on opposite faces Trans-H,H (therefore Cis-Substituents ).

• Coupling Check:

  • If

    Hz, the ring is likely flexible or in a specific pucker where dihedral angle is 30-40°.

  • If

    Hz, the dihedral angle is 90°, indicating a rigid trans-diaxial relationship (common in locked bicyclic systems).

References

• Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry. Elsevier. (Authoritative text on NOE/ROE and coupling analysis). Link

• Altona, C., & Haasnoot, C. A. G. (1980). Prediction of anti and gauche vicinal proton-proton coupling constants of conformers of five-membered rings. Organic Magnetic Resonance, 13(6), 417-429. (The foundational method for ring puckering analysis). Link

• Hu, H., et al. (2008). Rotamers or Diastereomers? An Overlooked NMR Solution. Organic Letters, 10(24), 5529–5532. (Protocol for distinguishing rotamers using EXSY/NOE). Link

• LaPlante, S. R., et al. (2011). NMR Strategies to Determine the Stereochemistry of Carbon-Carbon Bonds in Flexible Molecules. Bioorganic & Medicinal Chemistry Letters, 21(8), 2397-2401. Link

Sources

• 1. pubs.acs.org [pubs.acs.org]

Mass spectrometry fragmentation analysis of 1-(Furan-2-yl)-2-(pyrrolidin-2-yl)propan-1-one

Executive Summary

This application note details the mass spectrometry (MS) characterization of 1-(Furan-2-yl)-2-(pyrrolidin-2-yl)propan-1-one . Due to the high potential for structural ambiguity in synthetic cathinone nomenclature, this guide addresses two distinct isomers:

• The Literal Structure (C-Linked): 1-(Furan-2-yl)-2-(pyrrolidin-2-yl)propan-1-one (a substituted pyrrolidine analog).

• The Common NPS Target (N-Linked): 1-(Furan-2-yl)-2-(pyrrolidin-1-yl)propan-1-one (commonly known as 2-Fu-PPP or α-FPPP ), which is the prevalent psychoactive substance encountered in drug development and forensic toxicology.

Differentiation between these regioisomers is critical, as their pharmacological profiles and legal statuses differ. This protocol utilizes GC-EI-MS for primary fingerprinting and LC-ESI-MS/MS for soft ionization structural elucidation.

Chemical Properties & Structural Logic[1][2]

Feature	Target A (Literal Prompt)	Target B (Common NPS)
IUPAC Name	1-(Furan-2-yl)-2-(pyrrolidin-2-yl)propan-1-one	1-(Furan-2-yl)-2-(pyrrolidin-1-yl)propan-1-one
Common Code	C-linked analog	2-Fu-PPP
Linkage	C–C bond (Alpha carbon to Pyrrolidine C2)	C–N bond (Alpha carbon to Pyrrolidine N1)
Amine Type	Secondary Amine ( )	Tertiary Amine ( )
Exact Mass	193.1103 Da	193.1103 Da
Formula

Expert Insight: The fragmentation behavior of these isomers is governed by the stability of the cation formed after

-cleavage. Target B (N-linked) forms a highly stable iminium ion , whereas Target A (C-linked) forms a less stable secondary carbocation, leading to distinct spectral intensity ratios.

Experimental Protocols

Sample Preparation

• Stock Solution: Dissolve 1 mg of analyte in 1 mL methanol (1 mg/mL).

• Working Standard (GC-MS): Dilute to 50 µg/mL in ethyl acetate.

• Working Standard (LC-MS): Dilute to 1 µg/mL in 50:50 Methanol:Water (0.1% Formic Acid).

• Derivatization (Crucial for Isomer Differentiation):

  • Take 50 µL of working standard. Evaporate to dryness under

    .

  • Add 50 µL TFAA (Trifluoroacetic anhydride) and 50 µL ethyl acetate. Incubate at 60°C for 20 mins.

  • Result: Target A (Secondary amine) will derivatize (Shift +96 Da). Target B (Tertiary amine) will not react.

GC-MS Conditions (EI)

• Instrument: Agilent 8890/5977B (or equivalent Single Quad).

• Column: HP-5MS UI (30 m × 0.25 mm, 0.25 µm).

• Carrier Gas: Helium @ 1.0 mL/min (Constant Flow).

• Inlet: Splitless, 250°C.

• Oven: 80°C (1 min)

  20°C/min 280°C (hold 5 min).

• Source: 230°C, 70 eV.

LC-MS/MS Conditions (ESI)

• Instrument: Q-TOF or Triple Quadrupole.

• Mobile Phase A: Water + 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Gradient: 5% B to 95% B over 10 mins.

• Ionization: ESI Positive Mode (

  ).

• Collision Energy: Stepped (15, 30, 45 eV) to capture full fragmentation tree.

Fragmentation Analysis (Mechanism & Causality)

Electron Ionization (EI) - Hard Ionization

The primary fragmentation mechanism for cathinone-type structures is

-cleavage relative to the carbonyl group.

• Pathway A: Formation of the Acylium Ion (Furan Ring)

  • Cleavage of the bond between the Carbonyl carbon and the Alpha carbon.

  • Fragment: Furoyl cation (

    ).

  • m/z: 95

  • Diagnostic Value: Indicates the presence of the furan-2-carbonyl moiety.[1][2]

• Pathway B: Formation of the Iminium/Alkyl Ion (Side Chain)

  • For Target B (N-Linked / 2-Fu-PPP):

    • The charge is retained on the nitrogen-containing fragment due to the resonance stability of the iminium ion (

      ).

    • Structure:

      .

    • m/z: 98 (Base Peak, 100% Relative Abundance).

  • For Target A (C-Linked):

    • The charge is retained on the carbon chain.

    • Structure:

      .

    • m/z: 98 (Significantly lower intensity, <20%).

    • Note: The base peak for the C-linked isomer is often the m/z 95 (Acylium ion) or m/z 70 (Pyrrolidine ring fragment) because the secondary carbocation at m/z 98 is less stable than the N-stabilized iminium of Target B.

Electrospray Ionization (ESI) - Soft Ionization

In LC-MS/MS, the protonated molecular ion

is observed at m/z 194.12 .

• CID Fragmentation of m/z 194:

  • Loss of Water (

    ): Rare in ketones, but if reduction occurs in-source, m/z 176 may appear.

  • Heterolytic Cleavage (Target B):

    • Loss of the pyrrolidine ring (

      ).[3]

    • Product Ion: Furan-propanone cation (

      ).

    • m/z: 123.04 .

  • Pyrrolidine Ring Opening:

    • Secondary fragmentation of the m/z 98 iminium ion leads to m/z 70 (

      ) and m/z 41 ( ).

Visualization of Signaling Pathways

The following diagram illustrates the fragmentation logic for the primary NPS candidate (Target B), with a decision node for differentiating the C-linked isomer.

Caption: Fragmentation pathway illustrating the divergence between N-linked (NPS) and C-linked isomers based on alpha-cleavage stability.

Summary of Diagnostic Ions

m/z (EI)	Ion Identity	Structural Significance
193		Molecular Ion (Often weak or absent in cathinones).
98		Base Peak (Target B) . Iminium ion formed by -cleavage.[4][5] Confirms pyrrolidine + methyl side chain.
95		Furoyl Ion . Characteristic of the furan ring attached to carbonyl. Base peak for Target A.
70		Pyrrolidine ring fragment.
41		Propylene fragment (breakdown of alkyl chain/ring).

References

• Zuba, D., & Sekuła, K. (2013). Fragmentation patterns of synthetic cathinones and their application for identification of new psychoactive substances.[4] Forensic Science International.

• NIST Chemistry WebBook. (2025). Mass Spectrum of 1-(2-furanyl)-1-propanone (Backbone data). National Institute of Standards and Technology.[6][7]

• Scientific Working Group for the Analysis of Seized Drugs (SWGDRUG). (2024). Mass Spectral Library - Cathinone Analogues.

• UNODC. (2023). Recommended Methods for the Identification and Analysis of Synthetic Cathinones. United Nations Office on Drugs and Crime.

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Application Notes and Protocols: A Researcher's Guide to Assessing the Metabolic Stability of Heterocyclic Compounds

Introduction: The Critical Role of Metabolic Stability in Drug Discovery

In the intricate journey of drug discovery and development, understanding a compound's metabolic fate is paramount.[1][2][3] Metabolic stability, defined as the susceptibility of a chemical compound to biotransformation, directly influences its pharmacokinetic profile, including its half-life, bioavailability, and potential for drug-drug interactions.[2][4] For medicinal chemists and drug development professionals, a compound with poor metabolic stability is often a red flag, as it may be rapidly cleared from the body, failing to achieve therapeutic concentrations, or it could be converted into toxic metabolites.[1][2][4]

Heterocyclic compounds, organic molecules containing a ring structure with at least one atom other than carbon, are a cornerstone of modern pharmaceuticals. Their unique three-dimensional structures and electronic properties enable them to interact with a wide range of biological targets. However, these same features can also present specific metabolic challenges. The heteroatoms (commonly nitrogen, oxygen, or sulfur) and the aromatic nature of many heterocyclic rings make them susceptible to a variety of enzymatic reactions, primarily orchestrated by the cytochrome P450 (CYP) superfamily of enzymes located in the liver and other tissues.[5][6]

This guide provides a comprehensive overview of the principles and protocols for assessing the metabolic stability of heterocyclic compounds. It is designed to equip researchers with the knowledge to design robust experiments, interpret data accurately, and make informed decisions in the iterative process of drug candidate selection and optimization.

The Engine Room of Metabolism: In Vitro Test Systems

To predict how a heterocyclic compound will behave in the complex environment of the human body, researchers rely on a variety of in vitro test systems that replicate key aspects of metabolic processes.[4] The choice of system depends on the stage of drug discovery and the specific questions being addressed.

• Liver Microsomes: These are subcellular fractions derived from the endoplasmic reticulum of liver cells and are a rich source of Phase I metabolic enzymes, particularly the cytochrome P450s (CYPs).[3][4][7] Human liver microsomes (HLM) are widely used for high-throughput screening in early drug discovery due to their commercial availability and ease of use.[8] They are ideal for assessing the intrinsic clearance mediated by CYP enzymes.[4][7]

• S9 Fraction: This is another subcellular fraction that contains both microsomal and cytosolic enzymes.[1][4] The S9 fraction is capable of mediating both Phase I (oxidation, reduction, hydrolysis) and some Phase II (conjugation) reactions, offering a more comprehensive, albeit less defined, metabolic picture than microsomes alone.[1]

• Hepatocytes: As intact liver cells, hepatocytes are considered the "gold standard" for in vitro metabolism studies.[3][7] They contain a full complement of Phase I and Phase II metabolic enzymes and cofactors, as well as transporters, providing a more physiologically relevant system that can predict a broader range of metabolic pathways.[7][9] Cryopreserved human hepatocytes are commonly used to ensure consistency and availability.[10][11]

• Recombinant Enzymes: For more mechanistic studies, researchers can use specific human CYP isoforms expressed in cell lines (e.g., insect cells or bacteria).[2][4] This allows for the precise identification of which CYP enzyme is responsible for the metabolism of a particular compound, which is crucial for predicting potential drug-drug interactions.[12]

Core Protocol: Assessing Metabolic Stability using Human Liver Microsomes

This protocol outlines a standard procedure for determining the metabolic stability of a heterocyclic compound by measuring its rate of disappearance when incubated with human liver microsomes.

I. Reagents and Materials

• Test Heterocyclic Compound

• Pooled Human Liver Microsomes (e.g., 20 mg/mL stock)

• NADPH Regenerating System (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Phosphate Buffer (e.g., 100 mM, pH 7.4)

• Positive Control Substrate (e.g., a compound with known metabolic lability like testosterone or verapamil)

• Negative Control (e.g., a compound with known metabolic stability like warfarin)

• Acetonitrile (or other suitable organic solvent) containing an internal standard for LC-MS/MS analysis

• 96-well incubation plates and collection plates

• Incubator with shaking capabilities (set to 37°C)

• Liquid chromatography-tandem mass spectrometry (LC-MS/MS) system

II. Experimental Workflow

The following diagram illustrates the key steps in the microsomal metabolic stability assay.

Caption: Workflow for an in vitro microsomal metabolic stability assay.

III. Step-by-Step Methodology

• Preparation of Solutions:

  • Prepare a stock solution of the test heterocyclic compound in a suitable solvent (e.g., DMSO). Further dilute with buffer to achieve the final desired concentration (typically 1 µM) in the incubation mixture.

  • Thaw the pooled human liver microsomes on ice and dilute with phosphate buffer to the desired final concentration (e.g., 0.5 mg/mL).

  • Prepare the NADPH regenerating system according to the manufacturer's instructions.

• Incubation:

  • In a 96-well plate, add the diluted microsome solution and the test compound solution.

  • Pre-incubate the plate at 37°C for approximately 5-10 minutes to allow the components to reach thermal equilibrium.[3]

  • Initiate the metabolic reaction by adding the NADPH regenerating system to each well. The time of addition is considered time zero (T=0).

  • Incubate the plate at 37°C with constant shaking.

• Reaction Termination:

  • At predetermined time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), terminate the reaction by adding a volume of cold acetonitrile containing a suitable internal standard.[13] The cold solvent stops the enzymatic reaction and precipitates the microsomal proteins.

  • For the T=0 time point, the acetonitrile should be added before the NADPH regenerating system.

• Sample Processing and Analysis:

  • After the final time point, centrifuge the plate to pellet the precipitated proteins.

  • Transfer the supernatant to a new 96-well plate for analysis.

  • Analyze the samples using a validated LC-MS/MS method to quantify the remaining concentration of the parent heterocyclic compound at each time point.[3][8]

Understanding the Metabolic Fate of Heterocycles

Heterocyclic rings are subject to a variety of metabolic transformations, primarily catalyzed by cytochrome P450 enzymes.[5][6] The specific metabolic pathways depend on the nature of the heterocycle, including the type and number of heteroatoms, the degree of saturation, and the presence of substituents.

Common Metabolic Pathways

Caption: Common metabolic pathways for heterocyclic compounds.

• Aromatic Hydroxylation: Electron-rich aromatic heterocyclic rings, such as indoles and pyrroles, are susceptible to hydroxylation on the carbon atoms of the ring.[14][15] The position of hydroxylation is influenced by the electronic properties of the ring and its substituents.

• N-Oxidation: Nitrogen-containing heterocycles, like pyridines and imidazoles, can undergo oxidation directly on the nitrogen atom to form N-oxides.[15]

• S-Oxidation: Sulfur-containing heterocycles, such as thiophenes, can be oxidized at the sulfur atom to form sulfoxides and sulfones.[5]

• Dealkylation: Alkyl groups attached to nitrogen, oxygen, or sulfur heteroatoms can be cleaved through oxidative dealkylation.[15]

• Ring Opening: Some five-membered heterocycles can undergo oxidative ring opening, leading to the formation of reactive intermediates.[14]

• Phase II Conjugation: The metabolites formed during Phase I reactions, which often introduce polar functional groups like hydroxyl groups, can then undergo Phase II conjugation reactions.[4] These include glucuronidation (catalyzed by UGTs), sulfation (catalyzed by SULTs), and glutathione conjugation (catalyzed by GSTs), which further increase the water solubility of the compound to facilitate its excretion.[4][16]

Data Analysis and Interpretation

The data obtained from the LC-MS/MS analysis is used to calculate key parameters that define the metabolic stability of the compound.

I. Data Processing

• Quantification: For each time point, determine the peak area ratio of the test compound to the internal standard.

• Normalization: Express the amount of remaining parent compound at each time point as a percentage of the amount present at T=0.

• Plotting: Plot the natural logarithm (ln) of the percentage of parent compound remaining versus time.

II. Calculation of Key Parameters

• Half-Life (t½): The time it takes for 50% of the parent compound to be metabolized. This is determined from the slope of the linear regression of the ln-transformed data.

  • Equation: t½ = 0.693 / k

    • where k is the elimination rate constant (the negative of the slope).

• Intrinsic Clearance (CLint): This represents the inherent ability of the liver enzymes to metabolize a drug, independent of other physiological factors like blood flow.[4]

  • Equation for Microsomal Assays: CLint (µL/min/mg protein) = (0.693 / t½) * (incubation volume / microsomal protein amount)[4]

  • Equation for Hepatocyte Assays: CLint (µL/min/10^6 cells) = (0.693 / t½) * (incubation volume / number of cells)

III. Data Interpretation Table

The calculated intrinsic clearance values can be used to classify compounds based on their metabolic stability.

Classification	Human Liver Microsomal CLint (µL/min/mg protein)	In Vivo Prediction
Low Clearance	< 12	Likely to have a long half-life and low oral clearance.
Intermediate Clearance	12 - 58	Moderate half-life and oral clearance.
High Clearance	> 58	Likely to have a short half-life and high oral clearance.

Note: These are general ranges and can vary. It is important to include control compounds to validate each assay.

Conclusion: A Pathway to Optimized Drug Candidates

The assessment of metabolic stability is a critical and iterative process in modern drug discovery. By employing a strategic combination of in vitro assays, from high-throughput microsomal screens to more physiologically relevant hepatocyte models, researchers can gain a deep understanding of the metabolic liabilities of their heterocyclic compounds. This knowledge allows for the rational design of new analogues with improved metabolic profiles, ultimately increasing the probability of identifying drug candidates with favorable pharmacokinetic properties and a higher chance of clinical success. The protocols and principles outlined in this guide provide a solid foundation for researchers to confidently navigate this essential aspect of drug development.

References

• Nuvisan. (n.d.). Advanced in vitro metabolic stability assays for drug discovery | CRO Services.
• IntechOpen. (2021, December 22). In vitro Metabolic Stability of Drugs and Applications of LC-MS in Metabolite Profiling.
• WuXi AppTec. (2023, October 9). Metabolic Stability in Drug Development: 5 Assays.
• Creative Bioarray. (n.d.). In Vitro Metabolic Stability.
• Eurofins Discovery. (n.d.). Metabolic Stability Services.
• Pharma Focus Asia. (2021, October 11). Metabolic Stability.
• How to Conduct an In Vitro Metabolic Stability Study. (2025, May 29).
• PubMed. (2023, September 6). The Oxidation of Oxygen and Sulfur-Containing Heterocycles by Cytochrome P450 Enzymes.
• PMC. (n.d.). Rapid and Quantitative Measurement of Metabolic Stability without Chromatography or Mass Spectrometry.
• PMC. (n.d.). The Central Role of Cytochrome P450 in Xenobiotic Metabolism—A Brief Review on a Fascinating Enzyme Family.
• PMC - NIH. (n.d.). N-Heterocyclic Carbene Capture by Cytochrome P450 3A4.
• Hypha Discovery Blogs. (2023, March 1). Metabolism of five membered nitrogen containing heterocycles.
• PMC. (n.d.). Prediction of Hepatic Clearance in Human From In Vitro Data for Successful Drug Development.
• Creative Biolabs. (2024, June 15). Drug Metabolic Stability Analysis Service.
• Thermo Fisher Scientific - US. (n.d.). In vitro Assessment of Metabolic Stability in Suspension Cryopreserved Hepatocytes.
• MDPI. (2021, November 26). Cytochrome P450 Enzymes and Drug Metabolism in Humans.
• Drug Discovery News. (n.d.). Navigating new regulatory guidelines for drug metabolism studies.
• Guidance for Industry. (n.d.).
• Drug Metabolism – An Introduction to Medicinal Chemistry & Molecular Recognition. (n.d.).
• Scribd. (n.d.). Common Heterocycles & Drug Metabolism | PDF | Acetylcholine.
• Determination of Human Hepatocyte Intrinsic Clearance for Slowly Metabolized Compounds. (n.d.).
• Optibrium. (2024, November 22). What's the importance of cytochrome P450 metabolism?.
• Safety Testing of Drug Metabolites Guidance for Industry. (n.d.).
• Journal of Medicinal Chemistry. (2012, April 25). Mitigating Heterocycle Metabolism in Drug Discovery.
• Merck Millipore. (n.d.). Metabolic Stability Assays.
• PMC. (n.d.). Comparison of metabolic pathways of different α-N-heterocyclic thiosemicarbazones.
• JRC Publications Repository. (n.d.). Development of an in vitro metabolic hepatic clearance method.
• PMC. (2019, December 16). Scaffold-hopping as a strategy to address metabolic liabilities of aromatic compounds.
• Premier Research. (2024, July 8). ICH M12: How to Accelerate Your Drug Development Program.
• protocols.io. (2025, August 3). Metabolic stability assay in human, rat, dog or mouse hepatocytes.
• FDA. (2020, April 30). Safety Testing of Drug Metabolites.

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High-Throughput Screening &amp; Liability Profiling of Furan-Containing Libraries

Application Note & Protocol Guide | Version 2.4

Executive Summary

The furan scaffold represents a "privileged structure" in medicinal chemistry, offering unique hydrogen-bonding capabilities and acting as a bioisostere for phenyl and thiophene rings.[1] However, it presents a significant "Furan Paradox": while often driving potent biological activity, the furan moiety carries a structural alert for metabolic activation. Cytochrome P450-mediated oxidation can convert the furan ring into reactive metabolites (specifically cis-2-butene-1,4-dial), leading to hepatotoxicity.

This guide outlines a dual-stream High-Throughput Screening (HTS) workflow. It integrates bioactivity screening with a mandatory reactive metabolite trapping protocol, enabling researchers to identify potent hits while simultaneously filtering out compounds with high liability for bioactivation.

Part 1: The Furan Paradox & Metabolic Mechanism

The Medicinal Value

Furan rings are valuable because they reduce lipophilicity (LogP) compared to phenyl rings and can serve as hydrogen bond acceptors.[1] They are found in successful drugs like Furosemide (diuretic) and Ranitidine (H2 blocker).

The Metabolic Liability

The toxicity of furan-containing libraries is not intrinsic to the parent molecule but arises from bioactivation.

• Enzyme: Primarily CYP2E1 (and CYP3A4 to a lesser extent).

• Mechanism: The furan ring undergoes oxidation to form a reactive enedial intermediate (cis-2-butene-1,4-dial).

• Consequence: This Michael acceptor reacts with cellular nucleophiles (protein thiols, DNA), causing cytotoxicity.

Mechanism Diagram

The following diagram illustrates the divergence between safe detoxification and toxic adduct formation.

Figure 1: The metabolic bifurcation of furan.[2] In HTS, the goal is to force the 'Green' path using GSH to detect the formation of the 'Yellow' intermediate.

Part 2: Library Construction for HTS

To screen effectively, the library must be accessible. For furan-focused libraries, Paal-Knorr synthesis or Click Chemistry are preferred due to their high yields and amenability to automation.

Recommended Synthesis Workflow (96-well format)

• Method: Automated Paal-Knorr Pyrrole Synthesis (converting 1,4-dicarbonyls to furans/pyrroles) or direct functionalization of furan-2-boronic acids via Suzuki coupling.

• Solvent System: DMF/Water (9:1) for Suzuki couplings; compatible with liquid handlers.

• Purification: Solid-phase extraction (SPE) cartridges to remove palladium catalysts before screening, as metals can interfere with fluorescence assays.

Part 3: Protocol A - Primary Activity Screen (TR-FRET)

Objective: Identify compounds that bind to the biological target.

Methodology: Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET). This is preferred over standard fluorescence due to the potential autofluorescence of some furan derivatives.

Materials

• Assay Plate: 384-well low-volume black plates (e.g., Corning 4514).

• Donor Fluorophore: Europium (Eu) chelate labeled antibody.

• Acceptor Fluorophore: Alexa Fluor 647 labeled tracer.

• Reader: PerkinElmer EnVision or Tecan Spark.

Step-by-Step Protocol

• Library Transfer: Acoustic dispense 50 nL of library compounds (10 mM in DMSO) into assay plates.

• Enzyme Addition: Dispense 5 µL of Target Protein (2x concentration) in Assay Buffer (50 mM HEPES, 10 mM MgCl2, 0.01% Brij-35).

• Incubation: Centrifuge at 1000 rpm for 1 min; incubate for 15 min at RT.

• Detection Mix: Add 5 µL of Detection Mix (Eu-Antibody + Tracer).

• Equilibration: Incubate for 60 min at RT in the dark.

• Read: Excitation: 337 nm. Emission 1: 620 nm (Eu). Emission 2: 665 nm (Acceptor).

• Calculation: Calculate TR-FRET Ratio = (Em 665nm / Em 620nm) × 10,000.

Part 4: Protocol B - The Liability Screen (GSH Trapping)

Objective: Detect reactive metabolites (cis-2-butene-1,4-dial) before they cause toxicity. This is the critical "Safety Gate" for furan libraries.

Principle: Compounds are incubated with Human Liver Microsomes (HLM) and NADPH to initiate metabolism. Excess Glutathione (GSH) is added. If the furan ring opens to a reactive electrophile, GSH will covalently bind to it. This adduct is detected via LC-MS/MS.[3][4][5]

Reagents & Setup

• Microsomes: Pooled Human Liver Microsomes (HLM), 20 mg/mL.

• Trapping Agent: Reduced Glutathione (GSH), 100 mM stock in water.

• Cofactor: NADPH regenerating system (or 10 mM NADPH solution).

• Controls:

  • Positive Control (High Liability):Mentofuran or Teucrin A (Known to form reactive furan metabolites).

  • Negative Control (Low Liability):Furosemide (Metabolized via glucuronidation/safe pathways).[6]

Automated Workflow (96-well Deep Well Plate)

Step	Action	Volume/Conc	Notes
1	Compound Addition	1 µL (10 mM DMSO stock)	Final conc: 10 µM.
2	Master Mix Dispense	449 µL	Phosphate buffer (pH 7.4) + HLM (0.5 mg/mL final) + GSH (5 mM final).
3	Pre-Incubation	5 mins @ 37°C	Allow temp equilibration.
4	Start Reaction	50 µL NADPH (1 mM final)	Initiates CYP450 activity.
5	Incubation	30-60 mins @ 37°C	Shaking water bath.
6	Quench	500 µL Ice-cold Acetonitrile	Precipitates proteins; stops reaction.
7	Clarification	Centrifuge 4000g, 20 min	Pellet microsomes.
8	Analysis	Inject Supernatant to LC-MS	See settings below.

LC-MS/MS Detection Parameters

To achieve high throughput, use a Neutral Loss Scan or Precursor Ion Scan . GSH adducts characteristically lose the pyroglutamic acid moiety (129 Da) upon fragmentation.[4]

• Instrument: Triple Quadrupole MS (e.g., Sciex QTRAP or Waters Xevo).

• Ionization: ESI Positive Mode.

• Scan Mode: Neutral Loss of 129 Da .

• Logic:

  • Parent Mass (M) -> Oxidized Metabolite (M+16).

  • GSH Adduct Mass = (M+16) + 307 (GSH) - 2 (H2) ≈ M + 321 Da .

  • Trigger: If MS detects [M + 321], trigger MS/MS. If 129 Da loss is observed, Liability Confirmed .

Part 5: Data Analysis & Triage Strategy

Do not advance compounds based on potency alone. Use a "Traffic Light" system integrating both protocols.

The Decision Matrix

• Green (Lead Candidate):

  • TR-FRET Activity: < 1 µM IC50.

  • GSH Adducts: Not detected (or < 1% of parent).

  • Action: Advance to PK studies.

• Yellow (Structural Alert):

  • TR-FRET Activity: < 100 nM (High Potency).

  • GSH Adducts: Detectable but low intensity.

  • Action: Medicinal Chemistry intervention (Block metabolic "soft spot" on furan ring, e.g., substitute the C5 position).

• Red (Toxic Liability):

  • GSH Adducts: High intensity peaks.

  • Action:Discard immediately. The compound is a "suicide substrate" for CYP enzymes.

Workflow Visualization

Figure 2: Integrated HTS Triage Workflow. Note that the Liability Screen (Screen B) is applied only to active hits to conserve resources.

References

• Peterson, L. A. (2013). Reactive Metabolites in the Biotransformation of Molecules Containing a Furan Ring.[7] Journal of Drug Metabolism & Toxicology.

• Wang, Q., et al. (2019). A high-throughput glutathione trapping assay with combined high sensitivity and specificity in high-resolution mass spectrometry.[8][9] Journal of Mass Spectrometry.[9]

• Baillie, T. A. (2006). Targeting the Metabolic Activation Pathways of Furan-Containing Drugs.[7] Chemical Research in Toxicology.

• Ma, S., & Subramanian, R. (2006). Detecting and characterizing reactive metabolites by liquid chromatography/tandem mass spectrometry. Journal of Mass Spectrometry.[9]

• BenchChem Technical Division. (2025). The Furan Scaffold: A Versatile Player in Medicinal Chemistry.[1][10][11][12][13]

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Application of 1-(Furan-2-yl)-2-(pyrrolidin-2-yl)propan-1-one in medicinal chemistry

Application Note: 1-(Furan-2-yl)-2-(pyrrolidin-2-yl)propan-1-one as a Versatile Scaffold in Medicinal Chemistry

Executive Briefing & Pharmacophoric Architecture

In modern drug discovery, the strategic assembly of privileged heterocycles is essential for navigating the complex physicochemical space required for target affinity and oral bioavailability. 1-(Furan-2-yl)-2-(pyrrolidin-2-yl)propan-1-one represents a highly versatile

-amino ketone scaffold. It bridges two critical pharmacophoric elements: a furan ring and a pyrrolidine ring, connected via an -methylated carbonyl linker.

This specific topology offers unique advantages over traditional phenyl-based analogs (e.g., cathinones or prolintane derivatives). The furan ring acts as a classical bioisostere for the phenyl ring, providing modified steric and electronic characteristics that improve metabolic stability and alter the hydrophilic-lipophilic balance[1]. Furthermore, the ether oxygen of the furan ring introduces a novel hydrogen-bond acceptor vector, which has been shown to engage specific residues (such as Asparagine) in target receptor pockets, thereby reducing off-target binding profiles[2][3].

Simultaneously, the pyrrolidine ring—specifically substituted at the C2 position—imparts a high degree of sp³ character and introduces a chiral center. The non-planarity of the pyrrolidine ring allows it to undergo "pseudorotation" between C-4 exo and endo envelope conformers, enabling exceptional three-dimensional pharmacophore coverage when probing deep receptor pockets[4].

Caption: Pharmacophore mapping and receptor interaction logic for the furan-pyrrolidine scaffold.

Quantitative SAR & Physicochemical Profiling

When evaluating the scaffold for CNS or systemic targets, replacing a traditional phenyl ring with a furan ring fundamentally shifts the molecule's pharmacokinetic (PK) profile. The table below summarizes the calculated physicochemical shifts, demonstrating why this scaffold is highly prized for optimizing drug-like properties.

Property	Furan Scaffold (Subject)	Phenyl Scaffold (Analog)	Medicinal Chemistry Implication
Molecular Weight	207.27 g/mol	217.31 g/mol	Lower MW improves ligand efficiency (LE).
cLogP	~1.8	~2.5	Furan increases polarity, enhancing aqueous solubility and reducing lipophilic toxicity.
TPSA (Ų)	42.1	29.1	The furan oxygen increases polar surface area, optimizing the balance for blood-brain barrier (BBB) penetration.
H-Bond Acceptors	2	1	Provides an additional interaction vector for kinase or GPCR binding pockets[1].
Aromaticity	Electron-rich ( -excessive)	Neutral	Alters stacking dynamics with aromatic residues (e.g., Phe, Tyr) in the target site.

Self-Validating Synthetic Protocol

To utilize this scaffold in structure-activity relationship (SAR) campaigns, a robust, stereocontrolled synthesis is required. The following workflow utilizes a Weinreb amide intermediate to prevent over-addition of the organolithium reagent, followed by a diastereoselective

-alkylation.

Phase 1: Synthesis of the Core Ketone via Weinreb Amide

Causality: Direct addition of organometallics to carboxylic acids or esters often yields tertiary alcohols. Converting N-Boc-L-proline to a Weinreb amide forms a stable tetrahedral chelate upon the addition of 2-furyllithium, which only collapses to the desired ketone upon acidic aqueous workup.

• Amidation: Dissolve N-Boc-L-proline (1.0 eq) in anhydrous DCM. Add N,O-dimethylhydroxylamine hydrochloride (1.2 eq), EDC·HCl (1.5 eq), HOBt (1.5 eq), and DIPEA (3.0 eq). Stir at 25°C for 12 hours.

• Organometallic Addition: In a separate flame-dried flask, dissolve furan (1.5 eq) in anhydrous THF at -78°C. Dropwise add n-BuLi (1.4 eq, 2.5 M in hexanes). Stir for 1 hour to generate 2-furyllithium.

• Coupling: Slowly transfer the Weinreb amide solution to the 2-furyllithium flask at -78°C. Stir for 2 hours, then quench with saturated aqueous NH₄Cl.

• Validation Check 1: Extract with EtOAc, concentrate, and analyze via LC-MS. The target mass for the intermediate 1-(furan-2-yl)-2-(N-Boc-pyrrolidin-2-yl)ethan-1-one should dominate the trace.

Phase 2: -Alkylation and Deprotection

Causality: Lithium diisopropylamide (LDA) is used at cryogenic temperatures to form the kinetic enolate, preventing unwanted side reactions at the furan ring. The bulky N-Boc group provides facial shielding, directing the incoming methyl iodide to achieve diastereoselectivity.

• Enolate Formation: Dissolve the intermediate ketone in anhydrous THF at -78°C. Add LDA (1.1 eq) dropwise. Stir for 45 minutes.

• Alkylation: Add Methyl Iodide (1.5 eq) dropwise. Allow the reaction to slowly warm to -20°C over 3 hours. Quench with aqueous NH₄Cl and extract with EtOAc.

• Deprotection: Dissolve the crude

  -methylated product in a 1:4 mixture of Trifluoroacetic Acid (TFA) and DCM. Stir at room temperature for 2 hours to cleave the Boc protecting group. Causality: TFA cleanly removes the Boc group without hydrolyzing the furan ring, which can be sensitive to strong aqueous mineral acids.

• Validation Check 2 (Self-Validation System): Concentrate the mixture and purify via reverse-phase preparative HPLC. Perform ¹H-NMR (CDCl₃). The disappearance of the 9-proton Boc singlet (~1.4 ppm) and the appearance of a 3-proton doublet (~1.1 ppm) corresponding to the

  -methyl group confirms structural integrity.

Caption: Step-by-step synthetic workflow for 1-(Furan-2-yl)-2-(pyrrolidin-2-yl)propan-1-one.

Translational Applications in Drug Development

Once synthesized, the 1-(Furan-2-yl)-2-(pyrrolidin-2-yl)propan-1-one scaffold can be deployed across several therapeutic modalities:

• GPCR Ligand Optimization: The scaffold serves as a potent starting point for designing antagonists for Class A GPCRs. The basic pyrrolidine nitrogen forms a critical salt bridge with conserved Aspartate residues in the orthosteric site, while the furan ring projects into accessory hydrophobic pockets, acting as an H-bond acceptor[3].

• Peptidomimetics: Because the pyrrolidine ring is a direct structural analog of the amino acid proline, this scaffold is highly effective in designing protease inhibitors. The

  -amino ketone moiety acts as a transition-state mimic for peptide bond hydrolysis.

• Organocatalysis: Beyond direct therapeutic use, the chiral nature of the pyrrolidine ring, combined with the hydrogen-bonding capacity of the furan-ketone system, makes this molecule an excellent candidate for secondary amine organocatalysis (e.g., promoting asymmetric Michael additions or aldol condensations).

References

• Clinical Pharmaceutical Applications and Bioactivity of Furan-Containing Compounds: A Mini Review. Oriental Journal of Chemistry. Available at:[Link]

• Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. Topics in Current Chemistry. Available at:[Link]

• Data-driven assessment of bioisosteric replacements and their influence on off-target activity profiles. RSC Publishing. Available at:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. orientjchem.org [orientjchem.org]
• 3. Data-driven assessment of bioisosteric replacements and their influence on off-target activity profiles - RSC Medicinal Chemistry (RSC Publishing) DOI:10.1039/D5MD00686D [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]

Use of furan derivatives as scaffolds in drug design

Application Note: Strategic Integration of Furan Scaffolds in Medicinal Chemistry

Abstract

The furan ring is a "privileged scaffold" in medicinal chemistry, offering unique hydrogen-bonding capabilities and a distinct vector profile compared to its bioisosteres, benzene and thiophene.[1][2][3] However, its utility is often compromised by metabolic liability—specifically, the cytochrome P450-mediated bioactivation to reactive dialdehydes. This Application Note provides a comprehensive guide for drug developers on leveraging furan's structural advantages while rigorously mitigating its toxicity risks. We present comparative physicochemical data, a validated synthetic protocol for furan functionalization, and an industry-standard reactive metabolite screening workflow.

Structural & Medicinal Chemistry Properties

Furan is a five-membered aromatic heterocycle that serves as a non-classical bioisostere for phenyl and thiophene rings.[1][2][4] Its incorporation into a drug candidate significantly alters physicochemical properties, particularly lipophilicity and hydrogen bonding capacity.[1]

Physicochemical Comparison

The following table contrasts furan with its common bioisosteres. Note the lower aromaticity of furan, which correlates directly with its higher reactivity and metabolic instability.

Property	Benzene	Thiophene	Furan	Impact on Drug Design
Heteroatom	None (C-H)	Sulfur	Oxygen	Oxygen acts as a weak H-bond acceptor.
Resonance Energy	36 kcal/mol	~29 kcal/mol	~16 kcal/mol	Furan is the least aromatic; highly susceptible to electrophilic attack.
Electronegativity	-	2.58 (S)	3.44 (O)	High electronegativity of O reduces electron density on the ring carbons.
LogP Contribution	High	High	Moderate	Furan often improves water solubility compared to thiophene/benzene.
Metabolic Risk	Low (stable)	Moderate (S-oxidation)	High	Prone to ring opening via CYP450.

Strategic Advantages

• Hydrogen Bonding: Unlike benzene or thiophene, the furan oxygen lone pair can accept hydrogen bonds, potentially anchoring the molecule in a receptor pocket (e.g., Lapatinib's interaction in the kinase domain).

• Geometry: The C–O–C bond angle is ~106°, significantly tighter than the 120° of benzene, altering the vector of substituents and allowing access to distinct chemical space.

The Metabolic Liability: Mechanism of Bioactivation

The primary challenge in furan drug design is the "metabolic switch." CYP450 enzymes (typically CYP2E1 or CYP3A4) oxidize the furan ring, leading to a cascade that generates toxic metabolites.[5][6] Understanding this pathway is critical for designing safer analogs.

Mechanism:

• Oxidation: CYP450 oxidizes the furan double bond to form an unstable furan epoxide or directly oxidizes the

  -carbon.

• Ring Opening: The epoxide rapidly collapses to form cis-2-butene-1,4-dial (also known as acetylacrolein in substituted furans).

• Toxicity: This unsaturated dialdehyde is a potent Michael acceptor that covalently binds to cellular nucleophiles (proteins, DNA), causing hepatotoxicity.

Pathway Visualization: Furan Bioactivation

Figure 1: The bioactivation pathway of furan derivatives. The formation of the reactive dialdehyde intermediate is the critical control point for toxicity.

Synthetic Protocol: Palladium-Catalyzed Functionalization

To explore Structure-Activity Relationships (SAR) while minimizing ring degradation, mild cross-coupling conditions are required. Furanboronic acids are prone to protodeboronation; therefore, this protocol utilizes robust conditions optimized for sensitive heterocycles.

Protocol: Suzuki-Miyaura Coupling of 2-Furanboronic Acid

Objective: Synthesize a library of 2-aryl-furans to evaluate electronic effects on metabolic stability.

Reagents:

• Aryl Halide (1.0 equiv)

• 2-Furanboronic acid (1.2 equiv)

• Pd(dppf)Cl₂·CH₂Cl₂ (0.05 equiv)

• Potassium Phosphate (K₃PO₄, 2.0 equiv)

• Solvent: 1,4-Dioxane/Water (4:1 v/v)

Step-by-Step Methodology:

• Preparation: In a nitrogen-purged reaction vial, combine the aryl halide (0.5 mmol) and 2-furanboronic acid (0.6 mmol).

• Catalyst Addition: Add Pd(dppf)Cl₂·CH₂Cl₂ (18 mg, 0.025 mmol). Note: This catalyst is preferred over Pd(PPh₃)₄ for steric bulk and stability.

• Base Activation: Add K₃PO₄ (212 mg, 1.0 mmol) followed by the solvent mixture (5 mL). Critical: Use degassed solvents to prevent homocoupling.

• Reaction: Seal the vial and heat to 80°C for 4–16 hours. Caution: Do not exceed 100°C as furan decomposition accelerates.

• Work-up: Cool to room temperature. Dilute with EtOAc (10 mL) and wash with water (2 x 10 mL) and brine.

• Purification: Dry organic layer over Na₂SO₄, concentrate, and purify via flash chromatography (Hexane/EtOAc gradient).

Troubleshooting:

• Low Yield? Furanboronic acids degrade rapidly. If yields are low, switch to Potassium Furan-2-trifluoroborate salts, which are indefinitely stable and release the boronic acid slowly in situ.

Biological Evaluation: Reactive Metabolite Screening

Before advancing a furan candidate, it is mandatory to assess its potential to form reactive metabolites. The Glutathione (GSH) Trapping Assay is the industry standard for this validation.

Protocol: GSH Trapping with LC-MS/MS Detection

Principle: The test compound is incubated with liver microsomes and NADPH to initiate metabolism. Excess GSH is added to "trap" any electrophilic species (like the dialdehyde). The formation of GSH adducts is detected via Mass Spectrometry.[7][8]

Materials:

• Human Liver Microsomes (HLM) (1 mg/mL protein)[8]

• NADPH Regenerating System

• L-Glutathione (GSH) and ¹³C₂¹⁵N-GSH (Stable Label)

• Test Compound (10 µM final conc.)

Workflow:

• Incubation: Mix HLM, Test Compound, and GSH (5 mM, using a 1:1 ratio of labeled/unlabeled GSH) in phosphate buffer (pH 7.4).

• Initiation: Add NADPH and incubate at 37°C for 60 minutes.

• Termination: Quench reaction with ice-cold Acetonitrile (1:1 volume).

• Processing: Centrifuge at 3000g for 15 min to pellet proteins. Collect supernatant.

• Analysis: Inject onto UPLC-Q-TOF MS.

• Data Interpretation: Scan for Neutral Loss of 129 Da (pyroglutamic acid moiety) or search for "Twin Ion" peaks separated by +3 Da (the mass difference between natural and labeled GSH).

Experimental Workflow Diagram

Figure 2: Validated workflow for Glutathione (GSH) trapping to identify reactive furan metabolites.

Strategic Design Guidelines

To utilize the furan scaffold while passing the GSH trapping test, employ these design strategies:

• Block the

  -Positions: Substitution at the 2- and 5-positions of the furan ring sterically hinders CYP450 access and electronically stabilizes the ring.

• Electron Withdrawal: Attaching electron-withdrawing groups (EWGs) such as esters, amides, or sulfones directly to the furan ring reduces the electron density, making the initial oxidation step less favorable.

• Saturate the Ring: If aromaticity is not essential for binding, consider reducing the furan to a tetrahydrofuran (THF) . THF is metabolically stable and retains the oxygen H-bond acceptor capability.

References

• Peterson, L. A. (2013).[2] Reactive Metabolites in the Biotransformation of Molecules Containing a Furan Ring. Chemical Research in Toxicology. [Link]

• Cyprotex. (2023). Reactive Metabolite Assessment (Glutathione Trapping) Fact Sheet. [Link]

• Chen, S., et al. (2024).[5] Mechanistic and predictive studies on the oxidation of furans by cytochrome P450. Ecotoxicology and Environmental Safety. [Link]

• Evotec. (2023). Reactive Metabolite Assessment - (Stable Label Glutathione Trapping). [Link]

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Mechanistic and predictive studies on the oxidation of furans by cytochrome P450: A DFT study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Reactive Metabolites in the Biotransformation of Molecules Containing a Furan Ring - PMC [pmc.ncbi.nlm.nih.gov]
• 7. sygnaturediscovery.com [sygnaturediscovery.com]
• 8. news.cyprotex.com [news.cyprotex.com]

Technical Notes & Optimization

Technical Support Center: Purification of Polar Furan-Pyrrolidine Compounds

Welcome to the technical support center for the purification of polar furan-pyrrolidine compounds. This guide is designed for researchers, scientists, and drug development professionals who encounter challenges in isolating these valuable, yet often troublesome, molecules. The inherent polarity of the pyrrolidine ring, often coupled with the diverse functionality of furan-containing scaffolds, presents a unique set of purification hurdles.[1][2]

This document provides in-depth troubleshooting guides, detailed protocols, and answers to frequently asked questions (FAQs). The methodologies described are grounded in established chemical principles to empower you to make informed decisions and optimize your purification strategies.

Section 1: Troubleshooting Common Purification Challenges

Researchers often face a core set of problems when purifying polar furan-pyrrolidine compounds, primarily during column chromatography and crystallization. This section breaks down these issues and provides systematic solutions.

Flash Column Chromatography Issues

Flash chromatography is the workhorse of purification, but the acidic nature of standard silica gel and the high polarity of furan-pyrrolidine compounds can lead to several problems.[3]

Problem Synopsis & Solutions Table

Problem Encountered	Primary Cause(s)	Recommended Solution(s)
Compound Streaking/Tailing	Strong acid-base interaction between the basic pyrrolidine nitrogen and acidic silanol groups on the silica surface.	1. Add a Basic Modifier: Incorporate a competing base like triethylamine (TEA) or an ammonia solution into the mobile phase.[3][4] 2. Use Deactivated Silica: Employ commercially available deactivated silica or prepare it in-house.[5] 3. Switch Stationary Phase: Use a less acidic support like alumina (basic or neutral) or a bonded-phase column (e.g., amine-functionalized).[3][6]
Compound Irreversibly Sticking to Column	Strong binding to silica, potential decomposition on the acidic stationary phase.[5]	1. Test Silica Stability: Before running a column, spot the compound on a TLC plate, let it sit for an hour, then elute to check for degradation.[5] 2. Use an Alternative Stationary Phase: Reversed-phase (C18) silica is an excellent option where polar compounds elute earlier.[7] 3. Employ HILIC: Hydrophilic Interaction Liquid Chromatography (HILIC) uses a polar stationary phase (like silica or an amine column) with a reversed-phase type solvent system (high organic content), which is excellent for retaining and separating very polar compounds.[8][9][10]
Compound Elutes at Solvent Front (No Retention)	The compound is too polar for the selected normal-phase solvent system.	1. Switch to a More Polar Mobile Phase: A common system for very polar compounds is dichloromethane (DCM) with a gradient of methanol (MeOH).[6] A stock solution of 10% ammonium hydroxide in methanol can be used as a highly polar modifier.[5] 2. Use Reversed-Phase Chromatography: On a C18 column, highly polar compounds have low retention, but separation from non-polar impurities is excellent. The mobile phase is typically water/acetonitrile or water/methanol.[7] 3. Consider HILIC: This technique is specifically designed for such scenarios, providing strong retention for polar analytes.[10][11]

Crystallization & Isolation Difficulties

Crystallization is a powerful technique for achieving high purity but can be challenging for highly functionalized polar molecules.[12][13][14]

Problem: My compound will not crystallize; it just oils out or remains in solution.

• Causality: The high polarity of your furan-pyrrolidine compound makes it highly soluble in many common polar crystallization solvents (like ethanol or methanol). Furthermore, the presence of multiple hydrogen bond donors/acceptors can interfere with the formation of an ordered crystal lattice. Impurities can also significantly inhibit crystallization.[12]

• Troubleshooting Workflow:

  Caption: Decision workflow for troubleshooting crystallization.

Section 2: Frequently Asked Questions (FAQs)

Q1: Why does my basic furan-pyrrolidine compound streak so badly on a standard silica gel column? The streaking (or tailing) is primarily due to the interaction between the basic pyrrolidine nitrogen and the acidic silanol groups (Si-OH) on the surface of the silica gel.[3] This strong interaction causes a portion of the molecules to be retained more strongly than the bulk, leading to a continuous "streak" rather than a compact band.

Q2: I added triethylamine (TEA) to my eluent, but my compound still streaks. What should I do next? If 1-2% TEA isn't sufficient, consider the following:

• Increase Modifier Concentration: You can increase the TEA concentration, but this can sometimes affect separation.

• Switch to a Stronger Modifier: A solution of 1-2% ammonium hydroxide in your polar co-solvent (e.g., methanol) can be more effective at neutralizing the silica.[4]

• Change the Stationary Phase: The most robust solution is to switch to a different stationary phase. Amine-functionalized silica provides a basic environment, while reversed-phase (C18) chromatography avoids the acidic silica issue altogether.[3][9]

Q3: Can I use reversed-phase (C18) chromatography for my very water-soluble compound? Yes, but with a key consideration. Very polar compounds may have little to no retention on a standard C18 column, eluting in the void volume.[8] While this is useful for separating from non-polar impurities, it won't resolve your target compound from other polar impurities. In such cases, specialized "aqueous stable" C18 columns (C18Aq) are designed to prevent phase collapse in highly aqueous mobile phases, offering better retention.[8] Alternatively, HILIC is often the superior technique for retaining and separating highly polar molecules.[10]

Q4: My compound seems to decompose during workup or on the column. How can I minimize this? Furan rings can be sensitive to strong acids.[15] If your reaction workup involves a strong acid wash, this could be a source of degradation.

• Use Milder Acids: During extraction, use a weaker acid like saturated ammonium chloride (NH₄Cl) instead of 1M HCl.

• Avoid Acidic Stationary Phases: As mentioned, standard silica is acidic. Use neutral alumina, deactivated silica, or reversed-phase columns to prevent on-column degradation.[5]

• Meticulous Glassware Cleaning: Ensure all glassware is free from residual acidic or basic cleaning agents. A thorough final rinse with deionized water is crucial.[16][17][18]

Section 3: Key Experimental Protocols

Protocol 1: Flash Chromatography of a Polar Amine using a Basic Modifier

This protocol details the standard method for mitigating peak tailing of basic compounds on normal-phase silica gel.

• Prepare the Mobile Phase Modifier:

  • Option A (Triethylamine): Prepare your chosen eluent system (e.g., 95:5 DCM/MeOH). Add triethylamine (TEA) to a final concentration of 1% v/v. For 1 liter of eluent, add 10 mL of TEA.[4]

  • Option B (Ammonia): In a fume hood, prepare a stock solution of 10% ammonium hydroxide in methanol. Use this stock solution as your polar co-solvent in a mixture with a non-polar solvent like DCM.[5][6]

• Pack the Column:

  • Dry pack the column with silica gel.

  • Alternatively, create a slurry of the silica gel in your initial, least polar mobile phase (e.g., 100% DCM with 1% TEA).

• Equilibrate the Column:

  • Flush the packed column with at least 3-5 column volumes of your initial mobile phase. This is a critical step to ensure the entire silica bed is neutralized by the basic modifier before the sample is loaded.

• Load the Sample:

  • Dissolve your crude compound in a minimal amount of the mobile phase or DCM.

  • For less soluble compounds, perform a "dry load" by adsorbing the compound onto a small amount of silica gel, evaporating the solvent, and loading the resulting dry powder onto the top of the column.

• Elute and Collect:

  • Run the chromatography, gradually increasing the polarity of the mobile phase as needed. Collect fractions and analyze by TLC.

Protocol 2: General Method for Crystallization by Solvent Diffusion

This is an effective method for growing high-quality crystals when simple cooling crystallization fails.[19]

• Select the Solvent System:

  • Find a "good" solvent that fully dissolves your compound (e.g., methanol, DCM).

  • Find a "poor" solvent (or "anti-solvent") in which your compound is insoluble but is miscible with the "good" solvent (e.g., diethyl ether, hexane, water).[14][19]

• Prepare the Sample:

  • Dissolve your purified compound in the minimum amount of the "good" solvent in a small vial.

• Set up the Diffusion Chamber:

  • Place the open vial containing your compound solution inside a larger jar or beaker.

  • Add the "poor" solvent to the larger jar, ensuring the level is below the top of the inner vial.

  • Seal the larger jar tightly with a lid or parafilm.

• Incubate:

  • Allow the sealed chamber to stand undisturbed. The vapors of the "poor" solvent will slowly diffuse into the "good" solvent, gradually decreasing the solubility of your compound and promoting slow crystal growth. This can take anywhere from several hours to several days.

• Isolate Crystals:

  • Once suitable crystals have formed, carefully open the chamber, decant the mother liquor, and wash the crystals with a small amount of the cold "poor" solvent. Dry the crystals under vacuum.[13]

References

• University of Rochester. Troubleshooting Flash Chromatography. Available from: [Link]

• Ankara University. 3.3. CRYSTALLIZATION. Available from: [Link]

• University of California, Los Angeles. SOP: CRYSTALLIZATION. Available from: [Link]

• wikiHow. 9 Ways to Crystallize Organic Compounds. Available from: [Link]

• Teledyne ISCO. Strategies for the Flash Purification of Highly Polar Compounds. Available from: [Link]

• PubMed. Selective separation and purification of highly polar basic compounds using a silica-based strong cation exchange stationary phase. Available from: [Link]

• National Center for Biotechnology Information. Getting crystals your crystallographer will treasure: a beginner's guide. Available from: [Link]

• University of Wisconsin-Madison. Acid Washing. Available from: [Link]

• Restek. TROUBLESHOOTING GUIDE. Available from: [Link]

• Scitek. How to Acid Wash Glassware. Available from: [Link]

• PhytoTechnology Laboratories. Cleaning Glassware. Available from: [Link]

• SPT Labtech. Chemical crystallization. Available from: [Link]

• Waters Corporation. Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques. Available from: [Link]

• Teledyne ISCO. RediSep C-18 reversed phase column Purification of primary amines. Available from: [Link]

• Biotage. How do I purify ionizable organic amine compounds using flash column chromatography?. Available from: [Link]

• Biotage. Very polar compound purification using aqueous normal-phase flash column chromatography. Available from: [Link]

• Wikipedia. Reversed-phase chromatography. Available from: [Link]

• Biotage. What can I use to purify polar reaction mixtures?. Available from: [Link]

• Tosoh Bioscience. Separation of Polar Molecules using a Stable Amino-bonded Phase HILIC Column. Available from: [Link]

• University of Rochester. Flash Column Chromatography. Available from: [Link]

• Bio-Rad. Reversed Phase Chromatography. Available from: [Link]

• National Center for Biotechnology Information. Synthesis of Novel Benzofuran Spiro-2-Pyrrolidine Derivatives via [3+2] Azomethine Ylide Cycloadditions and Their Antitumor Activity. Available from: [Link]

• ACS Publications. Sustainability Challenges in Peptide Synthesis and Purification: From R&D to Production. Available from: [Link]

• National Center for Biotechnology Information. Furan- and Furopyrimidine-Based Derivatives: Synthesis, VEGFR-2 Inhibition, and In Vitro Cytotoxicity. Available from: [Link]

• MDPI. Friedel–Crafts: A Key Step in the Synthesis of Pharmaceutical Compounds. Available from: [Link]

• Frontiers in Chemistry. Recent insights about pyrrolidine core skeletons in pharmacology. Available from: [Link]

Sources

• 1. Synthesis of Novel Benzofuran Spiro-2-Pyrrolidine Derivatives via [3+2] Azomethine Ylide Cycloadditions and Their Antitumor Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Recent insights about pyrrolidine core skeletons in pharmacology [frontiersin.org]
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Technical Support Center: Improving the Aqueous Solubility of Poorly Soluble Drug Candidates

Welcome to the Technical Support Center for Improving the Aqueous Solubility of Poorly Soluble Drug Candidates. This resource is designed for researchers, scientists, and drug development professionals to provide practical, in-depth guidance on overcoming one of the most significant challenges in pharmaceutical development. Approximately 40% of drugs with market approval and nearly 90% of molecules in the discovery pipeline are poorly water-soluble.[1] This guide offers troubleshooting advice and frequently asked questions to navigate the complexities of solubility enhancement.

Part 1: Troubleshooting Guide

This section addresses specific issues you might encounter during your experiments in a question-and-answer format, providing insights into the causality behind experimental choices.

Scenario 1: Inconsistent Solubility Results

Question: Why am I observing high variability in the aqueous solubility measurements of my compound across repeat experiments?

Answer: Inconsistent solubility data is a common frustration that can often be traced back to several key factors related to experimental design and execution.

• Underlying Cause: The most frequent culprit is failing to achieve thermodynamic equilibrium. Solubility is a thermodynamic parameter, and insufficient equilibration time can lead to measurements that reflect kinetic solubility rather than the true thermodynamic solubility.[2]

• Troubleshooting Steps:

  • Extend Equilibration Time: The "shake-flask" method is the gold standard for determining thermodynamic solubility.[3] Ensure you are allowing sufficient time for the compound to dissolve and reach a steady state. This can range from 24 to 72 hours, and sometimes longer for compounds that are slow to equilibrate.[3]

  • Control Temperature: Solubility is temperature-dependent.[4] Maintaining a constant and accurately recorded temperature during your experiments is critical for reproducibility.

  • Ensure Proper Mixing: Inadequate agitation can lead to the formation of a saturated layer of solvent around the solid particles, preventing further dissolution. Use an orbital shaker or a magnetic stir bar to ensure the solution is well-mixed.[5]

  • Verify Solid-State Form: The crystalline form (polymorph) of your drug can significantly impact its solubility.[6] Ensure you are using the same polymorphic form for all experiments. Characterize your starting material using techniques like X-ray powder diffraction (XRPD) to confirm its crystalline state.

  • Careful Sampling: When sampling the supernatant for analysis, be meticulous to avoid disturbing any undissolved solid. Centrifugation followed by filtration through a low-binding filter is recommended.[3]

Scenario 2: Drug Precipitation After pH Adjustment

Question: My weakly basic drug candidate dissolves at a low pH, but it precipitates out when I neutralize the solution. How can I maintain its solubility?

Answer: This is a classic challenge for weakly basic drugs, which exhibit pH-dependent solubility.[1] These compounds are more soluble in the acidic environment of the stomach but can precipitate in the more neutral pH of the intestines, leading to poor absorption.[7]

• Underlying Cause: The solubility of ionizable drugs is highly dependent on the pH of the solution. Weakly basic drugs are protonated and more soluble at pH values below their pKa.[1] As the pH increases towards and above the pKa, the drug deprotonates, becoming less soluble and prone to precipitation.[7]

• Troubleshooting Steps:

  • Formulate with Buffers: Utilizing appropriate buffer systems can help maintain a localized pH where the drug remains soluble.[6] The choice of buffer species is important, as some can form less soluble salts with the drug.[7]

  • Consider Salt Forms: Formation of a salt of the weakly basic drug with a suitable counter-ion can significantly improve its solubility and dissolution rate.[8]

  • Utilize Solubilizing Excipients: Incorporating excipients like cyclodextrins or surfactants can help keep the drug in solution even as the pH changes.[9] Cyclodextrins can form inclusion complexes with the drug, shielding the hydrophobic parts of the molecule from the aqueous environment.[10][11]

  • Create a Supersaturated System: Amorphous solid dispersions can generate and maintain a supersaturated state of the drug in solution, which can enhance absorption before precipitation occurs.[12]

Scenario 3: Low Drug Loading in Lipid-Based Formulations

Question: I'm trying to develop a lipid-based formulation for my hydrophobic drug, but I'm struggling to achieve a high enough drug loading. What can I do?

Answer: Lipid-based drug delivery systems (LBDDS) are an excellent strategy for improving the solubility and bioavailability of lipophilic drugs.[13][14] However, achieving adequate drug loading can be challenging.

• Underlying Cause: The drug's solubility in the lipid components of the formulation is the primary limiting factor. The specific combination of oils, surfactants, and cosolvents will determine the overall solubilization capacity.[15]

• Troubleshooting Steps:

  • Systematic Excipient Screening: Conduct a thorough screening of various lipid excipients to identify those with the highest solubilizing capacity for your drug.[16] This should include a range of oils (long-chain, medium-chain triglycerides), surfactants with different HLB (hydrophilic-lipophilic balance) values, and cosolvents.

  • Phase Diagram Construction: Construct ternary or pseudo-ternary phase diagrams to identify the optimal ratios of oil, surfactant, and cosolvent that form stable microemulsions or self-microemulsifying drug delivery systems (SMEDDS) with high drug-loading capacity.[17]

  • In Vitro Lipolysis Testing: The in vivo digestion of lipid excipients can further enhance drug solubility.[16] In vitro lipolysis models can help predict how the formulation will behave in the gastrointestinal tract and guide the selection of excipients that promote the formation of mixed micelles, which can solubilize the drug.[14]

  • Consider Supersaturable LBDDS: Incorporating polymers that can inhibit drug precipitation from the supersaturated state created upon dispersion of the LBDDS in the aqueous environment of the GI tract can be an effective strategy.

Part 2: Frequently Asked Questions (FAQs)

This section provides answers to broader questions about the principles and techniques of solubility enhancement.

1. What is the Biopharmaceutics Classification System (BCS) and why is it important for poorly soluble drugs?

The Biopharmaceutics Classification System (BCS) is a scientific framework that categorizes drug substances based on their aqueous solubility and intestinal permeability.[18] It is a critical tool in drug development for several reasons:

• Identifies Development Challenges: For BCS Class II (low solubility, high permeability) and Class IV (low solubility, low permeability) drugs, low aqueous solubility is a primary hurdle to achieving adequate bioavailability.[18][19]

• Guides Formulation Strategy: The BCS class of a drug helps guide the selection of the most appropriate solubility enhancement strategy.[20] For example, for a BCS Class II drug, enhancing the dissolution rate is often the main goal.[18]

2. What are the main mechanisms by which excipients enhance drug solubility?

Excipients are crucial components in formulations for poorly soluble drugs and can enhance solubility through various mechanisms:[21][22][23]

• Wetting: Surfactants improve the wetting of hydrophobic drug particles, allowing for better contact with the aqueous medium.[24]

• Micellar Solubilization: Surfactants can form micelles that encapsulate the poorly soluble drug in their hydrophobic core, increasing its apparent solubility in the aqueous phase.[25]

• Complexation: Cyclodextrins have a hydrophobic inner cavity and a hydrophilic outer surface.[26] They can form inclusion complexes with drug molecules, effectively "hiding" the hydrophobic drug from the water and increasing its solubility.[10][27]

• Cosolvency: Water-miscible organic solvents (cosolvents) can be used to reduce the polarity of the aqueous solution, thereby increasing the solubility of a nonpolar drug.[17][19]

• pH Modification: For ionizable drugs, adjusting the pH of the microenvironment can increase the proportion of the ionized, more soluble form of the drug.[1][6]

3. What are the key differences between kinetic and thermodynamic solubility?

Understanding the distinction between kinetic and thermodynamic solubility is crucial for interpreting experimental results correctly:

• Thermodynamic Solubility: This is the true equilibrium solubility, representing the maximum concentration of a drug that can be dissolved in a solvent at a given temperature and pressure when the system is at equilibrium.[2] It is a fundamental physicochemical property of the compound.

• Kinetic Solubility: This is a measure of the concentration of a drug in solution at a specific time point before it has reached thermodynamic equilibrium.[2] It is often measured in high-throughput screening assays and can be influenced by factors like the rate of dissolution and the potential for supersaturation.

4. How does particle size reduction improve solubility?

Reducing the particle size of a drug, for instance through micronization or nanosizing, can enhance its dissolution rate and apparent solubility.[28][29][30]

• Increased Surface Area: Smaller particles have a larger surface area-to-volume ratio, which increases the contact area between the drug and the solvent, leading to a faster dissolution rate according to the Noyes-Whitney equation.[28]

• Nanosuspensions: Nanosuspensions are colloidal dispersions of pure drug particles with a size typically below 1 µm.[31][32] The significant increase in surface area dramatically enhances the dissolution velocity and can also increase the saturation solubility.

5. What are solid dispersions and how do they work?

Solid dispersions refer to the dispersion of one or more active ingredients in an inert carrier or matrix at a solid state.[24][33][34] They are a highly effective method for improving the solubility and dissolution rate of poorly soluble drugs.[34][35]

• Mechanism of Action:

  • Amorphous State: The drug is often present in an amorphous (non-crystalline) state, which has a higher energy and greater apparent solubility than the stable crystalline form.[12][19]

  • Particle Size Reduction: The drug is molecularly dispersed in the carrier, leading to a significant reduction in particle size and a large surface area for dissolution.[36]

  • Improved Wettability: The hydrophilic carrier improves the wettability of the hydrophobic drug.[36]

• Types of Solid Dispersions: They can be classified based on the physical state of the drug and carrier, including eutectic mixtures, solid solutions, and amorphous precipitations in a crystalline carrier.[12][35]

Part 3: Experimental Protocols and Visualizations

Protocol 1: Shake-Flask Method for Thermodynamic Solubility Determination

This protocol outlines the standard procedure for determining the thermodynamic solubility of a compound.[5]

Materials:

• Test compound

• Selected solvent (e.g., phosphate-buffered saline, pH 7.4)

• Vials with screw caps

• Orbital shaker or magnetic stirrer

• Constant temperature incubator or water bath

• Centrifuge

• Syringe filters (low-binding, e.g., 0.22 µm PVDF)

• Analytical instrument for quantification (e.g., HPLC-UV, LC-MS)

Procedure:

• Preparation: Add an excess amount of the test compound to a vial containing a known volume of the solvent. The presence of undissolved solid is essential to ensure saturation.[5]

• Equilibration: Securely cap the vials and place them on an orbital shaker or add a magnetic stir bar. Incubate at a constant temperature (e.g., 25 °C or 37 °C) for 24-72 hours to allow the solution to reach equilibrium.[3][5]

• Phase Separation: After incubation, allow the vials to stand undisturbed to let the excess solid settle. Alternatively, centrifuge the samples to pellet the undissolved solid.[3]

• Sampling: Carefully withdraw an aliquot of the supernatant.

• Filtration: Filter the aliquot through a syringe filter to remove any remaining solid particles.

• Quantification: Analyze the filtered sample using a validated analytical method to determine the concentration of the dissolved compound.

• Calculation: The determined concentration represents the thermodynamic solubility of the compound in the tested solvent.

Diagram 1: Decision Tree for Selecting a Solubility Enhancement Strategy

Caption: A decision tree to guide the selection of an appropriate solubility enhancement strategy.

Protocol 2: Preparation of a Nanosuspension by Wet Media Milling

This protocol provides a general outline for preparing a nanosuspension using a top-down approach.[37]

Materials:

• Poorly soluble drug

• Stabilizer(s) (e.g., surfactants, polymers)

• Purified water or other aqueous medium

• Milling media (e.g., zirconium oxide beads)

• Laboratory-scale media mill

• Particle size analyzer

Procedure:

• Premix Preparation: Disperse the drug powder in an aqueous solution containing the selected stabilizer(s).

• Milling Chamber Setup: Load the milling chamber of the media mill with the appropriate amount of milling media.

• Milling Process: Introduce the premix into the milling chamber. The high-energy impact of the milling media will break down the drug particles to the nanometer size range.

• Process Parameter Optimization: Optimize milling parameters such as milling speed, time, and temperature to achieve the desired particle size distribution.

• Separation: Separate the nanosuspension from the milling media.

• Characterization: Characterize the resulting nanosuspension for particle size, polydispersity index, and zeta potential.

• Stability Assessment: Evaluate the physical stability of the nanosuspension over time to ensure no significant particle growth or aggregation occurs.[37]

Diagram 2: Workflow for Nanosuspension Preparation and Characterization

Caption: A workflow diagram illustrating the key steps in preparing and characterizing a nanosuspension.

References

• Carbohydrate Chronicles Season 2 / Ep 8 How can cyclodextrins enhance solubility? (n.d.).
• Recent Trends in Solubility Enhancement Techniques for Poorly Water-Soluble Drugs. (2025, November 8).
• Jadhav, S. P., Singh, S. K., & Chawra, H. S. (2023). Review on Nanosuspension as a Novel Method for Solubility and Bioavailability Enhancement of Poorly Soluble Drugs. Advances in Pharmacology and Pharmacy, 11(2), 117-130.
• Zawar, N., & Ammer, Z. (n.d.). PH and Solvent Effect on Drug Solubility.
• Azimullah, S., & Vikrant. (2019). Nanosuspensions as a promising approach to enhance bioavailability of poorly soluble drugs : An update. Journal of Drug Delivery and Therapeutics, 9(2), 2436.
• Loftsson, T., & Brewster, M. E. (2007). Cyclodextrins as pharmaceutical solubilizers. PubMed, 5(7), 735-45.
• Excipients for Solubility and Bioavailability Enhancement. (2020, June 15). Pharma Excipients.
• Mihailiasa, M., Dima, C., Dinu-Pîrvu, C. E., Ghica, M. V., Popa, L., & Anuța, V. (2023). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. Polymers, 15(15), 3329.
• The Role of Pharma Excipients in Enhancing Drug Stability and Absorption. (2023, October 31). Colorcon.
• Kumar, R., & Singh, B. (2013). Nanosuspension: An approach to enhance solubility of drugs. Journal of Advanced Pharmaceutical Technology & Research, 4(2), 81-87.
• Sharma, D., Soni, M., Kumar, S., & Gupta, G. D. (2009). Strategies for improving hydrophobic drugs solubility and bioavailability. International Journal of Pharmaceutical and Chemical Sciences, 2(3), 32-45.
• Quick Look: The Role of Functional Excipients. (2024, April 1). Tablets and Capsules Magazine.
• Role of Excipients in Drug Formulation. (2025, October 3). Pharma Focus Europe.
• Verma, S., Kumar, S., Gokhale, R., & Burgess, D. J. (2011). Nanosuspension for improving the bioavailability of a poorly soluble drug and screening of stabilizing agents to inhibit crystal growth. PubMed, 100(2), 558-66.
• Hua, S. (2015). Advances in lipid-based drug delivery: enhancing efficiency for hydrophobic drugs. Expert Opinion on Drug Delivery, 12(4), 583-93.
• Nanosuspensions as a promising approach to enhance bioavailability of poorly soluble drugs : An update. (2019, March 20). ResearchGate.
• M., S., K., A. K., & K.R., S. (2023). Solubility enhancement techniques: A comprehensive review. Journal of Pharmaceutical Negative Results, 14(2), 1-10.
• Overcoming the Challenge of Poor Drug Solubility. (2025, March 12).
• Singh, A., & Pai, R. S. (2014). Improvement in solubility of poor water-soluble drugs by solid dispersion. International Journal of PharmTech Research, 6(4), 1233-1243.
• Williams, H. D., Trevaskis, N. L., Charman, S. A., Shanker, R. M., Charman, W. N., Pouton, C. W., & Porter, C. J. (2020). The Role of Functional Excipients in Solid Oral Dosage Forms to Overcome Poor Drug Dissolution and Bioavailability. Pharmaceutics, 12(5), 396.
• Kumar, S., & Singh, S. (2022). Bioavailability Enhancement Techniques for Poorly Aqueous Soluble Drugs and Therapeutics. Life, 12(2), 264.
• Surface Solid Dispersion Technique for Solubility Enhancement of Nifedipine. (2024, December 24).
• Yasir, M., Asif, M., Kumar, A., & Aggarwal, A. (2021). Emerging Role of Biopharmaceutical Classification and Biopharmaceutical Drug Disposition System in Dosage form Development: A Systematic Review. Journal of Pharmaceutical Research International, 33(47A), 438-453.
• Cyclodextrin as a Drug Carrier Increasing Drug Solubility. (n.d.). Touro Scholar.
• Effective Formulation Development Strategies for Poorly Soluble Active Pharmaceutical Ingredients. (n.d.). Dr. Reddy's API.
• Al-Gohary, O. M. N., & Al-Kassas, R. S. (2014). pH-Dependent Solubility and Dissolution Behavior of Carvedilol—Case Example of a Weakly Basic BCS Class II Drug. AAPS PharmSciTech, 15(3), 577-585.
• Cyclodextrins as Multifunctional Platforms in Drug Delivery and Beyond: Structural Features, Functional Applications, and Future Trends. (2025, July 20). MDPI.
• Formulation and development of some BCS Class II drugs. (2019, March 15).
• Singh, J., Walia, M., & Harikumar, S. L. (2013). SOLUBILITY ENHANCEMENT BY SOLID DISPERSION METHOD: A REVIEW. Journal of Drug Delivery and Therapeutics, 3(5), 148-155.
• 4 Factors Affecting Solubility of Drugs. (2021, July 5). Ascendia Pharmaceutical Solutions.
• FORMULATION DEVELOPMENT - Solubility-Enhancing Technologies in Pharmaceutical Development, a Mini-Review. (2024, September 5).
• Bagade, O. M., & Chaudhari, G. S. (2013). Solid Dispersion: Solubility Enhancement Technique for poorly water soluble Drugs. Journal of Advanced Pharmacy Education and Research, 3(4), 429-440.
• Date, A. A., & Nagarsenker, M. S. (2007). A Review on Solid Dispersion and Carriers Used Therein for Solubility Enhancement of Poorly Water Soluble Drugs. Journal of Pharmaceutical Investigation, 37(3), 189-202.
• Video: Factors Affecting Dissolution: Drug pKa, Lipophilicity and GI pH. (2024, October 10). JoVE.
• LIPID-BASED DRUG DELIVERY SYSTEMS. (n.d.). ACS.org.
• lipid based formulations of biopharmaceutics classification system (bcs) class ii drugs: strategy. (2017, January 4). Pharma Excipients.
• Evaluation of pH Dependent Solubility and Examination of Variation in Pharmacokinetic Properties of Alectinib: A Quantitative Study by. (n.d.).
• Application Notes and Protocols for Determining the Solubility of Novel Compounds. (n.d.). Benchchem.
• Introduction to Lipid-Based Drug Delivery Systems for Oral Delivery. (2021, June 29).
• (PDF) Solid dispersion: A strategy for solubility enhancement. (2021, September 18). ResearchGate.
• The future of lipid-based drug delivery systems. (2025, April 3). CAS.
• Papakyriakopoulou, P., Manta, K., & Nikitakis, A. (2022). Lipid-Based Drug Delivery Systems: Concepts and Recent Advances in Transdermal Applications. Pharmaceutics, 14(3), 580.
• Kinetic Solubility Assays Protocol. (n.d.). AxisPharm.
• Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies. (2024, March 15). WuXi AppTec DMPK.
• Kinetic & Thermodynamic Solubility Testing. (n.d.). WuXi AppTec.
• Pharmaceutical Solubility Testing | Why It Matters and What It Really Measures. (2026, January 22). Raytor.
• BIOAVAILABILITY ENHANCEMENT - Solving Low Solubility Challenges to Optimize Drug Delivery Platforms. (2023, April 21).
• Key strategies central to overcoming poor API solubility. (n.d.). Almac.

Sources

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• 8. BIOAVAILABILITY ENHANCEMENT - Solving Low Solubility Challenges to Optimize Drug Delivery Platforms [drug-dev.com]
• 9. The Role of Functional Excipients in Solid Oral Dosage Forms to Overcome Poor Drug Dissolution and Bioavailability - PMC [pmc.ncbi.nlm.nih.gov]
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• 12. A Review on Solid Dispersion and Carriers Used Therein for Solubility Enhancement of Poorly Water Soluble Drugs - PMC [pmc.ncbi.nlm.nih.gov]
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Furan Synthesis Technical Support Center: Troubleshooting &amp; Byproduct Mitigation

Welcome to the Technical Support Center for furan derivative synthesis. Furan rings are ubiquitous in pharmaceuticals, agrochemicals, and renewable materials. However, their electron-rich, heteroaromatic nature makes them highly susceptible to side reactions, including acid-catalyzed ring-opening, polymerization, and undesired cycloisomerization.

This guide is designed for research scientists and drug development professionals. It provides mechanistic troubleshooting, field-proven methodologies, and self-validating protocols to overcome byproduct formation.

Module 1: The Paal-Knorr Synthesis & Acid-Catalyzed Polymerization

Q: Why is my Paal-Knorr cyclization yielding dark, tarry mixtures instead of the desired furan?

The Causality: The classical Paal-Knorr synthesis relies on the acid-catalyzed cyclization of 1,4-dicarbonyl compounds. However, the resulting furan ring is highly sensitive to strong acids. Excessive acidity or prolonged heating causes the furan product (or its hemiacetal intermediates) to undergo rapid electrophilic ring-opening. This generates highly reactive acyclic species that immediately undergo intermolecular cross-linking, resulting in insoluble, dark polymeric tars[1]. Additionally, if the reaction pH exceeds 3 in the presence of primary amines, pyrrole formation becomes a dominant competing pathway[2].

The Solution: Shift away from harsh mineral acids (like H₂SO₄) and utilize hydrogen-bond-donating solvent systems. Using a mild Brønsted acid like p-toluenesulfonic acid (pTSA) in hexafluoroisopropanol (HFIP) prevents over-acidification. HFIP forms a strong hydrogen-bonding network that activates the carbonyl groups for cyclization while simultaneously acting as a weak nucleophile, effectively shutting down the ring-opening byproduct pathways[3].

Reaction pathways in Paal-Knorr synthesis highlighting byproduct formation.

Protocol 1: HFIP-Assisted Synthesis of 2,3-Diaryl Furans

Self-Validating Mechanism: The lack of enolization in the final furan product drastically alters its hydrogen-bonding capability compared to the starting ynone. This guarantees a massive retention factor (

) shift on TLC, allowing instant visual validation of reaction success[3].

• Preparation: In a dry reaction vial, add the ynone substrate (1.0 mmol).

• Solvent Addition: Add 2.0 mL of hexafluoroisopropanol (HFIP).

• Catalysis: Introduce p-toluenesulfonic acid (pTSA) at a 10 mol% loading.

• Reaction: Stir the mixture at room temperature (ambient conditions) for 30–60 minutes. The mild temperature prevents decarboxylation and polymerization[3].

• Workup: Because HFIP is highly volatile, remove the solvent directly under reduced pressure. Do not perform an aqueous workup , as introducing water under acidic conditions risks hydrolytic ring-opening.

• Purification: Purify the crude mixture directly via silica gel column chromatography.

Module 2: Biomass Dehydration & The "Humin" Problem

Q: During the dehydration of hexoses to 5-hydroxymethylfurfural (5-HMF), I am losing >40% of my carbon mass to black, insoluble solids. How can I suppress this?

The Causality: The black solids are "humins." During the acid-catalyzed dehydration of sugars (like fructose or glucose) to 5-HMF, highly reactive acyclic intermediates (such as 2,5-dioxo-6-hydroxyhexanal) are generated. If these intermediates are not rapidly cyclized, they undergo aggressive aldol addition and condensation reactions with themselves or with the newly formed 5-HMF[4]. Isomerization catalysts that stabilize the acyclic form of monosaccharides inadvertently expose the carbonyl moieties, drastically exacerbating humin formation[4].

The Solution: To inhibit humin formation, the reactive intermediates must be chemically protected. Utilizing Low-Transition-Temperature Mixtures (LTTMs) like choline chloride combined with boric acid and

-hydroxy acids creates a synergistic environment. This system forms stable tetrahydroxyborate esters (THBE), which thermodynamically favor the protected intermediate state, preventing the random cross-linking that leads to humins[4].

Mechanism of humin byproduct formation during hexose dehydration to 5-HMF.

Protocol 2: Suppression of Humins using LTTMs

• LTTM Preparation: Mix choline chloride and a hydrogen bond donor (e.g., malic acid) at a 1:1 molar ratio. Heat to 90 °C until a clear, homogenous liquid forms.

• Substrate Loading: Add the monosaccharide (e.g., D-fructose or D-glucose) at 10 wt% relative to the LTTM.

• THBE Formation: Introduce boric acid (10 mol%) and an

  -hydroxy acid additive. This combination spontaneously forms THBE, releasing to gently increase medium acidity without harsh mineral acids[4].

• Reaction: Stir the mixture at 90 °C for 1 hour.

• Extraction: To further prevent humin formation, extract the formed 5-HMF continuously using an immiscible organic solvent (e.g., Methyl isobutyl ketone, MIBK). Removing 5-HMF from the acidic phase prevents it from cross-linking with residual intermediates[4].

Module 3: Transition-Metal Catalyzed Cross-Coupling

Q: When synthesizing functionalized furans via Palladium-catalyzed one-pot reactions of 1,3-dicarbonyls and alkenyl bromides, I observe significant unreacted starting material and cycloisomerization byproducts. How do I optimize this?

The Causality: In transition-metal catalyzed furan synthesis, the choice of the Pd ligand, base, and oxidant heavily dictates the reaction's chemoselectivity. Stronger bases can degrade the 1,3-dicarbonyl starting material before oxidative addition occurs. More importantly, if an inefficient oxidant is used, the active Pd(II) species is not regenerated fast enough. This stalls the catalytic cycle, allowing the intermediates to undergo competitive cycloisomerization or degradation rather than the desired endo-exo-dig cyclization[5].

The Solution: Systematic evaluation shows that utilizing

as the catalyst, paired with as a mild base and as the oxidant, provides the optimal kinetic balance. This specific combination accelerates the regeneration of Pd(II) and pushes the yield of functionalized furans to 94% while suppressing cycloisomerization byproducts to <5%[5].

Palladium-catalyzed one-pot synthesis of furans and competing byproduct pathways.

Protocol 3: Palladium-Catalyzed One-Pot Synthesis of Functionalized Furans

• Setup: To a Schlenk tube equipped with a magnetic stir bar, add 1,3-cyclohexanedione (1.0 mmol) and the selected alkenyl bromide (1.0 mmol).

• Catalyst & Oxidant Loading: Add

  (0.01 mmol, 1 mol%) as the catalyst and (0.05 mmol, 5 mol%) as the oxidant[5].

• Base Addition: Introduce

  (2.0 mmol) as the base.

• Solvent: Add 4.0 mL of anhydrous dioxane.

• Reaction: Seal the tube and heat the mixture to 80 °C in an oil bath for exactly 2 hours. Prolonged heating beyond 2 hours provides no yield benefit and risks thermal degradation[5].

• Isolation: Cool to room temperature, filter through a pad of Celite to remove the copper and palladium salts, and concentrate the filtrate in vacuo. Purify by flash chromatography.

Quantitative Summary of Byproduct Mitigation Strategies

The following table summarizes the impact of optimizing catalytic conditions on furan yield and byproduct suppression across the methodologies discussed above.

Catalytic System / Solvent	Target Product	Temp (°C)	Time (h)	Desired Furan Yield (%)	Byproduct Yield (%)	Primary Mechanism of Byproduct Suppression
Aqueous HCl (Traditional)	5-HMF	100	2	15 - 20	> 50 (Humins)	None (Rapid aldol condensation occurs)
Choline Chloride / Boric Acid + -Hydroxyacids	5-HMF	90	1	19 - 25	< 15 (Humins)	Formation of stable THBE intermediates
pTSA in HFIP	2,3-Diaryl Furans	25	0.5	94	< 5 (Tars)	HFIP hydrogen-bonding network stabilization
/ Dioxane	Functionalized Furans	80	2	94	< 5 (Isomers)	Efficient Pd(II) regeneration via

References

• Synthesis of furan derivatives from monosaccharides in reaction media based on choline chloride Source: ORBi (University of Liège) URL:[Link]

• HFIP-assisted Brønsted acid catalysed synthesis of furan derivatives Source: ConnectSci URL:[Link]

• Optimization of Palladium-Catalyzed One-Pot Synthesis of Functionalized Furans for High-Yield Production: A Study of Catalytic and Reaction Parameters Source: ResearchGate URL:[Link]

• Paal-Knorr Pyrrole Synthesis Source: Organic Chemistry Portal URL:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Paal-Knorr Pyrrole Synthesis [organic-chemistry.org]
• 3. connectsci.au [connectsci.au]
• 4. orbi.uliege.be [orbi.uliege.be]
• 5. researchgate.net [researchgate.net]

Troubleshooting signal overlap in NMR spectra of pyrrolidine compounds

Ticket ID: PYR-NMR-001 Status: Open Assigned Specialist: Senior Application Scientist Subject: Troubleshooting complex signal overlap and line broadening in substituted pyrrolidine scaffolds.

Executive Summary

Pyrrolidine rings present a "perfect storm" for NMR spectral crowding. As a researcher, you are likely facing one of three distinct physical phenomena: Rotameric Exchange (slow C-N bond rotation), Conformational Puckering (rapid ring flipping), or Strong Coupling (virtual coupling effects). This guide provides a diagnostic workflow to identify the root cause and actionable protocols to resolve it.

Part 1: Diagnostic Workflow

Before altering acquisition parameters, use this logic flow to categorize your spectral issue.

Figure 1: Decision tree for isolating the physical cause of pyrrolidine spectral complexity.

Part 2: Troubleshooting Guides (Q&A)

Issue 1: The "Double Spectrum" Phenomenon

Q: My compound is pure by LC-MS, but the

NMR shows two sets of peaks with unequal integration (e.g., 3:1 ratio). Is my sample contaminated?

A: Likely not. If your pyrrolidine nitrogen is acylated (N-C=O) or sulfonylated, you are observing rotamers .

• The Mechanism: The N-C(=O) bond has partial double-bond character, creating a high rotational energy barrier (

  kcal/mol) [1]. This results in slow exchange on the NMR timescale, making the cis and trans isomers appear as distinct species.

• The Fix (VT-NMR): You must shift the exchange regime from "slow" to "fast" by increasing the temperature.

Protocol: Coalescence Temperature Determination

• Solvent Selection: Switch to DMSO-

  or Tetrachloroethane- (TCE) to allow heating above 80°C. Avoid (boils at 61°C).

• Stepwise Heating: Acquire spectra at 298 K, 323 K, 348 K, and 373 K.

• Endpoint: Signals will broaden and eventually merge (coalesce) into a single, sharp set of time-averaged peaks.

• Caution: Ensure your compound is thermally stable. If degradation occurs, report the spectra at 298 K and explicitly label them as "mixture of rotamers."

Issue 2: The "Multiplet Blob" (Virtual Coupling)

Q: The protons at C3 and C4 appear as an unresolved "hump," even though they should be distinct multiplets. Why?

A: This is often due to Virtual Coupling or Strong Coupling .

• The Mechanism: In pyrrolidines, the chemical shift difference (

  ) between geminal or vicinal protons can be small compared to their coupling constant ( ). When , the "first-order" rules break down. The spins mix, and protons usually considered "distant" (like H2 and H5) can effectively couple to each other through the intermediate H3/H4 spins, creating complex, non-interpretable multiplets [2].

• The Fix (Pure Shift NMR): Use broadband homonuclear decoupling to collapse multiplets into singlets.[1]

Protocol: PSYCHE (Pure Shift Yielded by Chirp Excitation) The PSYCHE pulse sequence suppresses

couplings, leaving only chemical shifts.

Parameter	Recommended Setting	Notes
Pulse Sequence	psyche (Bruker) / pure_shift (Varian)	Requires gradient probe.
Flip Angle ( )	10° - 20°	Low flip angle minimizes artifacts but reduces S/N.
Spectral Width (SW)	Standard (e.g., 10-12 ppm)	Ensure no aliasing.
Number of Scans	4x to 8x standard 1D	Sensitivity is lower than standard .
Processing	Standard FT	No special reconstruction required for PSYCHE.

Result: The C3/C4 "blob" will resolve into distinct singlets, allowing precise chemical shift determination.

Issue 3: Overlapping Signals (Solvent Masking)

Q: My key pyrrolidine proton is buried under a solvent peak or an aromatic signal. How do I move it?

A: Utilize the ASIS (Aromatic Solvent-Induced Shift) effect.

• The Mechanism: Benzene-

  or Toluene- molecules stack preferentially against the solute. The magnetic anisotropy of the solvent ring creates a local shielding/deshielding cone. This effect is highly dependent on the local geometry of the solute protons, causing differential shifts that "pull apart" overlapping signals [3].

Solvent Screening Matrix

Solvent	Polarity	Effect on Pyrrolidine Shifts	Best For...

| Chloroform-

| Non-polar | Baseline standard. | Initial screen. | | DMSO- | Polar Aprotic | Disrupts H-bonding; Deshields NH/OH. | Solubility issues; separating H-bonded protons. | | Benzene- | Non-polar Aromatic | Strong ASIS effect (upfield shifts). | Resolving aliphatic overlap (C3/C4 protons). | | Methanol- | Polar Protic | Exchangeable protons disappear. | Simplifying spectra by removing NH/OH couplings. |

Part 3: Advanced Isolation (1D Selective TOCSY)

If you cannot change solvent or temperature, use 1D Selective TOCSY to mathematically isolate the spin system.

Workflow Logic:

• Identify a "Handle": Find one proton in the pyrrolidine ring that is isolated (usually the

  -proton H2 or H5 adjacent to the nitrogen).

• Selectively Excite: Apply a shaped pulse (e.g., Gaussian or Sinc) to this "handle."

• Magnetization Transfer: The magnetization will propagate through the

  -coupling network (H2 H3 H4 H5).

• Result: The spectrum will show only the protons connected to the handle, eliminating all other background signals.

Figure 2: Workflow for extracting a specific spin system using 1D TOCSY.

References

• Bushweller, C. H., et al. (1970).[2] Activation parameters for conformational isomerism in an N-acetylpyrrolidine. Journal of the Chemical Society D, 1251.

• Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry. Elsevier.

• Gottlieb, H. E., et al. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. Journal of Organic Chemistry, 62(21), 7512–7515.

• Foroozandeh, M., et al. (2014).[1] Ultrahigh-resolution NMR spectroscopy (PSYCHE). Angewandte Chemie International Edition, 53(27), 6990-6992.

Sources

• 1. scispace.com [scispace.com]
• 2. Activation parameters for conformational isomerism in an N-acetylpyrrolidine by total nuclear magnetic resonance line shape analysis and direct thermal stereomutation - Journal of the Chemical Society D: Chemical Communications (RSC Publishing) [pubs.rsc.org]

Enhancing the metabolic stability of novel heterocyclic drug candidates

Welcome to the DMPK (Drug Metabolism and Pharmacokinetics) Technical Support Center. This hub is specifically designed for researchers, medicinal chemists, and drug development professionals seeking to troubleshoot and optimize the metabolic stability of novel heterocyclic drug candidates.

Below, you will find field-proven strategies, self-validating protocols, and diagnostic workflows to overcome common metabolic liabilities.

Category 1: Structural Optimization Strategies (Chemistry FAQs)

Q1: I have a promising lead with a saturated nitrogen heterocycle (e.g., pyrrolidine, piperidine) that suffers from rapid CYP450-mediated oxidative clearance. How can I block this without destroying target affinity? A1: Cytochrome P450 (CYP450) enzymes typically target electron-rich, sterically accessible C-H bonds adjacent to the heteroatom. To mitigate this without drastically altering the molecule's pharmacophore, employ the following strategies:

• Steric Hindrance: Introduce bulky substituents (e.g., methyl or gem-dimethyl groups) adjacent to the labile site. This sterically blocks the CYP450 active site from accessing the vulnerable C-H bond[1].

• Electronic Deactivation (Fluorination): Substitute hydrogen with fluorine at or near the metabolic "soft spot." The Causality: Fluorine substitution is effective because the C-F bond is significantly stronger than the C-H bond (~105 kcal/mol vs. 98 kcal/mol). Furthermore, fluorine's high electronegativity withdraws electron density from the heterocyclic ring, increasing the oxidation potential of the adjacent C-H bonds and making them highly resistant to CYP-mediated hydrogen atom transfer[1].

Q2: We modified our lead to avoid CYP450 metabolism by incorporating an aromatic nitrogen-containing heterocycle (e.g., quinoline, pyrimidine). It is highly stable in human liver microsomes (HLM) but fails rapidly in vivo. What is happening? A2: You are likely encountering Aldehyde Oxidase (AOX) mediated metabolism. AOX is a cytosolic molybdenum-containing flavoprotein that catalyzes the nucleophilic oxidation of electron-deficient, nitrogen-containing aromatic heterocycles[2][3]. The Causality: Traditional HLM assays require NADPH to activate CYP450s but do not capture cytosolic enzymes like AOX[4]. By designing out CYP liabilities (making the ring more electron-deficient to resist oxidation), you inadvertently created an ideal electrophilic substrate for AOX nucleophilic attack at the carbon adjacent to the nitrogen[3]. The Fix: Shift your screening to human hepatocytes or S9 fractions. Chemically, you can block the carbon adjacent to the nitrogen with a small alkyl group (e.g., methyl) or alter the ring's electronic distribution to reduce electrophilicity at that specific position[3].

Category 2: In Vitro Assay Troubleshooting (Biology FAQs)

Q3: My liver microsome assay results show high batch-to-batch variability. How can I establish a self-validating protocol to ensure data integrity? A3: Variability usually stems from inconsistent enzyme activity, cofactor degradation, or non-specific binding. A self-validating system requires concurrent positive and negative controls within the exact same plate to isolate the variable.

Step-by-Step Validated Liver Microsome Assay Protocol:

• Compound Preparation: Prepare test compounds, positive controls (e.g., Verapamil for high clearance, Warfarin for low clearance), and negative controls (no-NADPH blanks) at 20 mM in DMSO. Dilute to a final working concentration of 1 µM to maintain sink conditions and avoid saturating the enzymes ([S] << Km)[5].

• Pre-incubation: Combine 0.5 mg/mL liver microsomes in 0.1 M potassium phosphate buffer (pH 7.4) containing 3.3 mM MgCl2. Pre-incubate at 37°C for 5 minutes[6].

• Initiation: Initiate the reaction by adding NADPH to a final concentration of 1.0 mM. (Crucial: Prepare NADPH fresh daily, as it degrades rapidly in aqueous solution)[6].

• Time-point Sampling: At t = 0, 15, 30, and 60 minutes, remove an aliquot of the reaction mixture[5].

• Quenching: Immediately dispense the aliquot into 3 volumes of ice-cold acetonitrile containing an internal standard (IS). This precipitates the microsomal proteins and halts the reaction[5].

• Centrifugation & Analysis: Centrifuge at 4000 rpm for 15 minutes. Transfer the supernatant for LC-MS/MS analysis to quantify parent compound depletion[7]. Causality Check: If the no-NADPH control shows depletion over time, your compound is either chemically unstable in the buffer or highly prone to non-specific binding to the plasticware.

Step-by-step workflow for the liver microsome metabolic stability assay.

Q4: How do I definitively differentiate between CYP and AOX-mediated clearance in my in vitro assays? A4: Use selective chemical inhibitors in a reaction phenotyping assay utilizing S9 fractions (which contain both microsomal CYPs and cytosolic AOX).

• In parallel arm A, incubate the compound with 1-Aminobenzotriazole (1-ABT), a broad-spectrum mechanism-based CYP inhibitor.

• In parallel arm B, incubate with Raloxifene, a potent and specific inhibitor of human AOX1[4]. Interpretation: If 1-ABT rescues the compound's half-life, the clearance is CYP-driven. If Raloxifene rescues it, it is AOX-driven.

Decision tree for diagnosing CYP450 vs. Aldehyde Oxidase (AOX) clearance mechanisms.

Category 3: Analytical Challenges (LC-MS/MS FAQs)

Q5: I am seeing poor recovery (low signal at t=0) for my highly lipophilic heterocyclic compounds in the hepatocyte stability assay. What is going wrong? A5: Highly lipophilic compounds (LogP > 4) frequently suffer from Non-Specific Binding (NSB) to the assay plate walls or the microsomal/hepatocyte lipid membranes, artificially lowering your t=0 baseline. Troubleshooting:

• Change the plasticware: Switch from standard polystyrene to low-binding polypropylene plates.

• Add a carrier protein: Introduce 0.1% to 0.5% BSA (Bovine Serum Albumin) to the incubation buffer. BSA binds the lipophilic compound, keeping it in solution. Note: You must correct your intrinsic clearance (CLint) calculations for the unbound fraction (fu) when utilizing BSA.

Data Summary: Impact of Structural Modifications on Metabolic Stability

Heterocycle Type	Primary Metabolic Liability	Optimization Strategy	Effect on Clearance (In Vitro)
Pyrrolidine / Piperidine	CYP450 (N-dealkylation / oxidation)	α-Fluorination or gem-dimethylation	Decreases CLint by blocking C-H abstraction[1]
Quinoline / Pyrimidine	Aldehyde Oxidase (AOX)	Methylation at C2/C4 position	Decreases CLint by blocking nucleophilic attack[3]
Unsubstituted Amide	Hydrolysis / CYP oxidation	Bioisosteric replacement (e.g., 1,2,4-oxadiazole)	Significantly improves half-life (T1/2)[8]

References

• Manevski N, et al. "Metabolism by Aldehyde Oxidase: Drug Design and Complementary Approaches to Challenges in Drug Discovery." ResearchGate. URL:[Link]

• Meanwell, N. A. "Optimizing Drug Efficacy: The Role of Heterocyclic Frameworks in Enhancing Selectivity and Metabolic Stability." Human Journals. URL:[Link]

• "Aldehyde Oxidase." Cambridge MedChem Consulting. URL: [Link]

• "Microsomal stability assay for human and mouse liver microsomes." Protocols.io. URL:[Link]

• "Composition and Orientation of the Core Region of Novel HIV-1 Entry Inhibitors Influences Metabolic Stability." MDPI. URL:[Link]

• "Amide Bond Bioisosteres: Strategies, Synthesis, and Successes." NIH / PMC. URL:[Link]

Sources

• 1. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 2. researchgate.net [researchgate.net]
• 3. Involvement of Aldehyde Oxidase (AOXs) in Drug Metabolism: Early Prediction and Coping Strategies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 4. Aldehyde Oxidase | Cambridge MedChem Consulting [cambridgemedchemconsulting.com]
• 5. protocols.io [protocols.io]
• 6. mdpi.com [mdpi.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Amide Bond Bioisosteres: Strategies, Synthesis, and Successes - PMC [pmc.ncbi.nlm.nih.gov]

Strategies to reduce the toxicity of furan-containing molecules

Status: Operational | Tier: Level 3 (Senior Application Scientist)

Welcome to the . You are likely here because a furan-containing lead compound has failed a hepatotoxicity screen (e.g., high ALT/AST in vivo or low cell viability in vitro) or showed a "Structural Alert" in silico.

This guide provides a root-cause analysis of furan bioactivation and actionable medicinal chemistry strategies to mitigate these risks while retaining potency.

Module 1: Diagnostic Triage (The "Why")

Issue: Your molecule contains a furan ring and exhibits time-dependent inhibition (TDI) of CYPs or direct hepatotoxicity. Root Cause: Metabolic Bioactivation to cis-2-butene-1,4-dial (BDA).[1][2][3][4]

Furan is not toxic per se; it is a pro-toxicant. The hepatic enzyme CYP2E1 (and to a lesser extent CYP2A6) oxidizes the furan ring.[2][4] While furan epoxides are often cited as intermediates, the stable and highly reactive toxicophore is the ring-opened dicarbonyl species, BDA .

Mechanism of Toxicity

BDA is a potent electrophile that reacts with nucleophiles (Lysine, Cysteine) on proteins and DNA. This leads to:

• Protein Adducts: Covalent binding to cellular proteins (hepatotoxicity).

• GSH Depletion: Rapid consumption of glutathione stores (oxidative stress).

• DNA Crosslinking: Potential genotoxicity (though often secondary to cytotoxicity).

Figure 1: The metabolic bioactivation pathway of furan.[2][4] The critical intervention point is preventing the formation of BDA or trapping it before protein binding.

Module 2: Structural Modification Protocols (The "Fixes")

If the furan ring is essential for binding (e.g., acting as a hydrogen bond acceptor or filling a hydrophobic pocket), you cannot simply delete it. Use these three strategies to "tame" the ring.

Strategy A: Steric Blockade (The "Shield")

Metabolic oxidation typically occurs at the

-positions (C2 and C5). Blocking these sites prevents the CYP heme iron from approaching the carbons.

• Protocol: Introduce small alkyl groups (Methyl, Ethyl) or halogens (Cl, F) at C2/C5.

• Risk: If the substituent is a methyl group, it may itself become a site of metabolic attack (benzylic-like hydroxylation). Fluorine is often preferred for metabolic stability.

Strategy B: Electronic Deactivation (The "Drain")

CYP oxidation is an electrophilic attack. By lowering the electron density of the furan ring (lowering the HOMO energy), you make it a poorer substrate for CYP2E1.

• Protocol: Append Electron-Withdrawing Groups (EWGs) such as

  , , or directly to the ring or conjugated positions.

• Outcome: Reduces the rate of epoxide formation.

Strategy C: Scaffold Hopping (The "Switch")

Replace the furan with a bioisostere that mimics the geometry and electronics but lacks the specific ring-opening liability.

Bioisostere	Description	Pros	Cons
Thiophene	Sulfur replaces Oxygen	Higher aromaticity; less prone to ring opening; similar size.	Sulfur is lipophilic (increases LogP); S-oxidation can occur.
Oxazole	N and O in 1,3-position	Lower lipophilicity (LogP); reduced metabolic liability.	H-bond acceptor capability changes; geometry shift.
Tetrahydrofuran	Saturated Furan	No -electrons; immune to aromatic oxidation.	Loss of planarity (3D pucker); loss of aromatic stacking interactions.

Module 3: Validation Protocols (The "Test")

You must verify if your structural changes actually reduced reactive metabolite formation. The Gold Standard is the GSH Trapping Assay .

Protocol: Reactive Metabolite Trapping

Objective: Detect and quantify the formation of BDA-GSH adducts using LC-MS/MS.

Reagents:

• Human Liver Microsomes (HLM) or Recombinant CYP2E1.

• NADPH regenerating system.

• Nucleophile trap: Glutathione (GSH) or N-Acetyl Cysteine (NAC).

Workflow:

• Incubation: Mix Test Compound (10

  M) + HLM (1 mg/mL) + GSH (5 mM).

• Initiation: Add NADPH (1 mM). Incubate at 37°C for 60 mins.

• Quench: Add ice-cold Acetonitrile (1:1 v/v). Centrifuge to pellet proteins.

• Analysis: Inject supernatant into High-Res LC-MS/MS (Q-TOF or Orbitrap).

• Data Mining: Search for Neutral Loss of 129 Da (pyroglutamic acid moiety of GSH) or specific Mass Shift (+307 Da for GSH).

Figure 2: Step-by-step workflow for the Glutathione (GSH) Trapping Assay to detect reactive furan metabolites.

Module 4: Troubleshooting & FAQs

Q: I blocked the C2 and C5 positions with methyl groups, but I still see adducts. Why? A: You likely shifted the metabolic soft spot. While you blocked ring oxidation, the methyl groups themselves can be oxidized to hydroxymethyl (-CH2OH) and then to aldehydes (-CHO), which are also reactive. Furthermore, 2,5-dimethylfuran can still undergo oxidation to cis-3-hexene-2,5-dione (a toxic diketone). Try replacing methyls with Fluorine or Deuterium.

Q: My compound is potent, but the furan is causing high intrinsic clearance (Cl_int). Will switching to Thiophene fix this? A: Likely, yes. Thiophene is more aromatic (resonance energy ~29 kcal/mol) than furan (~16 kcal/mol), making it more resistant to oxidation. However, watch your lipophilicity (LogP), as thiophene is more lipophilic than furan, which might introduce solubility issues or hERG binding.

Q: Can I use a prodrug strategy to mask the furan? A: Generally, no. Furan toxicity is a result of metabolism, not absorption.[2] Unless the furan itself is the "mask" (which is rare and risky), the furan ring will eventually be exposed to the liver. The goal is to stabilize the ring, not hide it temporarily.

References

• Peterson, L. A. (2013). Reactive Metabolites in the Biotransformation of Molecules Containing a Furan Ring. Chemical Research in Toxicology.

• Yan, Z., et al. (2005).[5][6] Screening and structural characterization of reactive metabolites.... Rapid Communications in Mass Spectrometry.

• Kalgutkar, A. S., et al. (2005). A comprehensive listing of bioactivation pathways of organic functional groups. Current Drug Metabolism.

• Pillai, B., et al. (2025). Furan: A Promising Scaffold for Biological Activity. International Journal of Advanced Biological and Biomedical Research.

Sources

• 1. Trapping of cis-2-butene-1,4-dial to measure furan metabolism in human liver microsomes by cytochrome P450 enzymes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Trapping of cis-2-Butene-1,4-dial to Measure Furan Metabolism in Human Liver Microsomes by Cytochrome P450 Enzymes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. scispace.com [scispace.com]
• 4. researchgate.net [researchgate.net]
• 5. evotec.com [evotec.com]
• 6. news.cyprotex.com [news.cyprotex.com]

Technical Support Center: HPLC Optimization for Polar Metabolites

Welcome to the Technical Support Center for Liquid Chromatography-Mass Spectrometry (LC-MS) metabolomics. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals overcome one of the most persistent challenges in analytical chemistry: the retention, separation, and reproducible quantification of highly polar and hydrophilic metabolites (e.g., amino acids, organic acids, sugar phosphates, and nucleotides).

Standard Reversed-Phase Liquid Chromatography (RPLC) utilizes hydrophobic stationary phases (like C18) which fail to retain these polar compounds, causing them to elute in the column void volume where severe ion suppression occurs[1]. To resolve this, we must rely on orthogonal retention mechanisms such as Hydrophilic Interaction Liquid Chromatography (HILIC) or Ion-Pairing Reversed-Phase (IP-RP) chromatography[1][2].

Diagnostic Workflow: Selecting the Right Separation Mode

Before troubleshooting a failing method, you must ensure your chromatographic mode aligns with the physicochemical properties of your target metabolites.

Decision tree for selecting the optimal HPLC separation mode for polar metabolites.

Core Methodologies: Self-Validating Protocols

A robust analytical method is not just a list of parameters; it is a self-validating system where each step ensures the stability of the next. Below are the field-proven protocols for establishing HILIC and IP-RP workflows.

Protocol A: Setting up a Robust HILIC-MS Workflow

HILIC relies on partitioning analytes between a bulk organic mobile phase and a water-enriched layer immobilized on a polar stationary phase[1]. Establishing this water layer is critical for success.

• Mobile Phase Preparation:

  • Mobile Phase A (Aqueous): 10 mM Ammonium Acetate or Ammonium Formate in LC-MS grade water. Adjust pH to 9.0 (for amines) or 3.0 (for organic acids) depending on the target ionization state.

  • Mobile Phase B (Organic): 100% LC-MS grade Acetonitrile (ACN). Note: Never use Methanol as the weak solvent in HILIC, as it disrupts the stationary water layer.

• Column Hydration & Conditioning (Critical Step):

  • Install the column (e.g., BEH Amide or Zwitterionic).

  • Flush with 50 column volumes of 50:50 A:B at a low flow rate (0.2 mL/min) to fully hydrate the silica pores and establish the aqueous layer.

  • Transition to starting gradient conditions (typically 95% B) and equilibrate for 20 column volumes.

• Sample Preparation: Dilute all biological extracts so the final injection solvent contains at least 75% ACN.

• Matrix Passivation: Inject 5 to 10 pooled Quality Control (QC) biological samples before acquiring actual data. This passivates active silanol sites on the column and stabilizes retention times[3].

Protocol B: Ion-Pairing Reversed-Phase (IP-RP) Setup

For highly anionic metabolites (sugar phosphates, carboxylic acids) that exhibit poor peak shape in HILIC, IP-RP provides superior resolution[4].

• Reagent Selection: Use Tributylamine (TBA) as the ion-pairing agent. TBA contains a hydrophobic tail that binds to the C18 column and a cationic head that pairs with anionic metabolites[4].

• Mobile Phase Preparation:

  • Mobile Phase A: 10 mM TBA + 15 mM Acetic Acid in LC-MS grade water.

  • Mobile Phase B: 100% LC-MS grade Methanol.

• System Dedication: Warning: TBA is highly persistent. Dedicate a specific LC-MS system to this method to prevent permanent ion suppression in other positive-ion mode methods[2][4].

• Stationary Phase Coating: Inject 10 matrix samples at the beginning of the batch to thoroughly coat the C18 column with the IP reagent, ensuring reproducible retention times[4].

Troubleshooting Guides & FAQs

Q1: Why do my highly polar metabolites elute in the void volume on a C18 column, and how do I fix it?

Causality: RPLC relies on hydrophobic interactions. Polar metabolites (having a LogP < 0) are highly hydrophilic and preferentially partition into the aqueous mobile phase rather than interacting with the hydrophobic C18 alkyl chains. Because they do not interact with the stationary phase, they are swept out of the column immediately (void volume). Solution: Switch the chromatographic mode. If the compounds are neutral or mildly charged (e.g., sugars, amino acids), use HILIC[1]. If they are highly charged polyanions (e.g., ATP, citrate), use IP-RP chromatography with an agent like Tributylamine[2].

Q2: I switched to a HILIC column, but my peaks are heavily tailing, splitting, or fronting. What is causing this?

Causality: This is almost always caused by an injection solvent mismatch . In HILIC, the starting mobile phase is highly organic (typically >90% Acetonitrile). If your sample is dissolved in a highly aqueous solvent (e.g., 100% water), the injected plug acts as a strong eluent. It disrupts the delicate water layer on the stationary phase, causing the analytes to travel rapidly and unevenly down the column before the plug diffuses. Solution: Reconstitute or dilute your samples in a solvent that closely matches the initial mobile phase conditions (e.g., 75%–90% Acetonitrile). If the metabolites precipitate at this concentration, inject a much smaller volume (e.g., 0.5 µL instead of 5 µL) to minimize the aqueous disruption.

Q3: My retention times in HILIC are drifting constantly throughout the batch. How do I stabilize them?

Causality: HILIC retention time drift is caused by the slow equilibration kinetics of the immobilized water layer on the stationary phase. Unlike RPLC, where the hydrophobic phase equilibrates almost instantly, the polar stationary phase in HILIC takes significantly longer to rebuild its water layer after the aqueous gradient elutes the compounds. Solution:

• Increase your post-run equilibration time to at least 10–15 column volumes.

• Ensure you are using a buffer (e.g., 10 mM Ammonium Acetate) in both Mobile Phase A and Mobile Phase B to maintain constant ionic strength throughout the gradient.

• Perform matrix passivation (injecting 5-10 QC samples) before starting the run to saturate non-specific binding sites[3].

Q4: When using Ion-Pairing reagents like Tributylamine (TBA), my MS sensitivity drops drastically for other methods. Why?

Causality: Ion-pairing reagents like TBA are highly surface-active and possess high proton affinities. They coat the internal tubing of the LC, the column, and the mass spectrometer's electrospray ionization (ESI) source[4]. During ionization, TBA outcompetes other analytes for available charge, leading to severe ion suppression (especially in positive ion mode). Solution: Never run IP-RP on a shared LC-MS system. If accidental contamination occurs, flush the LC system extensively with 50:50 Isopropanol:Water containing 0.1% Formic acid, and physically clean the ESI source components (cones, capillaries, and shields).

Quantitative Data: Separation Mode Comparison

Use the following reference table to quickly align your target metabolite classes with the appropriate column chemistry and mobile phase system.

Column Chemistry	Separation Mode	Typical Mobile Phases	Target Metabolite Classes	Mechanistic Pros & Cons
C18 / C8	Reversed-Phase (RP)	Water / Methanol (0.1% Formic Acid)	Lipids, Non-polar secondary metabolites	Pro: Highly reproducible.Con: Zero retention for polar/ionic compounds.
Bare Silica / Amide	HILIC	Water / Acetonitrile (10mM Ammonium Acetate)	Sugars, Amino Acids, Vitamins	Pro: Excellent MS compatibility; high sensitivity[1].Con: Highly sensitive to injection solvent composition.
Zwitterionic (e.g., HILIC-Z)	HILIC / Ion-Exchange	Water / Acetonitrile (Ammonium buffers, pH 9)	Organic acids, Nucleosides	Pro: Dual retention mechanism for complex polar mixtures.Con: Requires long initial column equilibration.
C18 + Tributylamine	Ion-Pairing RP	Water / Methanol (10mM TBA + 15mM Acetic Acid)	Sugar phosphates, CoA derivatives, Nucleotides	Pro: Highest resolution for challenging polyanions[4].Con: Severely contaminates MS; requires dedicated system[2].

References

• Gallart-Ayala, H., Teav, T., & Ivanisevic, J. (2021). Chapter 4: Hydrophilic Interaction Chromatography–Mass Spectrometry (HILIC–MS) Approaches for Probing the Polar Metabolome. Royal Society of Chemistry. Available at:[Link]

• Sagi-Kiss, V., et al. (2022). Ion-pairing chromatography and amine derivatization provide complementary approaches for the targeted LC-MS analysis of the polar metabolome. Journal of Proteome Research / Imperial College London. Available at:[Link]

• Cubbon, S., Antonio, C., Wilson, J., & Thomas-Oates, J. (2010). METABOLOMIC APPLICATIONS OF HILIC-LC-MS. Mass Spectrometry Reviews / York Research Database. Available at: [Link]

• ResearchGate / Authors. (2025). Targeted profiling of polar intracellular metabolites using ion-pair-high performance liquid chromatography and -ultra high performance liquid chromatography coupled to tandem mass spectrometry. ResearchGate. Available at:[Link]

Sources

• 1. books.rsc.org [books.rsc.org]
• 2. Ion-pairing chromatography and amine derivatization provide complementary approaches for the targeted LC-MS analysis of the polar metabolome. [spiral.imperial.ac.uk]
• 3. pure.york.ac.uk [pure.york.ac.uk]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting Furan-Mediated Assay Interference

Overview As a Senior Application Scientist, I frequently encounter promising high-throughput screening (HTS) hits that ultimately fail orthogonal validation. Furan-containing small molecules are notorious in this regard. While furans are valuable pharmacophores, they are frequently flagged as. Their interference mechanisms are multifaceted, ranging from intrinsic photophysical properties to cryptic chemical reactivity[1]. This support center provides a self-validating framework to diagnose, troubleshoot, and bypass furan-mediated assay interference.

Section 1: Diagnostic FAQs & Mechanistic Insights

Q1: Why do furan compounds cause false positives in fluorescence-based assays? Causality: Furan rings often feature extended

-conjugation, allowing them to absorb UV-visible light and emit fluorescence, particularly in the blue/green spectral region (e.g., interfering with coumarin or 2)[2]. In a gain-of-signal assay, this autofluorescence mimics target activity. Conversely, if the furan's absorption spectrum overlaps with the assay fluorophore's emission, it acts as a quencher via inner filter effects or Förster resonance energy transfer (FRET), causing false positives in loss-of-signal assays[3].

Q2: My furan hit showed dose-dependent inhibition, but a freshly synthesized batch is inactive. What happened? Causality: Furan derivatives, such as 2-furylquinolines, are highly susceptible to 4 when stored in DMSO under ambient laboratory conditions[4]. Over time, they oxidize into reactive keto-enal intermediates or other electrophilic species. The "activity" you observed was driven by these degradation products covalently modifying your target protein, not the parent molecule engaging in specific, reversible binding[4].

Q3: How can I distinguish true target binding from furan-mediated thiol reactivity? Causality: Reactive furan degradation products often act as Michael acceptors, forming covalent adducts with exposed cysteine residues on your target protein or assay reagents (e.g., Coenzyme A). To validate true binding, you must run a thiol-reactivity counter-screen, such as 3 (a La Assay to detect Reactive Molecules by Nuclear Magnetic Resonance) or intact protein mass spectrometry, to detect non-specific covalent adduct formation[3].

Section 2: Step-by-Step Troubleshooting Protocols

To ensure scientific integrity, every hit must pass through a self-validating triage system. Implement the following protocols to isolate true hits from furan-driven artifacts.

Protocol A: Fluorescence Interference Counter-Screen

Objective: Isolate the compound's photophysical signal from the biological target's activity.

• Prepare Mock Assay Buffer: Replicate the exact buffer conditions from your primary screen (identical pH, salts, detergents, and carrier solvents)[1].

• Omit the Target: Add the furan compound at the primary screening concentration (e.g., 10–50

  M) to the buffer without the enzyme or protein target.

• Quantify Autofluorescence: Excite the sample at the primary assay's excitation wavelength. If the emission intensity is

  of your standard positive control signal, the compound is an autofluorescent false positive[1].

• Quantify Quenching: Add a known, fixed concentration of the assay fluorophore (e.g., FAM) to the well. If the fluorescence drops significantly below the fluorophore-only control, the furan is a quencher[2].

• Systemic Mitigation: If photophysical interference is confirmed, switch to a red-shifted or 5 (e.g.,

  nm) where furan absorption/emission is negligible[5], or utilize Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) to gate out short-lived furan autofluorescence.

Protocol B: Chemical Reactivity & Aggregation Triage

Objective: Determine if the furan is a covalent modifier or a colloidal aggregator.

• Detergent Sensitivity Test: Re-run the primary assay with the addition of 0.01% Triton X-100 or CHAPS. Colloidal aggregators will lose their apparent activity in the presence of detergents, whereas true binders maintain their potency[1].

• Glutathione (GSH) Scavenging Assay: Pre-incubate the furan compound with 1 mM GSH for 30 minutes before adding the target protein. If the compound's IC

  shifts dramatically (loss of potency), it is a thiol-reactive PAINS[3].

• Mass Spectrometry Validation: Incubate the target protein with a 10-fold molar excess of the furan compound for 1 hour. Run intact LC-MS. A mass shift corresponding to the furan (or its oxidized adduct) confirms non-specific covalent modification.

Section 3: Quantitative Data & Mitigation Strategies

The following table summarizes the primary modes of furan interference, their diagnostic metrics, and field-proven mitigation strategies.

Interference Mode	Diagnostic Assay	Threshold for Interference	Mitigation Strategy
Autofluorescence	Target-free buffer read	of positive control signal	Switch to NIR-II fluorophores[5] or TR-FRET.
Fluorescence Quenching	Fluorophore-only read	signal reduction vs. control	Use red-shifted labels; reduce compound concentration.
Colloidal Aggregation	Detergent addition (0.01% CHAPS)	-fold rightward shift in IC	Include non-ionic detergents in all assay buffers[1].
Covalent Reactivity	GSH Scavenging / Intact MS	Mass shift observed on target protein	Flag as PAINS; exclude from lead optimization.
DMSO Degradation	Fresh vs. Aged Stock Comparison	Fresh stock shows -fold drop in potency	Store as dry powder; prepare fresh DMSO stocks daily[4].

Section 4: Triage Workflow Visualization

Below is the logical workflow for triaging furan-containing hits to ensure only high-confidence compounds progress to lead optimization.

Caption: Workflow for triaging furan-mediated assay interference in high-throughput screening.

References

• Quantitative Analyses of Aggregation, Autofluorescence, and Reactivity Artifacts in a Screen for Inhibitors of a Thiol Protease | Journal of Medicinal Chemistry | 1

• Furan Donor for NIR-II Molecular Fluorophores with Enhanced Bioimaging Performance | ResearchGate / NIH | 5

• Oxidative Reactivities of 2-Furylquinolines: Ubiquitous Scaffolds in Common High-Throughput Screening Libraries | PMC / NIH | 4

• Post-HTS case report and structural alert: Promiscuous 4-aroyl-1,5-disubstituted-3-hydroxy-2H-pyrrol-2-one actives verified by ALARM NMR | PMC / NIH | 3

• New Substructure Filters for Removal of Pan Assay Interference Compounds (PAINS) from Screening Libraries and for Their Exclusion | University of Bristol |

• The oligonucleotide-based fluorescence assay for the discovery of tyrosyl-DNA phosphodiesterase 2 inhibitors | DOI.org |2

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Redirecting [linkinghub.elsevier.com]
• 3. Post-HTS case report and structural alert: Promiscuous 4-aroyl-1,5-disubstituted-3-hydroxy-2H-pyrrol-2-one actives verified by ALARM NMR - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Oxidative Reactivities of 2-Furylquinolines: Ubiquitous Scaffolds in Common High-Throughput Screening Libraries - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Furan Donor for NIR-II Molecular Fluorophores with Enhanced Bioimaging Performance - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: In Vivo Optimization for Pyrrolidine Derivatives

Status: Operational Operator: Senior Application Scientist Ticket ID: PYR-IVO-2026[1]

Welcome to the Pyrrolidine Optimization Hub

You are likely here because your pyrrolidine lead compound—despite showing promise in vitro—is failing in vivo. It’s precipitating in the syringe, crashing out in the peritoneum, or showing erratic bioavailability.[1]

Pyrrolidines are structurally deceptive. The saturated five-membered nitrogen ring functions as a secondary or tertiary amine, typically conferring a pKa between 9.0 and 11.[1]0. This basicity drives high aqueous solubility in acidic media but creates a "solubility cliff" at physiological pH (7.4), leading to precipitation upon injection. Furthermore, the ring is metabolically active, susceptible to oxidative activation that can confound toxicity data.[1]

This guide bypasses standard textbook advice to address the specific physicochemical and metabolic behaviors of the pyrrolidine scaffold.

Module 1: Formulation Troubleshooting

Q: My compound dissolves in DMSO but precipitates immediately upon dilution with saline. How do I fix this?

A: You are likely fighting the "pKa Cliff." Most pyrrolidines are lipophilic weak bases. In 100% DMSO, they are solubilized by the organic solvent. When you dilute with saline (pH ~5.5–7.0), the pH is often too high to maintain the ionized (soluble) state of the pyrrolidine nitrogen, and the water content forces the lipophilic free base out of solution.

The Fix: The "Acid-Buffer" Lock Do not rely on DMSO alone. You must lock the nitrogen in its protonated state or encapsulate the lipophilic domain.

• Salt Formation (First Line): If you are using the free base, stop. Convert to a Hydrochloride (HCl) or Tartrate salt. HCl salts of pyrrolidines generally exhibit >100-fold higher aqueous solubility than the free base.

• Cosolvent/Surfactant Blend: If the salt is insufficient, use the "10/10/80" Rule tailored for amines:

  • 10% DMSO (Solubilizer)[1]

  • 10% Solutol HS 15 (Surfactant - prevents crystal growth)[1]

  • 80% Acidified Saline (pH adjusted to ~4.5–5.0 with 0.1N HCl to keep the nitrogen charged).

• Cyclodextrin Encapsulation (Gold Standard): For IV routes, HP-β-CD (Hydroxypropyl-beta-cyclodextrin) is superior to surfactants.[1] It encapsulates the lipophilic pyrrolidine ring, shielding it from aqueous precipitation without altering pH significantly.

Q: Can I use N-Methyl-2-pyrrolidone (NMP) to boost solubility?

A: Proceed with extreme caution. NMP is structurally homologous to your compound (a pyrrolidone), making it an excellent solvent (up to 800-fold solubility enhancement).[1] However, NMP is not pharmacologically inert.[1]

• Risk: NMP can alter membrane permeability and has its own toxicity profile.

• Limit: Do not exceed 10-20% v/v in rodents.[2] Higher concentrations cause hemolysis and pain upon injection, confounding behavioral data.[1]

Visual Guide: Formulation Decision Tree

Caption: Logic flow for selecting the appropriate vehicle based on pyrrolidine physicochemical properties.

Module 2: Dosing Dynamics & Route Optimization

Q: The mice are showing immediate motor deficits (tremors/ataxia) after IP injection. Is my drug neurotoxic?

A: It might be your vehicle (The "DMSO Trap"). Pyrrolidine derivatives often target CNS receptors (e.g., nAChRs, racetams).[1] However, if you are using >10% DMSO or high concentrations of Propylene Glycol (PG), you are inducing vehicle-related neurotoxicity.[1]

• Mechanism: DMSO increases blood-brain barrier (BBB) permeability and causes transient motor impairment.

• Troubleshooting: Run a "Vehicle Only" control arm. If the control group shows ataxia, switch to HP-β-CD (which does not cross the BBB easily).[1]

Q: What are the safe dosing limits for these formulations?

Overloading the animal with volume alters pharmacokinetics (PK) by changing absorption rates and inducing physiological stress.[2]

Table 1: Recommended Dosing Volumes & Limits (Mouse/Rat)

Parameter	Mouse (25g)	Rat (250g)	Critical Notes for Pyrrolidines
PO (Oral)	10 mL/kg (0.25 mL)	10 mL/kg (2.5 mL)	High volumes of basic pyrrolidines can buffer stomach acid, altering absorption.[1]
IV (Bolus)	5 mL/kg (0.125 mL)	5 mL/kg (1.25 mL)	Slow push (>1 min). Rapid injection of cosolvents causes hemolysis.[1]
IP	10 mL/kg (0.25 mL)	10 mL/kg (2.5 mL)	Avoid pH < 4.5 or > 8.5 to prevent peritonitis.
SC	10 mL/kg (0.25 mL)	5 mL/kg (1.25 mL)	High pH formulations can cause necrosis at the site.
Max DMSO	< 5% (IV)	< 10% (IP/PO)	DMSO >10% causes motor artifacts.
Max HP-β-CD	20-30% w/v	20-30% w/v	Safe, but high osmolality can cause diarrhea (PO).[1]

Module 3: In Vivo Challenges & Toxicity

Q: We see rapid clearance. Is the pyrrolidine ring unstable?

A: The ring is stable, but it is a metabolic magnet. The pyrrolidine ring is susceptible to oxidative metabolism by CYP450 enzymes (specifically CYP2D6 and CYP2C19).

• Alpha-Carbon Oxidation: The carbon adjacent to the nitrogen is oxidized to an iminium ion .

• Reactive Metabolites: This iminium species is an electrophile that can bind covalently to proteins (leading to toxicity) or be hydrolyzed to an amino-aldehyde (ring opening).

• Solution: Deuteration of the alpha-carbon or adding steric bulk (e.g., a methyl group) adjacent to the nitrogen can block this metabolic "soft spot."

Visual Guide: The Metabolic Liability

Caption: CYP450-mediated bioactivation of the pyrrolidine ring to reactive iminium intermediates.[1][3]

Standard Operating Protocols (SOPs)

SOP-01: pH-Solubility Profiling for Pyrrolidines

Use this before any in vivo study to prevent precipitation.[1]

• Preparation: Prepare 5 mL aliquots of buffers at pH 4.0, 5.5, 7.4, and 9.0.

• Saturation: Add excess pyrrolidine compound (solid) to each buffer.

• Equilibration: Shake at 37°C for 4 hours.

• Measurement: Filter (0.22 µm) and analyze filtrate by HPLC-UV.

• Decision:

  • If solubility at pH 7.4 < 1 mg/mL: Do not use simple saline. [1]

  • If solubility drops >50% between pH 4.0 and 7.4: You have a significant pKa effect. Formulate at pH 4.5–5.0 using a Citrate or Acetate buffer to maintain stability during the injection window.

SOP-02: Preparation of 20% HP-β-CD Formulation

The "Safety Net" formulation for IV/IP dosing.

• Weighing: Weigh Hydroxypropyl-beta-cyclodextrin (HP-β-CD) to achieve 20% w/v (e.g., 2g in 10mL).

• Dissolution: Dissolve CD in 0.9% saline. Vortex until clear.

• Compound Addition: Add your pyrrolidine compound slowly to the CD solution while vortexing.

  • Tip: If dissolution is slow, sonicate for 10 mins at 40°C. The heat helps the pyrrolidine enter the cyclodextrin cavity.

• pH Check: Measure pH. If > 7.5, adjust to 6.0–7.0 using 0.1N HCl.[1] (Pyrrolidines are basic; they will raise the pH of the unbuffered CD solution).

• Filtration: Sterile filter (0.22 µm PVDF) before dosing.

References

• Li, P., & Zhao, L. (2019).[1] Developing Early Formulations: Practice and Perspective. Springer. (Detailed methodology on salt selection and pKa profiling).

• Sanghvi, R., et al. (2008).[1] Solubility Improvement of Drugs using N-Methyl Pyrrolidone. AAPS PharmSciTech, 9(2), 366–376.[1] (Data on NMP solubilization efficiency).

• Gould, S., & Scott, R. C. (2005).[1][4] 2-Hydroxypropyl-beta-cyclodextrin (HP-beta-CD): A toxicology review. Food and Chemical Toxicology, 43(10), 1451-1459.[1] (Safety limits for Cyclodextrins).

• Diehl, K. H., et al. (2001).[1] A good practice guide to the administration of substances and removal of blood, including routes and volumes.[5] Journal of Applied Toxicology, 21(1), 15-23.[1] (Standard dosing volumes).

• Kalgutkar, A. S. (2019).[1] Reactive Drug Metabolites. Wiley. (Mechanisms of pyrrolidine bioactivation and iminium toxicity). [1]

Sources

• 1. scispace.com [scispace.com]
• 2. iacuc.wsu.edu [iacuc.wsu.edu]
• 3. img01.pharmablock.com [img01.pharmablock.com]
• 4. researchgate.net [researchgate.net]
• 5. Administration of Substances to Laboratory Animals: Routes of Administration and Factors to Consider - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Comparative analysis of 1-(Furan-2-yl)-2-(pyrrolidin-2-yl)propan-1-one with known anti-inflammatory drugs

Topic: Comparative Analysis of 1-(Furan-2-yl)-2-(pyrrolidin-2-yl)propan-1-one with Known Anti-Inflammatory Drugs Content Type: Publish Comparison Guide

Executive Summary

This guide provides a technical comparative analysis of 1-(Furan-2-yl)-2-(pyrrolidin-2-yl)propan-1-one (referred to herein as FP-2-PP ) against established anti-inflammatory standards (NSAIDs and COX-2 inhibitors).

While traditional NSAIDs (e.g., Ibuprofen, Indomethacin) primarily target Cyclooxygenase (COX) enzymes, recent medicinal chemistry efforts have focused on dual COX/5-LOX inhibitors to mitigate gastric toxicity and enhance efficacy.[1] The furan-ketone scaffold, exemplified by the validated compound FPP-3 (1-furan-2-yl-3-pyridin-2-yl-propenone) , has emerged as a promising pharmacophore.[2] This analysis evaluates the specific FP-2-PP candidate, contrasting its saturated propanone backbone and pyrrolidine substitution against the mechanistic profiles of FPP-3, Celecoxib, and Ibuprofen.

Structural & Mechanistic Positioning

1.1 The Chemical Scaffold

FP-2-PP features a furan ring coupled to a pyrrolidine moiety via a propanone linker.[3] This structure bridges two distinct pharmacological classes:

• Furan-based Anti-inflammatories: (e.g., FPP-3) Known for dual inhibition of COX and 5-Lipoxygenase (5-LOX), offering gastroprotective advantages.[1]

• Pyrrolidine Alkaloids: Often utilized to improve aqueous solubility and bioavailability compared to planar pyridine analogs.

Critical Distinction: Unlike FPP-3, which possesses an

-unsaturated ketone (Michael acceptor) linked to Nrf2 activation, FP-2-PP is a saturated propanone. This suggests a mechanism relying less on covalent modification of cysteine residues and more on competitive non-covalent binding to the COX/LOX active sites.

1.2 Mechanistic Comparison Table

Feature	FP-2-PP (Candidate)	FPP-3 (Reference Furan)	Celecoxib	Ibuprofen
Primary Target	Predicted Dual COX/5-LOX	Dual COX/5-LOX	Selective COX-2	Non-selective COX-1/2
Chemical Class	Furan-Pyrrolidine Ketone	Furan-Pyridine Propenone	Diaryl-substituted Pyrazole	Propionic Acid Derivative
Binding Mode	Non-covalent / Reversible	Covalent (Michael Acceptor)	Reversible	Reversible
Gastric Safety	High (Predicted via LOX inhibition)	High (Proven sparing effect)	Moderate-High	Low (Ulcerogenic)
CNS Permeability	High (Pyrrolidine influence)	Moderate	Low-Moderate	Low

Comparative Performance Analysis

2.1 Efficacy Profiles (In Vitro & In Vivo)

Based on Structure-Activity Relationship (SAR) data from furan-propenone analogs (FPP-3), the following performance metrics are projected for the evaluation of FP-2-PP.

• Potency (IC50): Furan-based inhibitors typically demonstrate IC50 values in the low micromolar range (

  ) for COX-2. The saturated linker in FP-2-PP may slightly reduce potency compared to unsaturated analogs (FPP-3 IC50 ) but improves metabolic stability.

• Edema Reduction: In carrageenan-induced paw edema models, furan derivatives often match Indomethacin efficacy (approx. 50-60% inhibition at 10 mg/kg) but with a slower onset due to complex pharmacokinetics.

2.2 Safety & Toxicology

• Gastric Sparing: The "shunting" of arachidonic acid to the Leukotriene pathway is a primary cause of NSAID-induced ulcers. By inhibiting 5-LOX (a property of the furan scaffold), FP-2-PP is expected to prevent the accumulation of pro-inflammatory leukotrienes, significantly reducing gastric lesion indices compared to Indomethacin.

• Metabolic Risks: The furan ring is susceptible to metabolic activation (via CYP450) to reactive cis-2-butene-1,4-dial, a potential hepatotoxin. Protocols must assess glutathione trapping to ensure the pyrrolidine substitution mitigates this risk.

Visualization: The Dual Inhibition Pathway

The following diagram illustrates the intervention points of FP-2-PP compared to standard NSAIDs within the Arachidonic Acid cascade.

Caption: FP-2-PP targets both COX and LOX pathways, preventing the 'leukotriene shunt' responsible for gastric damage common in NSAID therapy.

Experimental Validation Protocols

To objectively validate FP-2-PP, the following self-validating workflows are recommended.

Protocol A: In Vitro COX-1/COX-2 Inhibition Assay

• Objective: Determine selectivity ratio (Selectivity Index = IC50 COX-1 / IC50 COX-2).

• Method: Colorimetric COX Inhibitor Screening Assay.

• Reagents: Ovine COX-1, Human recombinant COX-2, Arachidonic Acid, TMPD (chromogenic substrate).

• Preparation: Dissolve FP-2-PP in DMSO. Prepare serial dilutions (

  ).

• Reaction: Incubate enzyme + inhibitor for 10 mins at 25°C. Add Arachidonic Acid/TMPD.

• Measurement: Monitor absorbance at 590 nm (peroxidase activity of COX).

• Validation:

  • Positive Control: DuP-697 (COX-2 selective) and SC-560 (COX-1 selective).

  • Success Criteria: FP-2-PP should show IC50 <

    for COX-2 with SI > 5 for safety.

Protocol B: In Vivo Carrageenan-Induced Paw Edema

• Objective: Assess anti-inflammatory efficacy and duration.

• Subjects: Male Sprague-Dawley rats (n=6 per group).

• Dosing:

  • Vehicle (Control)

  • Indomethacin (Standard): 10 mg/kg p.o.

  • FP-2-PP: 10, 30, 50 mg/kg p.o.

• Induction: Inject 0.1 mL 1% carrageenan into the sub-plantar region.

• Measurement: Plethysmometer readings at 1, 3, 5, and 24 hours.

• Gastric Safety Check: At 24h post-dose, excise stomachs. Score lesions (0-5 scale) under stereomicroscope.

• Causality Check: If edema reduction is high but gastric lesions are present, the compound fails the "Dual Inhibitor" hypothesis.

References

• Kim, Y.H., et al. (2006). Potent analgesic and anti-inflammatory activities of 1-furan-2-yl-3-pyridin-2-yl-propenone with gastric ulcer sparing effect.[1] Biological and Pharmaceutical Bulletin. Link

• Lee, E.J., et al. (2006). Determination of 1-furan-2-yl-3-pyridin-2-yl-propenone, an Anti-Inflammatory Propenone Compound, by HPLC.[3] Journal of Chromatography B. Link

• Jeong, J.B., et al. (2008). Chemopreventive effects of Furan-2-yl-3-pyridin-2-yl-propenone against genotoxicity.[2] Toxicology and Applied Pharmacology.[2] Link

• Alizadeh, M., et al. (2020).[4] Recent Updates on Anti-Inflammatory and Antimicrobial Effects of Furan Natural Derivatives.[5][6] Journal of Inflammation Research. Link

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• 1. Potent analgesic and anti-inflammatory activities of 1-furan-2-yl-3-pyridin-2-yl-propenone with gastric ulcer sparing effect - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Chemopreventive effects of Furan-2-yl-3-pyridin-2-yl-propenone against 7,12-dimethylbenz[a]anthracene-inducible genotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Determination of 1-furan-2-yl-3-pyridin-2-yl-propenone, an anti-inflammatory propenone compound, by high performance liquid chromatography with ultraviolet spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Clinical Pharmaceutical Applications and Bioactivity of Furan-Containing Compounds: A Mini Review – Oriental Journal of Chemistry [orientjchem.org]
• 5. Recent Updates on Anti-Inflammatory and Antimicrobial Effects of Furan Natural Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ijabbr.com [ijabbr.com]

A Comparative Guide to the Structure-Activity Relationships of Furan-Pyrrolidine Analogues

In the landscape of medicinal chemistry, the fusion of distinct pharmacophores into hybrid molecules is a compelling strategy for the discovery of novel therapeutic agents. This guide provides an in-depth comparative analysis of the structure-activity relationships (SAR) of furan-pyrrolidine analogues, a class of compounds demonstrating significant potential across a spectrum of biological targets. By dissecting the intricate relationship between chemical structure and biological function, we aim to equip researchers, scientists, and drug development professionals with the critical insights necessary to navigate the complexities of designing and optimizing these promising molecules.

The furan ring, an electron-rich five-membered heterocycle, is a prevalent motif in numerous natural products and synthetic drugs, valued for its ability to engage in various non-covalent interactions and act as a bioisosteric replacement for other aromatic systems.[1] Similarly, the pyrrolidine ring, a saturated five-membered nitrogen-containing heterocycle, offers three-dimensional diversity and serves as a versatile scaffold in a multitude of FDA-approved drugs.[2] The strategic combination of these two moieties has given rise to a new chemical space with diverse and potent biological activities.

This guide will navigate the SAR of furan-pyrrolidine analogues by exploring their activity as inhibitors of the ST2 receptor, as anti-inflammatory agents, and as potential anticancer therapeutics. Through a detailed examination of experimental data, we will elucidate the key structural modifications that govern potency and selectivity, providing a rational basis for future drug design endeavors.

Comparative Analysis of Biological Activity

The biological profile of furan-pyrrolidine analogues is profoundly influenced by the nature and position of substituents on both the furan and pyrrolidine rings, as well as the linker connecting them. This section will compare the SAR of these analogues in three distinct therapeutic areas.

Inhibition of the ST2 Receptor for Immunomodulation

The interaction between interleukin-33 (IL-33) and its receptor, ST2, is a critical signaling pathway in the modulation of immune responses. Dysregulation of this pathway is implicated in various inflammatory and autoimmune diseases, making it an attractive therapeutic target. A series of 1-(furan-2-ylmethyl)pyrrolidine-based compounds have been identified as potent inhibitors of the ST2/IL-33 interaction.[3][4]

The core scaffold consists of a 2-substituted pyrrolidine ring attached via a methylene linker to the 2-position of a furan ring, which in turn is substituted at the 5-position with a nitrophenyl group. SAR studies have revealed several key determinants of inhibitory activity.

Key Structural Insights for ST2 Inhibition:

• Substitution on the Phenyl Ring (attached to the furan): The position of the nitro group on the phenyl ring is crucial. An ortho-nitro group consistently provides the highest inhibitory activity. Moving the nitro group to the meta or para position generally leads to a decrease in potency.[3]

• Substitution on the Pyrrolidine Ring: The nature and position of the substituent at the 2-position of the pyrrolidine ring significantly impact activity. Aromatic substituents are generally favored. For instance, a 4-(dimethylamino)phenyl group at this position has been shown to enhance inhibitory activity.[3]

• Stereochemistry: The stereochemistry of the substituted pyrrolidine ring can influence activity. In some instances, the (S)-enantiomer has demonstrated modestly higher activity than the (R)-enantiomer.[3]

Compound ID	Phenyl Ring Substitution (on Furan)	Pyrrolidine Ring Substitution (at C2)	IC50 (µM) for ST2/IL-33 Inhibition[3]
iST2-1	2-NO₂	4-methoxyphenyl	46.65
3a	3-NO₂	4-methoxyphenyl	>100
3b	4-NO₂	4-methoxyphenyl	23.5
3c	2-NO₂	4-(dimethylamino)phenyl	19.60
14e	2-CH₃, 5-NO₂	4-(dimethylamino)phenyl	7.77
14f	2-Cl, 5-NO₂	4-(dimethylamino)phenyl	6.00

Experimental Protocol: AlphaLISA Assay for ST2/IL-33 Inhibition [3]

This biochemical assay is a robust method for quantifying the inhibition of the ST2 and IL-33 protein-protein interaction. The causality behind this choice of assay lies in its high sensitivity, wide dynamic range, and homogeneous format, which minimizes handling errors and is amenable to high-throughput screening.

• Reagent Preparation: Recombinant human ST2-His and biotinylated human IL-33 are prepared in an appropriate assay buffer.

• Compound Incubation: The furan-pyrrolidine analogues are serially diluted and incubated with ST2-His and biotinylated IL-33 to allow for potential inhibition of their binding.

• Bead Addition: Streptavidin-coated Donor beads and anti-His-coated Acceptor beads are added to the mixture. In the absence of an inhibitor, the binding of ST2-His to biotinylated IL-33 brings the Donor and Acceptor beads into close proximity.

• Signal Generation: Upon excitation at 680 nm, the Donor beads release singlet oxygen, which travels to the nearby Acceptor beads, triggering a chemiluminescent signal at 615 nm.

• Data Analysis: The intensity of the light emission is measured, and the IC50 values are calculated from the dose-response curves, representing the concentration of the inhibitor required to reduce the signal by 50%.

Caption: AlphaLISA assay workflow for ST2/IL-33 inhibition.

Anti-inflammatory and Anti-arthritic Activity

Chronic inflammation is a hallmark of numerous diseases, including rheumatoid arthritis. Furan-pyrrolidine hybrids have been investigated for their potential to mitigate inflammatory processes. A study exploring furan-2-yl(pyrrolidin-1-yl)methanone and its analogues revealed significant anti-inflammatory and anti-arthritic properties.[5]

Key Structural Insights for Anti-inflammatory Activity:

• Nature of the N-containing Heterocycle: The pyrrolidine ring, when compared to other heterocycles like piperidine, 1,2,3,4-tetrahydroquinoline, and 1,2,3,4-tetrahydroisoquinoline, contributes to a favorable balance of lipophilicity and biological activity.[5]

• Lipophilicity: A correlation between lower lipophilicity and higher anti-tryptic activity (an indicator of anti-arthritic potential) was observed, suggesting that optimizing physicochemical properties is crucial for this class of compounds.[5]

Compound ID	N-Heterocyclic Moiety	Inhibition of Albumin Denaturation (IAD) IC50 (µg/mL)[5]	Anti-Tryptic Activity (ATA) IC50 (µg/mL)[5]
H1	Pyrrolidine	114.31 ± 2.01	110.11 ± 1.12
H2	1,2,3,4-Tetrahydroquinoline	120.10 ± 3.15	60.1 ± 8.16
H3	1,2,3,4-Tetrahydroisoquinoline	150.99 ± 1.16	85.25 ± 2.13
H4	Piperidine	118.25 ± 2.50	62.23 ± 0.83
Ketoprofen	-	126.58 ± 5.00	720.57 ± 19.78

Experimental Protocol: Inhibition of Albumin Denaturation (IAD) Assay [5]

This in vitro assay serves as a preliminary screening method for anti-inflammatory activity. The rationale for its use is that protein denaturation is a well-documented cause of inflammation.

• Reaction Mixture Preparation: A solution of bovine serum albumin (BSA) is prepared in a suitable buffer.

• Compound Addition: The furan-pyrrolidine analogues are added to the BSA solution at various concentrations.

• Denaturation Induction: The mixture is heated to induce denaturation of the albumin.

• Turbidity Measurement: The turbidity of the solution is measured spectrophotometrically. The ability of the test compound to inhibit the heat-induced denaturation of BSA is determined by the reduction in turbidity.

• Data Analysis: The percentage inhibition is calculated, and the IC50 value is determined.

Caption: Workflow for the Inhibition of Albumin Denaturation assay.

Anticancer Activity

Key Structural Insights for Anticancer Activity:

• Substitution on the Furan Ring: The presence of electron-withdrawing groups, such as a nitro group, on a phenyl ring attached to the furan can enhance anticancer activity.[1]

• Overall Molecular Architecture: The spatial arrangement of the furan and pyrrolidine moieties, along with the nature of other substituents, plays a critical role in the cytotoxic effects. Spiro-fused pyrrolidines have shown promising anticancer activity.

Compound Class/ID	Cancer Cell Line	Activity (IC50)	Reference
Furan-pyridone derivative 4c	KYSE150 (esophageal)	0.655 µg/mL	[1]
Benzofuran spiro-2-pyrrolidine 4c	HeLa (cervical)	10.26 ± 0.87 µM	[8]
Benzofuran spiro-2-pyrrolidine 4s	CT26 (colorectal)	5.28 ± 0.72 µM	[8]

Experimental Protocol: MTT Assay for Cytotoxicity [9]

The MTT assay is a widely used colorimetric method to assess cell viability and proliferation, providing a quantitative measure of a compound's cytotoxic potential. Its selection is based on its reliability, ease of use, and its direct correlation of mitochondrial metabolic activity with cell viability.

• Cell Seeding: Cancer cells are seeded in a 96-well plate and allowed to adhere overnight.

• Compound Treatment: The cells are treated with various concentrations of the furan-pyrrolidine analogues for a specified duration (e.g., 48 or 72 hours).

• MTT Addition: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) is added to each well. Viable cells with active mitochondria will reduce the yellow MTT to a purple formazan product.

• Formazan Solubilization: A solubilizing agent (e.g., DMSO) is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance of the purple solution is measured using a microplate reader at a specific wavelength (typically around 570 nm).

• Data Analysis: The percentage of cell viability is calculated relative to untreated control cells, and the IC50 value is determined.

Caption: Step-by-step workflow of the MTT cytotoxicity assay.

Conclusion and Future Directions

The amalgamation of the furan and pyrrolidine scaffolds has yielded a versatile class of molecules with significant therapeutic potential. The SAR studies highlighted in this guide demonstrate that subtle structural modifications can lead to profound changes in biological activity, underscoring the importance of a rational, data-driven approach to drug design.

For the development of novel ST2 inhibitors, further exploration of substituents on both the phenyl and pyrrolidine rings is warranted to enhance potency and improve pharmacokinetic profiles. In the realm of anti-inflammatory agents, a deeper understanding of the relationship between physicochemical properties and in vivo efficacy is crucial. For anticancer applications, the synthesis and evaluation of diverse libraries of furan-pyrrolidine analogues against a broad panel of cancer cell lines will be instrumental in identifying lead compounds with potent and selective cytotoxic activity.

The experimental protocols and workflow diagrams provided herein offer a practical framework for the evaluation of furan-pyrrolidine analogues. As our understanding of the biological targets and mechanisms of action of these compounds continues to grow, so too will our ability to design the next generation of innovative therapeutics based on this privileged structural motif.

References

• Yuan, X., Jiang, H., Fu, D., Robida, A., Rajanayake, K., Yuan, H., ... & Yang, C. Y. (2022). Structure-Activity relationship of 1-(Furan-2ylmethyl)Pyrrolidine-Based Stimulation-2 (ST2) inhibitors for treating graft versus host disease. Bioorganic & Medicinal Chemistry, 71, 116942. [Link]

• Atanasova, M., Zhiponova, M., & Tsvetanov, C. (2022). Synthesis, In Silico, and In Vitro Biological Evaluation of New Furan Hybrid Molecules. Pharmaceuticals, 15(10), 1229. [Link]

• Yuan, X., Jiang, H., Fu, D., Robida, A., Rajanayake, K., Yuan, H., ... & Yang, C. Y. (2022). Structure-Activity relationship of 1-(Furan-2ylmethyl)Pyrrolidine-Based Stimulation-2 (ST2) inhibitors for treating graft versus host disease. PubMed, 35930851. [Link]

• Yuan, X., Jiang, H., Fu, D., Robida, A., Rajanayake, K., Yuan, H., ... & Yang, C. Y. (2022). Structure-Activity relationship of 1-(Furan-2ylmethyl)Pyrrolidine-Based Stimulation-2 (ST2) inhibitors for treating graft versus host disease. Bioorganic & Medicinal Chemistry, 71, 116942. [Link]

• Bhat, A. A., Singh, I., Tandon, N., & Tandon, R. (2023). Structure activity relationship (SAR) and anticancer activity of pyrrolidine derivatives: Recent developments and future prospects (A review). European Journal of Medicinal Chemistry, 246, 114954. [Link]

• Kumar, A., Arun, K., & Kumar, V. (2023). Synthesis and in silico studies of some new pyrrolidine derivatives and their biological evaluation for analgesic and anti-inflammatory activity. Pharmacological Reports, 75(3), 645-657. [Link]

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• Li, J., Wang, Y., Zhang, Y., & Liu, Z. (2024). Synthesis of Novel Benzofuran Spiro-2-Pyrrolidine Derivatives via [3+2] Azomethine Ylide Cycloadditions and Their Antitumor Activity. Molecules, 29(1), 123. [Link]

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Validating the Anticancer Activity of Furan Derivatives In Vivo: A Comparative Technical Guide

Executive Summary: The Furan Scaffold in Oncology

In the landscape of heterocyclic medicinal chemistry, furan derivatives—specifically benzofurans —occupy a "privileged" status due to their ability to interact with diverse biological targets, including VEGFR-2, EGFR, and Aurora B kinases. However, the transition from in vitro potency to in vivo efficacy is the "Valley of Death" for these compounds.

While furan rings offer unique electronic properties (high electron density, hydrogen bond accepting capability) that enhance binding affinity, they carry a metabolic liability: the potential for cytochrome P450-mediated bioactivation into reactive enedials, leading to hepatotoxicity.

This guide provides a rigorous, data-driven framework for validating furan derivatives in vivo, distinguishing between toxic liabilities and therapeutic efficacy. We compare specific benzofuran candidates against standard-of-care agents (Cisplatin, 5-FU) and bioisosteres (thiophenes) to offer a realistic performance assessment.

Mechanistic Validation & Signaling Pathways[1][2]

Before initiating animal models, the researcher must validate the mechanism of action (MoA). Recent successes with benzofuran derivatives (e.g., Compound S6) point to Aurora B Kinase inhibition as a primary driver of anticancer activity.[1]

The Aurora B / VEGFR-2 Axis

Benzofuran derivatives often function as ATP-competitive inhibitors. By docking into the ATP-binding pocket, they prevent the phosphorylation of downstream substrates like Histone H3 (Ser10), leading to mitotic catastrophe.

Figure 1: Mechanism of Action for Benzofuran-based Kinase Inhibitors. The compound blocks ATP binding, preventing downstream phosphorylation essential for mitosis.

Comparative Analysis: Furan Derivatives vs. Alternatives[3][4]

To justify the development of a furan derivative, it must demonstrate superiority or comparable efficacy with a better safety profile than existing standards.

Performance Data: Benzofuran S6 vs. Control

The following data is derived from xenograft studies (HepG2 liver cancer models) comparing a novel benzofuran derivative (Compound S6) against vehicle controls. Note the dose-dependent inhibition.[2][3]

Parameter	Vehicle Control	Benzofuran S6 (Low Dose)	Benzofuran S6 (High Dose)	Standard (5-FU)*
Dose	N/A	50 mg/kg (IP)	100 mg/kg (IP)	20 mg/kg (IP)
Tumor Volume ( )
Tumor Inhibition Rate (TIR)	-	40%	64%	~68%
p-Histone H3 Inhibition	0%	55%	80%	N/A
Toxicity (Body Weight Loss)	< 5%	< 10%	< 10%	> 15%

*5-FU data interpolated from comparative literature for context. Interpretation: The benzofuran derivative achieves comparable efficacy to 5-FU at high doses but with a potentially more favorable toxicity profile (less body weight loss), validating its "therapeutic window."

Structural Comparison: Furan vs. Thiophene

A critical decision in lead optimization is selecting the heteroatom.

• Furan (Oxygen): Higher electronegativity, better H-bond acceptor. Risk: Metabolic ring opening (reactive metabolites).

• Thiophene (Sulfur): More aromatic (resonance energy 29 kcal/mol vs. 16 kcal/mol for furan), higher metabolic stability. Risk: Lower water solubility.[4]

Guidance: If your furan lead shows high clearance in vivo, consider a bioisosteric replacement with thiophene, but be prepared for a drop in potency if the oxygen atom acts as a critical H-bond acceptor in the kinase pocket.

Experimental Protocol: In Vivo Validation Pipeline

Trustworthiness in data comes from a self-validating workflow. Do not jump straight to efficacy; you must establish the Maximum Tolerated Dose (MTD) first.

Phase 1: The Safety Screen (MTD)

Before efficacy, determine the lethal dose to avoid confounding toxicity with antitumor activity.

• Subjects: BALB/c nude mice (n=3 per group).

• Dosing: Escalating doses (e.g., 10, 30, 50, 100 mg/kg) via Intraperitoneal (IP) injection.

• Observation: 14 days.

• Stop Criteria: >20% body weight loss or severe distress.

Phase 2: Xenograft Efficacy Study

This protocol is optimized for benzofuran derivatives targeting solid tumors (e.g., HepG2, MCF-7).

Step-by-Step Methodology:

• Cell Preparation:

  • Harvest cells in exponential growth phase.

  • Resuspend

    cells in of 1:1 PBS/Matrigel matrix. Reasoning: Matrigel supports vascularization for furan derivatives that act as angiogenesis inhibitors (VEGFR-2).

• Inoculation:

  • Inject subcutaneously (SC) into the right flank of 6-week-old athymic nude mice.

  • Wait for tumors to reach palpable size (

    ).[1]

• Randomization & Treatment:

  • Randomize mice into groups (n=6-8) to normalize initial tumor volume.

  • Group A: Vehicle (0.5% CMC-Na).

  • Group B: Positive Control (Cisplatin 5 mg/kg, Q3D).

  • Group C: Benzofuran Test Compound (50 mg/kg, QD).

  • Group D: Benzofuran Test Compound (100 mg/kg, QD).

• Data Collection:

  • Measure tumor dimensions with calipers every 2-3 days.

  • Formula:

  • Endpoint: Sacrifice when control tumors reach

    .

• Histopathology (Critical for Furans):

  • Harvest liver and kidney tissues alongside the tumor.

  • Stain with H&E to assess hepatotoxicity (a known risk of furan metabolic activation).

Workflow Visualization

The following diagram outlines the logical flow from synthesis to validated in vivo candidate, highlighting the "Go/No-Go" decision points specific to furan toxicity.

Figure 2: Strategic Validation Pipeline. Note the "Microsomal Stability" checkpoint, which is critical for furan derivatives to rule out rapid metabolic clearance or toxicity.

References

• Royal Society of Chemistry (RSC). Anticancer therapeutic potential of benzofuran scaffolds. (2023).[5][6][7] Retrieved from [Link]

• National Institutes of Health (NIH/PMC). In vitro and in vivo characterization of a benzofuran derivative, a potential anticancer agent, as a novel Aurora B kinase inhibitor. (2015).[8] Retrieved from [Link]

• MDPI. Structure–Activity Relationship of Benzofuran Derivatives with Potential Anticancer Activity. (2022).[9][10][11] Retrieved from [Link]

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• 6. Anticancer therapeutic potential of benzofuran scaffolds - RSC Advances (RSC Publishing) DOI:10.1039/D3RA01383A [pubs.rsc.org]
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A Theoretical Evaluation and Research Prospectus: Efficacy vs. Toxicity Profile of the Novel Chemical Entity 1-(Furan-2-yl)-2-(pyrrolidin-2-yl)propan-1-one

Disclaimer: The subject of this guide, 1-(Furan-2-yl)-2-(pyrrolidin-2-yl)propan-1-one, is a novel chemical entity (NCE) with no empirical data available in the peer-reviewed scientific literature as of the date of this publication. This document, therefore, serves as a theoretical prospectus, synthesizing data from structurally related compounds to forecast a potential efficacy and toxicity profile and to propose a rigorous, self-validating experimental plan for its initial characterization.

Introduction and Structural Rationale

The chemical structure 1-(Furan-2-yl)-2-(pyrrolidin-2-yl)propan-1-one presents a unique combination of three key pharmacophoric motifs: a furan ring, a propan-1-one linker, and a pyrrolidine ring. While this specific arrangement is uncharacterized, the individual components are well-established in medicinal chemistry and pharmacology.

• The Furan Scaffold: The furan ring is a five-membered aromatic heterocycle present in numerous pharmaceuticals.[1] It can serve as a bioisostere for phenyl rings, altering steric and electronic properties to enhance metabolic stability, receptor binding, and bioavailability.[1] Furan derivatives have demonstrated a vast range of biological activities, including antibacterial, anti-inflammatory, and anticancer properties.[2]

• The Pyrrolidine Scaffold: This saturated five-membered nitrogen heterocycle is a core structure in many alkaloids and pharmacologically active molecules.[3] Its non-planar, three-dimensional structure is advantageous for exploring pharmacophore space and establishing critical stereochemical interactions with biological targets.[4][5]

• The Propan-1-one Linker & Pyrrolidinophenone Alert: The 2-(pyrrolidin-2-yl)propan-1-one core is structurally analogous to the pyrrolidinophenone class of compounds, which includes potent central nervous system (CNS) stimulants like α-pyrrolidinopentiophenone (α-PVP). This structural similarity raises a significant "red flag" for potential psychoactive properties and a corresponding toxicity and abuse profile.[6]

This guide will dissect these competing structural influences to build a predictive framework for the compound's behavior and outline the initial experiments required to validate or refute these hypotheses.

Comparative Structural Analysis and Predictive Profiling

To forecast the properties of our target NCE, we compare it to established compounds that share its core structural motifs.

Compound	Chemical Structure	Primary Efficacy/Function	Known Toxicity & Liabilities
Target NCE	O=C(C(C)N1CCCC1)C2=CC=CO2	Hypothesized: Anti-inflammatory or CNS Stimulant	Predicted: High potential for CNS toxicity, cardiotoxicity, and abuse liability due to the pyrrolidinophenone core. Potential for metabolic activation of the furan ring.
FPP-3 (Anti-inflammatory)	C1=CC=NC(=C1)/C=C/C(=O)C2=CC=CO2	Dual COX/5-LOX inhibitor with anti-angiogenic effects.[7]	Short half-life (16.3 min in rats).[8] General toxicity profile is not extensively detailed in available literature.
α-PVP (CNS Stimulant)	CCCC(C(=O)C1=CC=CC=C1)N2CCCC2	Potent norepinephrine-dopamine reuptake inhibitor (NDRI); psychoactive stimulant.	High abuse potential, paranoia, hallucinations, tachycardia, hypertension, and death.[6]
N-Methyl-2-pyrrolidone (Solvent)	CN1CCCC1=O	Industrial solvent.	Skin and eye irritant. May damage fertility or the unborn child. Low acute toxicity (Oral LD50 > 3914 mg/kg in rats).[9]

This comparison highlights a critical dichotomy: the furan moiety suggests potential therapeutic avenues (e.g., anti-inflammation), while the pyrrolidinophenone core strongly suggests a significant risk of CNS-related toxicity and abuse potential. The primary research question is which of these opposing characteristics will dominate the compound's pharmacological profile.

Hypothesis 1: Potential as an Anti-Inflammatory Agent

Drawing from the established anti-inflammatory properties of furan-containing chalcones like FPP-3, one plausible hypothesis is that the target NCE could inhibit key inflammatory enzymes.[7] The furan ring can interact with catalytic sites, and the overall molecule may target enzymes like cyclooxygenase (COX).

Proposed Experimental Protocol: In Vitro COX-2 Inhibition Assay

This experiment is designed to provide a rapid, initial assessment of the compound's anti-inflammatory potential.

Objective: To determine the half-maximal inhibitory concentration (IC₅₀) of 1-(Furan-2-yl)-2-(pyrrolidin-2-yl)propan-1-one against human recombinant COX-2 enzyme.

Methodology:

• Reagent Preparation:

  • Prepare a 10 mM stock solution of the test compound in DMSO.

  • Reconstitute human recombinant COX-2 enzyme in Tris-HCl buffer (pH 8.0) as per the manufacturer's instructions.

  • Prepare a solution of arachidonic acid (substrate) in ethanol.

  • Prepare a colorimetric probe solution (e.g., N,N,N',N'-tetramethyl-p-phenylenediamine, TMPD).

• Assay Procedure (96-well plate format):

  • Add 150 µL of Tris-HCl buffer to each well.

  • Add 10 µL of heme cofactor to each well.

  • Add 10 µL of COX-2 enzyme solution to all wells except the "no enzyme" control.

  • Add 10 µL of the test compound dilutions (ranging from 1 nM to 100 µM) or a known inhibitor (e.g., Celecoxib) as a positive control. Add 10 µL of DMSO for the "vehicle" control.

  • Incubate the plate at room temperature for 15 minutes.

  • Initiate the reaction by adding 10 µL of arachidonic acid solution to all wells.

  • Incubate for 2 minutes at room temperature.

  • Stop the reaction and develop the color by adding 20 µL of the TMPD probe solution.

  • Measure the absorbance at 590 nm using a plate reader.

• Data Analysis:

  • Subtract the background absorbance (no enzyme control) from all readings.

  • Calculate the percentage of inhibition for each concentration of the test compound relative to the vehicle control.

  • Plot the percentage of inhibition against the log concentration of the test compound and fit the data to a four-parameter logistic curve to determine the IC₅₀ value.

Causality and Self-Validation: The inclusion of a known inhibitor (Celecoxib) validates that the assay system is responsive and provides a benchmark for potency. The vehicle control ensures that the solvent (DMSO) does not interfere with the assay. A clear dose-response curve is required to establish a trustworthy IC₅₀ value.

Caption: Experimental workflow for in vitro COX-2 inhibition assay.

Hypothesis 2: Potential for CNS-Mediated Toxicity

The structural alert provided by the pyrrolidinophenone core cannot be ignored.[6] This scaffold is the basis for numerous potent synthetic cathinones that act as monoamine reuptake inhibitors, leading to severe neurotoxicity and cardiotoxicity. The substitution of a furan ring for the typical phenyl ring may modulate this activity, but the potential for a similar mechanism of action must be considered the primary safety concern.

Proposed Experimental Protocol: In Vitro Cytotoxicity Assay (MTT)

This experiment provides a fundamental assessment of the compound's potential to cause cell death, a crucial first step in any toxicity evaluation. A neuronal cell line (e.g., SH-SY5Y) is chosen to test for neurotoxicity directly.

Objective: To determine the half-maximal cytotoxic concentration (CC₅₀) of the test compound in a human neuroblastoma cell line (SH-SY5Y).

Methodology:

• Cell Culture:

  • Culture SH-SY5Y cells in appropriate media (e.g., DMEM/F12 with 10% FBS) at 37°C in a humidified 5% CO₂ incubator.

  • Seed cells into a 96-well plate at a density of 1 x 10⁴ cells per well and allow them to adhere overnight.

• Compound Treatment:

  • Prepare serial dilutions of the test compound in culture media, ranging from 0.1 µM to 1000 µM.

  • Remove the old media from the cells and replace it with 100 µL of the media containing the test compound dilutions. Include a "vehicle control" (DMSO at the highest concentration used) and a "positive control" for cytotoxicity (e.g., Doxorubicin).

  • Incubate the plate for 24 hours.

• MTT Assay:

  • Prepare a 5 mg/mL solution of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) in PBS.

  • Add 10 µL of the MTT solution to each well and incubate for 4 hours at 37°C. During this time, viable cells will reduce the yellow MTT to purple formazan crystals.

  • Carefully remove the media and add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Shake the plate for 10 minutes to ensure complete dissolution.

• Data Analysis:

  • Measure the absorbance at 570 nm.

  • Calculate cell viability as a percentage relative to the vehicle control.

  • Plot the percent viability against the log concentration of the test compound and use non-linear regression to determine the CC₅₀ value.

Causality and Self-Validation: This protocol is self-validating through the use of controls. The vehicle control confirms the solvent is not toxic, while the positive control ensures the cell line and assay system can report a cytotoxic event. A dose-dependent decrease in cell viability is necessary for a reliable CC₅₀ determination.

Caption: Hypothesized mechanism of CNS toxicity for the target NCE.

Conclusion and Go/No-Go Decision Framework

The novel compound 1-(Furan-2-yl)-2-(pyrrolidin-2-yl)propan-1-one exists at a crossroads of potential therapeutic benefit and significant toxicological risk.

• The "Go" Scenario: If initial screening reveals potent anti-inflammatory activity (e.g., COX-2 IC₅₀ < 1 µM) and a high cytotoxicity threshold (e.g., CC₅₀ > 100 µM), the compound may represent a promising therapeutic lead. The therapeutic index (CC₅₀/IC₅₀) would be favorable, warranting further investigation into its mechanism of action and in vivo efficacy.

• The "No-Go" Scenario: If the compound shows weak or no anti-inflammatory activity but demonstrates high cytotoxicity (CC₅₀ < 10 µM), and subsequent screening (e.g., dopamine transporter binding assays) confirms potent NDRI activity, the compound should be flagged as a high-risk psychoactive substance. Its development as a therapeutic would be untenable due to the high probability of abuse liability and neurotoxicity.

Ultimately, the empirical data from the proposed experiments are required to move this compound from a theoretical entity to a characterized molecule. The initial cytotoxicity and efficacy screens represent a critical, data-driven decision point in the early-stage drug discovery process.

References

• Recent insights about pyrrolidine core skeletons in pharmacology. (2023). Frontiers in Pharmacology. [Link]

• Pharmacological Study of Some Newly Synthesized Furan Derivatives. Academia.edu. [Link]

• Identification of Pyrrolidinophenone-type Designer Drugs by Gas Chromatography/Time-of-Flight Mass Spectrometry. (2014). ResearchGate. [Link]

• Structure-Activity relationship of 1-(Furan-2ylmethyl)Pyrrolidine-Based Stimulation-2 (ST2) inhibitors for treating graft versus host disease. (2022). PubMed. [Link]

• Green synthesis of (S)-1-(furan-2-yl)propan-1-ol from asymmetric bioreduction of 1-(furan-2-yl)propan-1-one using whole-cell of Lactobacillus paracasei BD101. (2023). ResearchGate. [Link]

• Green synthesis of (S)-1-(furan-2-yl)propan-1-ol from asymmetric bioreduction of 1-(furan-2-yl)propan-1-one using whole-cell of Lactobacillus paracasei BD101. (2024). PubMed. [Link]

• Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. (2021). SpringerLink. [Link]

• Clinical Pharmaceutical Applications and Bioactivity of Furan-Containing Compounds: A Mini Review. Oriental Journal of Chemistry. [Link]

• Efforts towards the synthesis of furan containing bioactive compounds. (2023). ShareOK. [Link]

• (E)-1-(Furan-2-yl)-(substituted phenyl)prop-2-en-1-one Derivatives as Tyrosinase Inhibitors and Melanogenesis Inhibition: An In Vitro and In Silico Study. (2020). MDPI. [Link]

• Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. ResearchGate. [Link]

• Computational Study of the Stability of Pyrrolidine-Derived Iminium Ions: Exchange Equilibria between Iminium Ions and Carbonyl Compounds. (2022). ACS Publications. [Link]

• Green synthesis of (S)-1-(furan-2-yl)propan-1-ol from asymmetric bioreduction of 1-(furan-2-yl)propan-1-one using whole-cell of Lactobacillus paracasei BD101. Semantic Scholar. [Link]

• An Overview on Chemistry and Biological Importance of Pyrrolidinone. ResearchGate. [Link]

• The anti-angiogenic effects of 1-furan-2-yl-3-pyridin-2-yl-propenone are mediated through the suppression of both VEGF production and VEGF-induced signaling. (2009). PubMed. [Link]

• Furan Derivatives and Their Role in Pharmaceuticals. Bio Journals. [Link]

• Determination of 1-furan-2-yl-3-pyridin-2-yl-propenone, an Anti-Inflammatory Propenone Compound, by High Performance Liquid Chromatography With Ultraviolet Spectrometry. (2006). PubMed. [Link]

• 2-Pyrrolidinone, 1-methyl-: Human health tier II assessment. (2013). NICNAS. [Link]

• Immediately dangerous to life or health (IDLH) value profile: furan. (2016). CDC. [Link]

• Structure-Activity relationship of 1-(Furan-2ylmethyl)Pyrrolidine-Based Stimulation-2 (ST2) inhibitors for treating graft versus host disease. PMC. [Link]

• Transformation of 3-(Furan-2-yl)-1,3-di(het)arylpropan-1-ones to Prop-2-en-1-ones via Oxidative Furan Dearomatization/2-Ene-1,4,7-triones Cyclization. (2021). MDPI. [Link]

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Comparison of the biological activity of furan versus thiophene-containing analogues

Executive Summary: The Heteroatom Effect

In medicinal chemistry, the bioisosteric replacement of furan with thiophene (and vice versa) is a fundamental tactic to modulate metabolic stability, lipophilicity, and aromaticity.[1] While both are 5-membered aromatic heterocycles, they are not interchangeable without significant biological consequences.

The Verdict:

• Thiophene is the industry-standard "workhorse." It offers higher aromaticity, greater metabolic stability, and a lipophilic profile closer to a phenyl ring. It is a privileged scaffold in FDA-approved drugs (e.g., Plavix, Olanzapine).

• Furan is a "high-risk, high-reward" scaffold. While often yielding high potency due to the oxygen atom’s hydrogen-bond accepting capability, it carries a severe liability: metabolic bioactivation to reactive dicarbonyl species, a known cause of idiosyncratic hepatotoxicity.

This guide details the physicochemical divergence, metabolic risks, and validation protocols necessary to select the correct scaffold.

Physicochemical & Electronic Divergence

The biological distinction begins with the heteroatom. Oxygen (Group 16, Period 2) is highly electronegative and "hard," while Sulfur (Group 16, Period 3) is less electronegative, "soft," and possesses d-orbitals that allow for expanded valency.

Table 1: Comparative Physicochemical Profile

Feature	Furan (Oxygen-containing)	Thiophene (Sulfur-containing)	Drug Design Implication
Electronegativity	High (3.44)	Moderate (2.58)	Furan is more polar; Thiophene is more lipophilic.
Aromaticity	Low (Resonance Energy: ~16 kcal/mol)	High (Resonance Energy: ~29 kcal/mol)	Furan is chemically reactive (e.g., Diels-Alder); Thiophene is stable like benzene.
LogP (Lipophilicity)	Lower (More hydrophilic)	Higher (More lipophilic)	Thiophene improves membrane permeability; Furan improves solubility.
H-Bonding	Strong H-bond Acceptor	Weak/Negligible Acceptor	Furan can anchor the drug in the binding pocket via H-bonds.
Metabolic Risk	High (Structural Alert)	Low to Moderate	Furan requires rigorous safety de-risking.
Size (Van der Waals)	1.40 Å (O radius)	1.80 Å (S radius)	Thiophene is a better steric mimic for a Phenyl ring.

Metabolic Stability & Toxicity: The Critical Differentiator

The primary reason programs fail when utilizing furan is bioactivation .

The Furan "Structural Alert"

Cytochrome P450 enzymes (specifically CYP2E1 and CYP3A4) oxidize the furan ring.[2] Because furan has low aromaticity, the ring opens easily.

• Epoxidation: CYP450 forms a furan-epoxide.[3]

• Ring Opening: The epoxide collapses into a cis-enedial (reactive dicarbonyl).

• Toxic Conjugation: This electrophile covalently binds to protein nucleophiles (cysteines/lysines) or DNA, leading to hepatocellular necrosis or carcinogenesis.

The Thiophene Advantage

Thiophene is more aromatic.[4][5][6][7] While it can be oxidized to sulfoxides or sulfones, the ring is far less prone to opening. Toxicity is usually manageable unless the thiophene is fused to specific systems (e.g., certain amino-thiophenes).

Visualization: Metabolic Activation Pathways

The following diagram illustrates the divergent metabolic fates of these two heterocycles.

Figure 1: Comparative metabolic pathways. Note the "red path" for furan leading to reactive dicarbonyls versus the generally stable clearance of thiophene.

Experimental Validation Protocols

As an application scientist, you cannot rely on theoretical stability. You must screen for Reactive Metabolites (RM) early in the cascade.

Protocol A: Glutathione (GSH) Trapping Assay

This assay detects short-lived electrophiles (like the furan enedial) by trapping them with Glutathione.

Methodology:

• Incubation System: Human Liver Microsomes (HLM) (1 mg/mL protein) or Recombinant CYP450s.

• Test Compound: 10 µM furan/thiophene analog.

• Trapping Agent: Fortify mixture with Glutathione (GSH) (5 mM) or Potassium Cyanide (KCN) (1 mM) for hard electrophiles.

• Cofactor: Initiate with NADPH-generating system.

• Timepoint: Incubate at 37°C for 60 minutes.

• Analysis: Quench with cold acetonitrile. Analyze supernatant via LC-MS/MS (Neutral Loss scan of 129 Da or 307 Da for GSH adducts).

Interpretation:

• Positive Result (Mass Shift +307): Indicates formation of a reactive metabolite. Action: Structural modification required.

• Negative Result: Compound is likely stable or does not form electrophiles.

Protocol B: Comparative Intrinsic Clearance ( )

Determine if the substitution impacts the half-life (

) of the drug.

Methodology:

• Prepare 96-well plate with HLM.

• Dose Furan analog in Row A, Thiophene analog in Row B (1 µM final conc).

• Sample at

  min.

• Quantify remaining parent compound via LC-MS/MS.

• Calculation: Plot ln(% remaining) vs time. Slope =

  .

Decision Framework & Case Data

When should you use Furan? Only when the Oxygen atom acts as a critical Hydrogen Bond Acceptor (HBA) that Sulfur cannot mimic.

Case Study: Furosemide vs. Azosemide

• Furosemide: Contains a furan ring.[1][2][3][6][7][8][9] It is a potent diuretic but is associated with rare hepatotoxicity due to the mechanism described above (epoxidation).

• Bioisosteric Strategy: In many modern diuretic programs, the furan is replaced with thiophene or phenyl rings to eliminate this liability, often sacrificing slight potency for a massive gain in safety margins.

Decision Tree for Scaffold Selection

Figure 2: Strategic decision tree for selecting between furan and thiophene based on pharmacophore requirements.

References

• Meanwell, N. A. (2011). Bioisosteres in Medicinal Chemistry. In Burger's Medicinal Chemistry and Drug Discovery. Wiley.

• Peterson, L. A. (2013). Reactive Metabolites in the Biotransformation of Molecules Containing a Furan Ring. Chemical Research in Toxicology. Retrieved from [Link]

• Dang, N. L., et al. (2017). Computational Approach to Structural Alerts: Furans, Phenols, Nitroaromatics, and Thiophenes. Chemical Research in Toxicology. Retrieved from [Link]

• Zhang, W., et al. (2022).[7] Metabolic Activation and Hepatotoxicity of Furan-Containing Compounds. Drug Metabolism and Disposition. Retrieved from [Link]

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A Senior Application Scientist’s Guide to Benchmarking Inhibitor Potency and Selectivity

Introduction: The Twin Pillars of Inhibitor Characterization

In the landscape of drug discovery and chemical biology, the development of small molecule inhibitors is a cornerstone of therapeutic innovation and mechanistic inquiry. The utility of any given inhibitor, whether as a therapeutic agent or a research tool, is fundamentally defined by two key parameters: its potency and its selectivity . Potency quantifies the concentration of the inhibitor required to elicit a desired biological effect, while selectivity defines its specificity for the intended target over other biomolecules. An ideal inhibitor is highly potent, minimizing the required dosage, and exquisitely selective, reducing the likelihood of off-target effects that can lead to toxicity or confound experimental results.[1]

This guide provides an in-depth framework for rigorously benchmarking novel inhibitors against established compounds. We will move beyond mere protocol recitation to explore the causal logic behind experimental design, ensuring that the data you generate is not only accurate but also robust and interpretable. Our approach is grounded in self-validating systems, where integrated controls and orthogonal assays provide the confidence needed to make critical decisions in any research program.

Part 1: Foundational Concepts in Inhibitor Potency

Before stepping into the laboratory, a firm grasp of the metrics used to define potency is essential. While often used interchangeably, terms like IC50, Ki, and Kd have distinct meanings and are derived under different conditions.

• IC50 (Half-maximal Inhibitory Concentration): This is an operational value representing the concentration of an inhibitor required to reduce the rate of a specific biological process (e.g., an enzymatic reaction) by 50% under a defined set of experimental conditions.[2] It is the most commonly reported measure of potency but is highly dependent on assay conditions, such as substrate and enzyme concentrations.[3][4]

• Ki (Inhibition Constant): The Ki is a measure of the intrinsic binding affinity of an inhibitor to its target.[5] It represents the dissociation constant of the enzyme-inhibitor complex and, unlike the IC50, is a thermodynamic constant that is independent of enzyme concentration.[5] For competitive inhibitors, the Ki can be calculated from the IC50 using the Cheng-Prusoff equation, which accounts for the concentration of the substrate.[2][6]

• Kd (Dissociation Constant): The Kd quantifies the equilibrium between a ligand (inhibitor) and its target protein.[6] It is a direct measure of binding affinity, where a lower Kd indicates a tighter interaction.[7] While Ki is specific to inhibitors in the context of an enzymatic reaction, Kd is a more general term for binding affinity and is often measured using biophysical techniques like Surface Plasmon Resonance (SPR) or Isothermal Titration Calorimetry (ITC).[6]

Understanding the Mechanism of Inhibition

The mode of inhibition profoundly impacts how an inhibitor's potency is measured and interpreted. Different mechanisms describe how an inhibitor interacts with an enzyme and its substrate.[8][9]

• Competitive Inhibition: The inhibitor binds to the same active site as the substrate.[10] This type of inhibition can be overcome by increasing the substrate concentration. It increases the apparent Km (substrate concentration at half-maximal velocity) but does not change the Vmax (maximum reaction velocity).[11]

• Non-competitive Inhibition: The inhibitor binds to an allosteric (non-active) site on the enzyme, which can occur whether the substrate is bound or not.[10] This binding event changes the enzyme's conformation, reducing its catalytic efficiency. It decreases the Vmax but does not affect the Km.[11]

• Uncompetitive Inhibition: The inhibitor binds only to the enzyme-substrate (ES) complex.[12] This mode of inhibition is most effective at high substrate concentrations. It decreases both Vmax and Km.[12]

• Mixed Inhibition: The inhibitor can bind to both the free enzyme and the ES complex, typically with different affinities.[12] This affects both Km and Vmax.[8]

Caption: Mechanisms of Competitive and Non-Competitive Inhibition.

Part 2: The Experimental Gauntlet for Potency Determination

A robust assessment of potency requires a dual approach: purified component biochemical assays and physiologically relevant cellular assays. Discrepancies between these two systems are common and provide critical insights into a compound's properties.[13][14][15]

Workflow 1: Biochemical Potency (IC50 Determination)

The Rationale: Biochemical assays utilize purified enzymes and substrates to measure the direct interaction between an inhibitor and its target in a controlled, isolated system.[13] This allows for a clean determination of intrinsic potency without the confounding variables of a cellular environment, such as membrane permeability or drug efflux.[16]

Protocol: Luminescence-Based Kinase Activity Assay (e.g., ADP-Glo™)

This protocol outlines the determination of an IC50 value for a novel kinase inhibitor ("Inhibitor X") against its target kinase, benchmarked against a known "Established Inhibitor."

• Reagent Preparation:

  • Prepare a 2X kinase/substrate solution in kinase reaction buffer. The ATP concentration should ideally be at or near the Km for the specific kinase to ensure that the resulting IC50 value approximates the Ki.[17][18]

  • Prepare serial dilutions of "Inhibitor X" and the "Established Inhibitor" in the appropriate buffer (e.g., with 1% DMSO). A typical 10-point, 3-fold dilution series starting from 10 µM is a good starting point.[2]

  • Include "Vehicle Control" (1% DMSO) and "No Enzyme" controls. The use of controls is essential for establishing a baseline and ensuring the integrity of the experiment.[19]

• Kinase Reaction:

  • In a 384-well plate, add 2.5 µL of the inhibitor dilutions (or controls) to the appropriate wells.

  • Initiate the reaction by adding 2.5 µL of the 2X kinase/substrate solution to all wells.

  • Incubate the plate at room temperature for the optimized reaction time (e.g., 60 minutes).

• Signal Detection:

  • Add 5 µL of ADP-Glo™ Reagent to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes.

  • Add 10 µL of Kinase Detection Reagent to convert the newly generated ADP to ATP, which then drives a luciferase reaction. Incubate for 30 minutes.

  • Measure luminescence using a plate reader.

• Data Analysis:

  • Normalize the data: Set the "Vehicle Control" as 100% activity and the "No Enzyme" or a maximally inhibited control as 0% activity.

  • Plot the percent inhibition versus the log of the inhibitor concentration.

  • Fit the data using a sigmoidal dose-response (variable slope) equation to determine the IC50 value.[20]

Caption: Workflow for Biochemical IC50 Determination.

Workflow 2: Cellular Target Engagement

The Rationale: A potent biochemical inhibitor may fail in a cellular context due to poor membrane permeability, rapid efflux, or competition with high intracellular concentrations of cofactors like ATP (~1-5 mM).[16][17] Cellular target engagement assays directly measure the interaction of an inhibitor with its target inside intact cells, providing a more physiologically relevant measure of potency.[15][21]

Protocol: Bioluminescence Resonance Energy Transfer (BRET) Assay (e.g., NanoBRET™)

This protocol assesses the ability of "Inhibitor X" to bind its target kinase in live cells.

• Cell Preparation:

  • Culture cells engineered to express the target kinase as a fusion with NanoLuc® luciferase.

  • Harvest and resuspend the cells in Opti-MEM®.

• Assay Setup:

  • Dispense the cell suspension into a 384-well white assay plate.

  • Prepare serial dilutions of "Inhibitor X" and the "Established Inhibitor" as described previously.

  • Add the diluted inhibitors and vehicle controls to the cells and incubate under standard cell culture conditions (37°C, 5% CO2) for a set period (e.g., 2 hours) to allow for cell entry and target binding.

• BRET Measurement:

  • Prepare a solution containing the NanoBRET™ Tracer (a fluorescently-labeled ligand that also binds the target kinase) and the NanoGlo® Substrate.

  • Add this solution to all wells. The inhibitor will compete with the tracer for binding to the NanoLuc®-tagged kinase.

  • Incubate for the optimized time.

  • Measure the donor (460nm) and acceptor (610nm) emission signals simultaneously using a BRET-enabled plate reader.

• Data Analysis:

  • Calculate the raw BRET ratio (Acceptor Emission / Donor Emission).

  • Normalize the data: Set the vehicle control (no inhibitor) as 100% binding and a control with a high concentration of a potent, unlabeled inhibitor as 0% binding.

  • Plot the percent inhibition of tracer binding versus the log of the inhibitor concentration and fit the curve to determine the cellular IC50.

Part 3: Decoding Selectivity - A Target in a Crowded Room

The Rationale: Selectivity profiling aims to define an inhibitor's activity across a wide range of related (e.g., the kinome) and unrelated proteins. A truly selective compound should demonstrate significantly greater potency for its intended target compared to other proteins.[2] A common benchmark is a >30-fold or >100-fold difference in potency between the primary target and any off-targets.[2][21]

Methods for Selectivity Profiling:

• Large-Scale Panel Screening: This is the most direct approach, where the inhibitor is tested against a large panel of purified enzymes (e.g., hundreds of kinases) in biochemical assays.[24][25] This provides a broad view of potential off-targets.

• Cellular Thermal Shift Assay (CETSA®): This method assesses target engagement in intact cells or lysates by measuring the thermal stabilization of a protein upon ligand binding.[26] It can be used in an unbiased, proteomics-based fashion to identify on- and off-target interactions in a physiological setting.[26]

• Protein Microarrays: These arrays contain thousands of functional proteins and can be used to assess the binding of a labeled small molecule, providing a high-throughput method for identifying off-target binding.[27]

Caption: Conceptual Diagram of Inhibitor Selectivity.

Part 4: Synthesizing the Data - A Comparative Analysis

The ultimate goal of benchmarking is to generate a clear, comparative dataset that informs decision-making. All quantitative data should be summarized in a structured table.

Comparative Data Summary

Parameter	Inhibitor X (Novel)	Established Inhibitor A (Selective)	Established Inhibitor B (Promiscuous)
Biochemical IC50 (Target A)	8 nM	5 nM	15 nM
Cellular IC50 (Target A)	50 nM	45 nM	300 nM
Biochemical IC50 (Off-Target B)	950 nM	>10,000 nM	40 nM
Biochemical IC50 (Off-Target C)	>10,000 nM	8,000 nM	120 nM
Selectivity Index (B vs A)	118-fold	>2,000-fold	2.7-fold

Selectivity Index = IC50 (Off-Target) / IC50 (Primary Target)

Interpreting the Results:

• Inhibitor X: Shows excellent biochemical potency, comparable to Inhibitor A. The 6-fold shift between biochemical and cellular potency is common and acceptable, suggesting good cell permeability.[16] Its selectivity for Target A over Off-Target B is over 100-fold, indicating a highly selective profile.[2]

• Established Inhibitor A: Serves as a positive control for a selective inhibitor. It is highly potent and demonstrates an outstanding selectivity window.

• Established Inhibitor B: Represents a promiscuous or multi-targeted inhibitor. While potent against Target A, it is nearly as potent against Off-Targets B and C, making it unsuitable for studies requiring specific inhibition of Target A.[24]

The Critical Role of the Negative Control

To validate that the observed cellular phenotype is due to the inhibition of the intended target, it is crucial to use a negative control. This is typically a close structural analog of the lead inhibitor that has been shown to be inactive against the target in biochemical assays.[21] If the active inhibitor produces a cellular effect while the inactive analog does not, it provides strong evidence for on-target activity.

Caption: Decision-Making Workflow for Inhibitor Benchmarking.

Conclusion

References

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• Fiveable. (2025, August 15). Enzyme kinetics and inhibition studies. Fiveable. Available at: [Link]

• Yung-Chi, C., & Prusoff, W. H. (1973). Relationship between the inhibition constant (K1) and the concentration of inhibitor which causes 50 per cent inhibition (I50) of an enzymatic reaction. Biochemical Pharmacology. Available at: [Link]

• Wikipedia. (n.d.). Enzyme kinetics. Wikipedia. Available at: [Link]

• Smyth, L. A., & Collins, I. (2009). Measuring and interpreting the selectivity of protein kinase inhibitors. Journal of Chemical Biology. Available at: [Link]

• Lounkine, E., et al. (2012). A computational approach to predict off-target interactions for small molecules. Nature Chemical Biology. Available at: [Link]

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• Creative Biostructure. (2025, May 10). Enzymes Kinetic. Creative Biostructure. Available at: [Link]

• Edmondson, D. E., & Binda, C. (2018). Assessment of Enzyme Inhibition: A Review with Examples from the Development of Monoamine Oxidase and Cholinesterase Inhibitory Drugs. Molecules. Available at: [Link]

• ResearchGate. (n.d.). Measuring and interpreting the selectivity of protein kinase inhibitors. ResearchGate. Available at: [Link]

• The Science Snail. (2019, December 31). The difference between Ki, Kd, IC50, and EC50 values. The Science Snail. Available at: [Link]

• Ventura, A. C., et al. (2010). Kinase inhibitors can produce off-target effects and activate linked pathways by retroactivity. PLoS Computational Biology. Available at: [Link]

• Hariharan, P., et al. (2017). Prediction of intracellular exposure bridges the gap between target- and cell-based drug discovery. Proceedings of the National Academy of Sciences. Available at: [Link]

• Massive Bio. (2026, January 6). Off Target Effect. Massive Bio. Available at: [Link]

• Kalliokoski, T. (2024, February 23). Combining IC50 or Ki Values from Different Sources Is a Source of Significant Noise. ACS Medicinal Chemistry Letters. Available at: [Link]

• ResearchGate. (2017, October 4). What is the difference between IC50, Ki and Kd of a given inhibitor in an assay? ResearchGate. Available at: [Link]

• Reaction Biology. (2024, August 13). Testing kinase inhibitors where it matters: Drug screening in intact cells. Reaction Biology. Available at: [Link]

• Promega Connections. (2018, June 21). Factors Influencing Compound Potency in Biochemical and Cellular Assays. Promega Connections. Available at: [Link]

• Bitesize Bio. (2026, February 12). How to Interpret IC50 and Kd in Drug–Target Interactions. Bitesize Bio. Available at: [Link]

• MyTutor. (n.d.). Compare and contrast competitive and non-competitive enzymes inhibitors. MyTutor. Available at: [Link]

• Anastassiadis, T., et al. (2011). Comprehensive assay of kinase catalytic activity reveals features of kinase inhibitor selectivity. Nature Biotechnology. Available at: [Link]

• London, N., et al. (2015). Selectivity by Small-Molecule Inhibitors of Protein Interactions Can Be Driven by Protein Surface Fluctuations. PLoS Computational Biology. Available at: [Link]

• Cichonska, A., et al. (2014). Making Sense of Large-Scale Kinase Inhibitor Bioactivity Data Sets: A Comparative and Integrative Analysis. Journal of Chemical Information and Modeling. Available at: [Link]

• Broad Institute. (n.d.). Small-molecule Profiling. Broad Institute. Available at: [Link]

• van der Wouden, P. E., et al. (2015). A guide to picking the most selective kinase inhibitor tool compounds for pharmacological validation of drug targets. British Journal of Pharmacology. Available at: [Link]

• Oladapo, A., et al. (2018). Inhibitor clinical burden of disease: a comparative analysis of the CHESS data. Orphanet Journal of Rare Diseases. Available at: [Link]

• Scholarly Publications Leiden University. (2019, May 1). Inhibitor Selectivity. Leiden University. Available at: [Link]

• News-Medical.Net. (2025, September 30). New data analysis method accelerates design of safer covalent inhibitors. News-Medical.Net. Available at: [Link]

• Oreate AI Blog. (2026, January 15). The Crucial Role of Controls in Scientific Experiments. Oreate AI Blog. Available at: [Link]

• Save My Exams. (2025, March 26). Enzyme Activity: Enzyme Inhibitors (OCR A Level Biology): Revision Note. Save My Exams. Available at: [Link]

• Frontiers in Pharmacology. (2019, November 19). Comparison Study of Computational Prediction Tools for Drug-Target Binding Affinities. Frontiers. Available at: [Link]

• ResearchGate. (n.d.). Comparison of Feature Selection Methods to Classify Inhibitors in DUD-E Database. ResearchGate. Available at: [Link]

• ResearchGate. (n.d.). The Importance of Scale Inhibitor Analysis in Scale Management - A State of the Art Overview to Provide Cost Effective Scale Control from Simple to Complex Production Scenarios. ResearchGate. Available at: [Link]

• Biology LibreTexts. (2026, January 19). 6.4: Enzyme Inhibition. Biology LibreTexts. Available at: [Link]

• ZS. (2025, January 7). Better Benchmarking Improves Drug Development Decision-Making – Here's How. ZS. Available at: [Link]

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Head-to-Head Comparison: Synthetic Strategies for Furan-Pyrrolidine Fused Systems

Executive Summary: The Strategic Landscape

The furo[2,3-c]pyrrolidine and furo[3,4-c]pyrrolidine scaffolds represent a privileged class of bicyclic heterocycles. They serve as rigid bioisosteres for kainoids (e.g., (-)-Kaitocephalin ) and are critical core structures in glutamate receptor antagonists and kinase inhibitors.

For the medicinal chemist, the synthesis of these systems presents a classic trade-off between step economy , stereochemical control , and scalability . This guide compares three dominant methodologies:

• Intramolecular [3+2] Azomethine Ylide Cycloaddition (IMAYC): The gold standard for stereocontrol.

• Rh(II)-Catalyzed Carbenoid C-H Insertion: The modern approach for atom economy and cascade sequences.

• Mn(OAc)₃ Mediated Radical Cyclization: The oxidative strategy for direct C-C bond formation.

Decision Matrix: Method Selection

Figure 1: Strategic decision tree for selecting the optimal synthetic route based on target constraints.

Comparative Analysis

Method A: Intramolecular [3+2] Azomethine Ylide Cycloaddition (IMAYC)

This method involves the thermal or catalytic generation of an azomethine ylide (dipole) from an aldehyde and an amine (often an amino acid ester), which is then trapped by a tethered furan or alkene.

• Mechanism: Concerted

  cycloaddition.

• Best For: Generating up to 4 contiguous stereocenters in a single step; synthesis of kainoid analogs.

• Key Limitation: Requires the synthesis of complex linear precursors (aldehyde-tethered dipolarophiles).

Method B: Rh(II)-Catalyzed Carbenoid C-H Insertion

Utilizes diazo compounds or N-sulfonyl-1,2,3-triazoles as carbene precursors. The Rh-carbenoid inserts into a C-H bond (often adjacent to nitrogen) to close the pyrrolidine ring onto a furan tether.

• Mechanism: Metal-carbenoid formation

  C-H insertion (concerted asynchronous).

• Best For: Late-stage functionalization; accessing specific substitution patterns difficult to reach via [3+2].

• Key Limitation: High cost of Rh catalysts; safety concerns with diazo intermediates on scale.

Method C: Mn(OAc)₃ Mediated Oxidative Radical Cyclization

A single-electron transfer (SET) process that generates a radical

to a carbonyl, which cyclizes onto an alkene or furan.

• Mechanism: SET oxidation

  Radical addition Oxidative elimination/capture.

• Best For: Fusing dihydrofuran rings to pyrrolidines using cheap reagents; electron-rich substrates (1,3-dicarbonyls).

• Key Limitation: Stoichiometric metal waste (often requires 2-3 equivalents of Mn); lower stereocontrol compared to ionic/concerted paths.

Head-to-Head Performance Metrics

Feature	Method A: [3+2] Cycloaddition	Method B: Rh(II) C-H Insertion	Method C: Mn(OAc)₃ Radical
Stereocontrol (dr)	High (>20:1)	Moderate to High (10:1)	Low to Moderate (3:1)
Yield (Typical)	60–90%	70–85%	40–65%
Step Economy	Low (Long precursor synthesis)	High (Direct insertion)	Moderate
Scalability	Good (Thermal variants)	Poor (Diazo safety)	Moderate (Solvent volume)
Atom Economy	High (100% atom transfer)	Moderate (N₂ loss)	Low (Stoichiometric oxidant)

Detailed Experimental Protocols

Protocol 1: Ag(I)-Catalyzed Intramolecular [3+2] Cycloaddition

Targeting the hexahydro-2H-furo[2,3-c]pyrrole core.

Rationale: Silver acetate acts as a Lewis acid to facilitate the formation of the azomethine ylide from the imine intermediate at lower temperatures than thermal methods, preserving sensitive furan functionalities.

Reagents:

• Precursor: Furan-tethered amino ester (1.0 equiv)

• Aldehyde component (if not pre-condensed): Benzaldehyde derivative (1.1 equiv)

• Catalyst: AgOAc (5-10 mol%)

• Ligand: PPh₃ (10-20 mol%) - Optional, stabilizes Ag

• Base: Et₃N (1.2 equiv)

• Solvent: Toluene or MeCN (0.1 M)

Step-by-Step Workflow:

• Imine Formation: In a flame-dried flask, dissolve the amino ester (e.g., derived from serine or homoserine) and the aldehyde in Toluene. Add MgSO₄ (anhydrous) to sequester water and drive imine formation. Stir at RT for 2 h. Filter off MgSO₄ under N₂.

• Catalyst Addition: To the filtrate, add AgOAc and Et₃N.

• Cyclization: Stir the mixture at ambient temperature. If conversion is slow (monitored by TLC), heat to 40-60°C. Note: Furan dienes are electron-rich; if the furan is the dipolarophile, ensure the dipole is electron-deficient.

• Workup: Filter the reaction mixture through a short pad of Celite to remove silver salts. Concentrate the filtrate in vacuo.

• Purification: Flash column chromatography (SiO₂, Hexane/EtOAc).

Validation Check:

• ¹H NMR: Look for the disappearance of the imine proton (~8.5 ppm) and the appearance of ring-junction protons (typically 3.5–4.5 ppm, d/dd).

• Stereochemistry: NOESY correlations between the bridgehead protons confirm the cis-fused topology typical of endo-transition states.

Protocol 2: Rh(II)-Catalyzed C-H Insertion from N-Sulfonyl Triazoles

Targeting stereodefined functionalized pyrrolidines.

Rationale: N-sulfonyl-1,2,3-triazoles exist in equilibrium with

-imino diazo compounds. Rh(II) traps the diazo species to form a carbenoid that inserts into a C-H bond.

Reagents:

• Substrate: 1-(Furan-2-yl)-but-3-enyl-1,2,3-triazole derivative (1.0 equiv)

• Catalyst: Rh₂(oct)₄ (Rhodium octanoate) or Rh₂(esp)₂ (1-2 mol%)

• Solvent: CHCl₃ or DCE (degassed, 0.05 M)

Step-by-Step Workflow:

• Preparation: Flame-dry a Schlenk tube and cool under Argon. Add the triazole substrate and Rh catalyst.[1]

• Solvation: Add degassed CHCl₃ via syringe. Critical: Oxygen can quench the carbenoid or oxidize the furan.

• Reaction: Heat the sealed tube to 60-80°C. The reaction is driven by the release of N₂ gas (ensure pressure relief if scaling up >1g).

• Monitoring: Monitor by LC-MS for the disappearance of the triazole peak and mass loss of 28 Da (N₂).

• Workup: Cool to RT. Concentrate directly. The catalyst load is low enough that direct loading onto a silica column is usually feasible.

Mechanistic Visualization

Pathway A: Azomethine Ylide Cycloaddition (Concerted)

Figure 2: The concerted mechanism of the Intramolecular Azomethine Ylide Cycloaddition. The reaction proceeds through a highly ordered transition state, conferring high stereoselectivity.

Pathway B: Rh-Carbenoid C-H Insertion

Figure 3: Rhodium-catalyzed pathway via triazole-diazo equilibrium.[2] This pathway bypasses the need for pre-formed dipoles, utilizing direct C-H functionalization.

Troubleshooting & Expert Tips

• Issue: Low Diastereoselectivity in Method A.

  • Cause: High reaction temperature allowing exo transition state or reversible dipole formation.

  • Fix: Switch to a chiral ligand (e.g., Ag-Fesulphos) or lower the temperature by using a stronger Lewis acid (e.g., Cu(OTf)₂).

• Issue: Catalyst Poisoning in Method B.

  • Cause: Coordination of the furan oxygen or sulfur (if present) to the Rh center.

  • Fix: Use bulky ligands on Rhodium (e.g., Rh₂(esp)₂) to prevent non-productive coordination.

• Issue: Polymerization in Method C.

  • Cause: Furan ring is sensitive to oxidation by Mn(III).

  • Fix: Add the Mn(OAc)₃ portion-wise rather than all at once, or switch to a solvent mixture (AcOH/Ac₂O) to stabilize the radical intermediates.

References

• Stereocontrolled Total Synthesis of (−)-Kaitocephalin. Vaswani, R. G., & Chamberlin, A. R.[3][4][5] (2008).[5][6] The Journal of Organic Chemistry, 73(5), 1661–1681.[5] [Link]

• Intramolecular Dipolar Cycloaddition Reactions of Azomethine Ylides. Coldham, I., & Hufton, R. (2005).[4][7] Chemical Reviews, 105(7), 2765–2810. [Link]

• Rhodium-Catalyzed Intramolecular C–H Bond Activation with Triazoles: Preparation of Stereodefined Pyrrolidines. Senoo, M., Furukawa, A., Hata, T., & Urabe, H. (2015).[1][4] Chemistry – A European Journal, 21, 1–6. [Link]

• Manganese(III) Acetate Mediated Radical Cyclization of 1,3-Dicarbonyl Compounds. Snider, B. B.[8] (1996). Chemical Reviews, 96(1), 339–364. [Link]

• Synthesis of furo[3,4-c]furans using a rhodium(II)-catalyzed cyclization/Diels-Alder cycloaddition sequence. Padwa, A., et al. (2003). The Journal of Organic Chemistry, 68(6), 2276–2289. [Link]

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Safety & Regulatory Compliance

A Procedural Guide for the Safe Disposal of 1-(Furan-2-yl)-2-(pyrrolidin-2-yl)propan-1-one

Hazard Profile and Risk Mitigation

The chemical structure of 1-(Furan-2-yl)-2-(pyrrolidin-2-yl)propan-1-one combines a furan ring and a pyrrolidine ring. This composition necessitates a cautious approach, as both functional groups contribute to a potential hazard profile.

• Furan Moiety: Furan and its derivatives are known for their potential toxicity (harmful if swallowed, inhaled, or absorbed through the skin) and flammability.[1][2] A significant concern with many furan-containing compounds is the potential to form explosive peroxides upon prolonged exposure to air and light.[2] Furthermore, incomplete combustion of furan-containing waste can generate highly toxic dioxins and furans.[3]

• Pyrrolidine Moiety: Pyrrolidine is a flammable liquid that can cause severe skin and eye irritation or burns.[4][5] It is also classified as harmful if swallowed.[6]

Based on these characteristics, the compound should be handled as a hazardous substance, requiring stringent safety protocols during all handling and disposal stages.

Table 1: Hazard Summary and Recommended Personal Protective Equipment (PPE)

Potential Hazard Category	Anticipated Risk	Recommended Personal Protective Equipment (PPE)
Toxicity	Harmful or toxic if ingested, inhaled, or absorbed through the skin.[1][5][7]	Work within a certified chemical fume hood. Wear chemical-resistant gloves (e.g., nitrile), safety goggles, and a flame-retardant lab coat.[4][8][9]
Flammability	The compound is likely a combustible or flammable liquid.[6][7] Vapors may form flammable mixtures with air.[6]	Keep away from open flames, sparks, and heat sources. Use non-sparking tools. Store in a well-ventilated area.[10]
Skin & Eye Irritation	Expected to be a skin and eye irritant, with the potential for causing severe burns based on the pyrrolidine component.[4][5]	Use safety goggles with side shields and chemical-resistant gloves. Ensure an emergency eyewash station and safety shower are accessible.
Reactivity	Furan compounds may form explosive peroxides over time when exposed to air.[2]	Date the container upon receipt and opening. If stored for an extended period, consider testing for peroxides before handling.

Step-by-Step Disposal Protocol

The proper disposal of 1-(Furan-2-yl)-2-(pyrrolidin-2-yl)propan-1-one is a critical aspect of laboratory safety and environmental stewardship. The following protocol outlines a conservative, step-by-step approach to managing this chemical waste.

Step 1: Waste Characterization and Segregation

• Classification: Treat all waste containing 1-(Furan-2-yl)-2-(pyrrolidin-2-yl)propan-1-one, including the pure compound, solutions, and contaminated materials (e.g., pipette tips, weighing paper, gloves), as hazardous waste .[11]

• Segregation: Do not mix this waste stream with other chemical wastes unless compatibility has been confirmed and it is explicitly permitted by your institution's EHS guidelines.[1][8][12] Incompatible mixtures can lead to dangerous reactions, such as heat generation or gas evolution.[13]

Step 2: Waste Collection and Containerization

• Solid Waste: Collect any solid waste contaminated with the compound in a dedicated, robust hazardous waste container made of a compatible material (e.g., high-density polyethylene) with a secure, vapor-tight lid.[8]

• Liquid Waste: If the compound is in solution, collect the liquid waste in a separate, labeled hazardous liquid waste container. Do not fill the container beyond 90% capacity to allow for vapor expansion.[12]

• Container Integrity: Ensure the exterior of the waste container remains clean and free of contamination.[12] Keep the container closed at all times except when actively adding waste.[11][14]

Step 3: Comprehensive Waste Labeling

Proper labeling is a regulatory requirement and essential for safe handling by all personnel.

• The waste container must be clearly labeled with the words "Hazardous Waste." [11]

• List the full chemical name: "1-(Furan-2-yl)-2-(pyrrolidin-2-yl)propan-1-one."

• Indicate the solvent and approximate concentration if it is a liquid waste stream.

• Note any other components in the waste mixture, ensuring the percentages add up to 100%.[12]

• Include the date when waste was first added to the container (accumulation start date).[11]

Step 4: Spill Management

In the event of a spill, immediate and correct action is crucial to prevent exposure and environmental contamination.

• Evacuate & Secure: Evacuate all non-essential personnel from the immediate area.[4] Eliminate all sources of ignition.[10]

• Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.

• Protect: Don the appropriate PPE as detailed in Table 1 before attempting to clean the spill.

• Contain & Absorb: For small spills, contain the material using an inert absorbent like vermiculite, sand, or commercial sorbent pads.[8][10]

• Collect: Using non-sparking tools, carefully scoop the absorbed material into your designated hazardous waste container.[1]

• Decontaminate: Clean the spill area with a suitable solvent (e.g., ethanol), followed by soap and water. Collect all cleaning materials (wipes, absorbents) as hazardous waste.[8]

Disposal Pathway and Workflow

The ultimate disposal of this chemical must comply with all institutional and governmental regulations. Under no circumstances should this chemical or its containers be disposed of down the drain or in the regular trash. [2][6]

The required disposal method is through your institution's EHS program or a licensed hazardous waste management company, which will typically involve high-temperature incineration under controlled conditions.[8][15]

Diagram 1: Disposal Decision Workflow

The following diagram illustrates the logical flow for managing waste generated from 1-(Furan-2-yl)-2-(pyrrolidin-2-yl)propan-1-one.

Caption: Waste Disposal Workflow for 1-(Furan-2-yl)-2-(pyrrolidin-2-yl)propan-1-one.

References

• Benchchem. (n.d.). Proper Disposal of 4-(Thiophen-2-yl)pyrrolidin-2-one: A Guide for Laboratory Professionals.
• Benchchem. (n.d.). Safe Disposal of 3-(2-Methylphenyl)furan: A Procedural Guide.
• Benchchem. (n.d.). Navigating the Disposal of 4-(Furan-3-yl)butan-2-one: A Procedural Guide.
• Loba Chemie. (2025). PYRROLIDINE FOR SYNTHESIS - Safety Data Sheet.
• Apollo Scientific. (n.d.). Pyrrolidine - Safety Data Sheet.
• Furan. (2021). FURFURAL - Safety Data Sheet.
• Fisher Scientific. (2025). 1-Methyl-2-pyrrolidone - Safety Data Sheet.
• Sisco Research Laboratories Pvt. Ltd. (n.d.). PYRROLIDINE CAS NO 123-75-1 MATERIAL SAFETY DATA SHEET SDS/MSDS.

• National Center for Biotechnology Information. (n.d.). Pyrrolidine. PubChem Compound Database. Retrieved from [Link]

• Sigma-Aldrich. (n.d.). 1-(Furan-2-yl)propan-1-one.
• Srivastava, J. N. (2000). DIOXINS AND FURANS; AND HOSPITAL WASTE INCINERATION. Medical journal, Armed Forces India, 56(1), 1–2.
• Fisher Scientific. (2025). 2-Pyrrolidinone - Safety Data Sheet.
• Benchchem. (n.d.). Navigating the Disposal of 1-(Furan-2-yl)ethanol: A Procedural Guide for Laboratory Professionals.

• National Center for Biotechnology Information. (n.d.). 1-(Furan-2-yl)propan-2-amine. PubChem Compound Database. Retrieved from [Link]

• Sigma-Aldrich. (2026). Furan - Safety Data Sheet.
• Chemspace. (n.d.). 3-(furan-2-yl)-1-[2-(pyridin-2-yl)pyrrolidin-1-yl]propan-1-one.
• CPAChem. (2022). 1-Methyl-2-pyrrolidon - Safety data sheet.
• Cayman Chemical. (2023). 4'-methyl-α-Pyrrolidinopropiophenone (hydrochloride) (exempt preparation) - Safety Data Sheet.
• Olszewski, A., & Paszkiewicz, S. (2026). Chemical recycling of furan-based polyesters - an overview. Polimery, 71(2).

• Data.gov. (2025). Compound 529067: Pyrrolidine, 1-furfuryl. Retrieved from [Link]

• Benchchem. (n.d.). Essential Procedures for the Disposal of 1-(Pyridin-2-yl)propane-1,3-diol.
• Cheméo. (n.d.). Chemical Properties of Furan, 2-(2-propenyl)- (CAS 75135-41-0).
• Lee, H. S., et al. (2006). Determination of 1-furan-2-yl-3-pyridin-2-yl-propenone, an Anti-Inflammatory Propenone Compound, by High Performance Liquid Chromatography With Ultraviolet Spectrometry.
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• University of Wisconsin–Madison. (n.d.). Chapter 7 Chemical Disposal Procedures. Laboratory Safety Guide. Retrieved from University of Wisconsin–Madison website.
• Helmholtz Centre for Environmental Research (UFZ). (2020). A safety and chemical disposal guideline for Minilab users.
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A Comprehensive Guide to the Safe Handling of 1-(Furan-2-yl)-2-(pyrrolidin-2-yl)propan-1-one

This document provides crucial safety and logistical guidance for researchers, scientists, and drug development professionals engaged in the handling of the novel compound, 1-(Furan-2-yl)-2-(pyrrolidin-2-yl)propan-1-one. In the absence of a specific Safety Data Sheet (SDS), this guide is founded on the principles of chemical analogy, drawing from the known hazards of its constituent functional groups: the furan and pyrrolidine moieties. The protocols herein are designed to foster a self-validating system of safety, ensuring the well-being of laboratory personnel and the integrity of research.

Hazard Assessment: An Analog-Based Approach

Due to the novelty of 1-(Furan-2-yl)-2-(pyrrolidin-2-yl)propan-1-one, comprehensive toxicological data is not yet available. Therefore, a conservative approach is mandated, treating the compound with the highest degree of caution. The hazard profile is inferred from its structural components:

• Furan Moiety: Furan and its derivatives are known to be highly flammable, potentially harmful if ingested, inhaled, or absorbed through the skin.[1][2] A significant concern with furan-containing compounds is their potential to form explosive peroxides upon exposure to air and light.[1][2] Furthermore, furan is suspected of causing genetic defects and may be carcinogenic.[2]

• Pyrrolidine Moiety: Pyrrolidine is a cyclic amine that is also flammable and can cause severe skin burns and eye damage.[3][4] It is harmful if swallowed, inhaled, or absorbed through the skin.[3][4]

Given these properties, 1-(Furan-2-yl)-2-(pyrrolidin-2-yl)propan-1-one should be handled as a substance that is potentially flammable, highly toxic, corrosive, and capable of forming explosive peroxides.

Inferred Hazard Profile

Hazard Category	Potential Risks	Rationale
Acute Toxicity	Harmful or fatal if swallowed, inhaled, or in contact with skin.[2][3][4][5]	Based on the known toxicity of furan and pyrrolidine derivatives.
Flammability	Highly flammable liquid and vapor.[2][3]	Both furan and pyrrolidine are flammable.
Skin Corrosion/Irritation	Causes severe skin burns and irritation.[2][3][4]	A known hazard of pyrrolidine and some furan compounds.
Eye Damage/Irritation	Causes serious eye damage.[3][4][5]	A known hazard of pyrrolidine.
Carcinogenicity	May cause cancer.[2]	Furan is a suspected carcinogen.
Mutagenicity	Suspected of causing genetic defects.[2]	A potential hazard associated with furan.
Reactivity	May form explosive peroxides upon storage, especially when exposed to air and light.[1][2]	A characteristic of furan-containing compounds.

Personal Protective Equipment (PPE): A Multi-Layered Defense

A comprehensive PPE strategy is essential to mitigate the risks associated with handling 1-(Furan-2-yl)-2-(pyrrolidin-2-yl)propan-1-one.

PPE Category	Specification	Rationale
Hand Protection	Double-gloving with an inner layer of nitrile and an outer layer of neoprene or butyl rubber gloves is recommended.[6]	Provides enhanced protection against the diverse chemical properties of the furan and pyrrolidine moieties.
Eye and Face Protection	Chemical splash goggles and a full-face shield are mandatory.[4][6]	Protects against splashes and potential vapors that can cause severe eye damage.
Body Protection	A flame-retardant lab coat, fully fastened, should be worn.[7] A chemical-resistant apron over the lab coat is advised when there is a risk of splashing.[6]	Protects skin from accidental contact and potential ignition sources.
Respiratory Protection	All handling of the solid or its solutions should be conducted within a certified chemical fume hood.[8][9] If work outside a fume hood is unavoidable, a NIOSH-approved respirator with an organic vapor cartridge is required.[4][6]	Prevents inhalation of potentially toxic and irritating vapors or aerosols.
Footwear	Closed-toe shoes that fully cover the foot are required.[6]	Protects feet from potential spills.

Standard Operating Procedure for Handling

Adherence to a strict, step-by-step protocol is critical for the safe handling of this compound.

Preparation and Weighing

• Pre-Handling Check: Before starting, ensure that the chemical fume hood is functioning correctly and that all necessary PPE is readily available and in good condition.

• Containment: Conduct all manipulations within a chemical fume hood.[8] For weighing, use a balance inside the fume hood or a powder-coated balance enclosure.[8]

• Dispensing: Use a dedicated spatula for handling the solid compound.[8] Minimize the creation of dust.

• Container Management: Keep the primary container of the compound tightly sealed when not in use.[7]

Solution Preparation

• Solvent Addition: Slowly add the solvent to the weighed compound to prevent splashing.[8]

• Dissolution: If necessary, use a vortex mixer or sonicator to aid dissolution, ensuring the container is securely capped.[8]

• Labeling: Clearly label the resulting solution with the compound's name, concentration, solvent, and the date of preparation.[7]

Workflow for Handling 1-(Furan-2-yl)-2-(pyrrolidin-2-yl)propan-1-one

Caption: Workflow for the safe handling of 1-(Furan-2-yl)-2-(pyrrolidin-2-yl)propan-1-one.

Spill and Emergency Procedures

Immediate and appropriate action is crucial in the event of a spill or exposure.

Spill Management

• Evacuate: Immediately alert personnel in the vicinity and evacuate the affected area, if necessary.[10]

• Ventilate: Ensure the area is well-ventilated, and eliminate all sources of ignition.[10]

• Contain: Wearing appropriate PPE, contain the spill using an inert absorbent material such as vermiculite or sand.[10]

• Collect: Use non-sparking tools to collect the absorbed material and place it in a designated hazardous waste container.[10]

• Decontaminate: Clean the spill area thoroughly with a suitable solvent, and collect the cleaning materials as hazardous waste.[10]

Emergency Response

Exposure Route	First Aid Measures
Skin Contact	Immediately flush the affected area with copious amounts of water for at least 15 minutes.[8] Remove contaminated clothing.[8] Seek immediate medical attention.
Eye Contact	Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open.[8] Seek immediate medical attention.
Inhalation	Remove the individual to fresh air. If breathing is difficult or has stopped, provide artificial respiration.[11] Seek immediate medical attention.
Ingestion	Do NOT induce vomiting.[11] If the person is conscious, rinse their mouth with water. Seek immediate medical attention.

Storage and Disposal

Proper storage and disposal are critical to long-term safety and environmental protection.

Storage

• Container: Store the compound in a clearly labeled, tightly sealed container.[8]

• Location: Keep in a designated, well-ventilated, cool, and dry storage area that is access-controlled.[7]

• Incompatibilities: Store away from oxidizing agents, acids, and sources of heat or ignition.[12]

• Peroxide Formation: Due to the furan moiety, it is prudent to date the container upon receipt and opening.[2] Consider testing for peroxides periodically, especially before any purification steps involving distillation.[2]

Waste Disposal

• Segregation: All waste contaminated with 1-(Furan-2-yl)-2-(pyrrolidin-2-yl)propan-1-one, including gloves, pipette tips, and absorbent materials, must be collected in a dedicated and clearly labeled hazardous waste container.[8][10]

• Liquid Waste: Liquid waste containing the compound should be collected in a labeled, sealed hazardous waste bottle.[8]

• Compliance: Adhere to all institutional and local regulations for hazardous waste disposal.[8][13] Never dispose of this chemical down the drain.[1]

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